Jbi-802

Core Science & Biosynthesis

JBI-802: A Technical Deep Dive into its Mechanism of Action in Solid Tumors

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

JBI-802 is a first-in-class, orally bioavailable, small-molecule dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6), key components of the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex.[1][2] This novel epigenetic modulator is currently under clinical investigation for the treatment of advanced solid tumors, including small cell lung cancer (SCLC) and neuroendocrine prostate cancer (NEPC), as well as hematological malignancies.[1][2][3] Preclinical and early clinical data suggest that JBI-802's dual inhibitory action results in a synergistic anti-tumor effect by reactivating tumor suppressor genes, modulating the tumor microenvironment, and inducing degradation of the MYC oncoprotein.[3][4] This technical guide provides a comprehensive overview of the mechanism of action, preclinical and clinical data, and key experimental methodologies related to JBI-802 in the context of solid tumors.

Core Mechanism of Action: Dual Inhibition of LSD1 and HDAC6

JBI-802 exerts its anti-tumor effects through the simultaneous inhibition of two critical epigenetic enzymes: LSD1 and HDAC6.[1] These enzymes are integral to the CoREST complex, which plays a pivotal role in gene silencing.[3]

• LSD1 Inhibition: LSD1 is a histone demethylase that removes methyl groups from histone H3 at lysine 4 (H3K4), a mark associated with active gene transcription.[5] By inhibiting LSD1, JBI-802 promotes the re-expression of aberrantly silenced tumor suppressor genes, leading to cell cycle arrest and apoptosis in cancer cells.[5]

• HDAC6 Inhibition: HDAC6 is a histone deacetylase that primarily targets non-histone proteins, including α-tubulin.[5] Inhibition of HDAC6 leads to the accumulation of acetylated proteins, which can disrupt protein degradation pathways and modulate immune responses.[1][5]

The dual inhibition of LSD1 and HDAC6 by JBI-802 has demonstrated synergistic anti-tumor activity, superior to the inhibition of either target alone.[1][3] A key and novel aspect of JBI-802's mechanism is its ability to downregulate MYC RNA and induce the degradation of MYC protein, particularly in neuroendocrine tumors characterized by MYC amplification.[4]

Signaling Pathway

Caption: JBI-802 dual-inhibits LSD1 and HDAC6, leading to tumor suppressor gene expression and MYC degradation.

Preclinical Data

In Vitro Potency and Anti-proliferative Activity

JBI-802 has demonstrated potent and selective inhibition of LSD1 and HDAC6. Its anti-proliferative effects have been observed across a range of hematological and solid tumor cell lines.

Parameter	Value	Cell Lines / Target
HDAC6 IC50	11.9 nM	Enzyme Assay
LSD1 IC50	55 nM	Enzyme Assay
Anti-proliferative IC50	0.01 - 0.4 µM	HEL 92.1.7, CML-T1, H9, Daudi, CMK-11-5, TF-1
Anti-proliferative Activity	0.2 - 1 µM	Small Cell Lung Cancer (SCLC), Gastric Cancer, Breast Cancer
Table 1: In vitro potency and anti-proliferative activity of JBI-802.[4][6]

In Vivo Efficacy in Xenograft Models

Preclinical studies using mouse xenograft models have shown significant tumor growth inhibition with oral administration of JBI-802.

Model	Treatment	Efficacy
HEL92.1.7 Erythroleukemia Xenograft	JBI-802 (oral)	ED50 of ~6.25 mg/kg BID
Various Solid Tumor Xenografts	JBI-802 (oral)	Strong tumor growth inhibition
Table 2: In vivo efficacy of JBI-802 in xenograft models.

Preclinical evidence also suggests a synergistic effect when JBI-802 is combined with immunotherapy, potentially resensitizing immunotherapy-resistant tumors.

Clinical Data from Phase 1/2a Trial (NCT05268666)

A Phase 1/2a open-label, dose-escalation and expansion study is ongoing to evaluate the safety, tolerability, and preliminary efficacy of JBI-802 in patients with advanced solid tumors.[3]

Study Design

• Population: Patients with locally advanced or metastatic solid tumors who have failed prior standard therapy.[1]

• Dosing: Starting dose of 10 mg once daily, administered orally on a 4 days on, 3 days off schedule.

• Primary Objective: To determine the maximum tolerated dose (MTD) and recommended Phase 2 dose (RP2D).[7]

• Secondary Objectives: To assess preliminary anti-tumor activity (Overall Response Rate, Duration of Response).[7]

Preliminary Clinical Findings

• Safety and Tolerability: JBI-802 has been generally well-tolerated. The most common adverse event is a dose-dependent and reversible thrombocytopenia.[8] Notably, no cases of anemia or dysgeusia, which are sometimes associated with other LSD1 inhibitors, have been reported.

• Pharmacokinetics: A dose-proportional increase in exposure has been observed.

• Anti-tumor Activity: Preliminary evidence of anti-tumor activity has been observed in patients with non-small cell lung cancer (NSCLC) who had progressed on prior immunotherapy.

  • One patient with an STK11 mutation (a marker of immunotherapy resistance) experienced a confirmed partial response with a 39% decrease in the target lung lesion.

  • Another NSCLC patient with liver metastases showed a greater than 50% shrinkage of the liver lesion.

Patient Population	Prior Treatment	JBI-802 Efficacy
NSCLC with STK11 mutation	Progressed on nivolumab and ipilimumab	39% decrease in target lung lesion
NSCLC with liver metastases	Progressed on nivolumab and ipilimumab	>50% shrinkage of liver metastasis
Table 3: Preliminary anti-tumor activity of JBI-802 in NSCLC patients.

Experimental Protocols

Detailed experimental protocols for the preclinical evaluation of JBI-802 are proprietary. However, based on published abstracts and standard laboratory procedures, the following methodologies are representative of the key experiments conducted.

In Vitro Enzyme Inhibition Assays

• LSD1 Inhibition (TR-FRET Assay):

  • Recombinant human LSD1 and a biotinylated H3K4me2 peptide substrate are incubated with varying concentrations of JBI-802.

  • A europium-labeled anti-H3K4me1 antibody and a streptavidin-allophycocyanin (APC) conjugate are added.

  • Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is measured. A decrease in the FRET signal indicates inhibition of LSD1 activity.

• HDAC6 Inhibition (Fluorescence-based Assay):

  • Recombinant human HDAC6 is incubated with a fluorogenic acetylated peptide substrate and varying concentrations of JBI-802.

  • A developer solution is added to stop the enzymatic reaction and generate a fluorescent signal from the deacetylated substrate.

  • Fluorescence is measured, with a decrease in signal indicating HDAC6 inhibition.

Cell-Based Assays

• Cell Viability (AlamarBlue Assay):

  • Cancer cell lines are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a serial dilution of JBI-802 for 72 hours.

  • AlamarBlue reagent (resazurin) is added to each well and incubated for 4-6 hours.

  • The reduction of resazurin to the fluorescent resorufin by metabolically active cells is measured using a fluorescence plate reader.

  • IC50 values are calculated from dose-response curves.

Gene and Protein Expression Analysis

• Quantitative PCR (qPCR) for MYC RNA:

  • Cancer cells are treated with JBI-802 for a specified time.

  • Total RNA is extracted, and cDNA is synthesized.

  • qPCR is performed using primers specific for MYC and a housekeeping gene (e.g., GAPDH) for normalization.

  • Relative MYC expression is calculated using the ΔΔCt method.

• Western Blotting for MYC Protein:

  • Cell lysates are prepared from JBI-802-treated cells.

  • Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with a primary antibody against MYC, followed by an HRP-conjugated secondary antibody.

  • Protein bands are visualized using a chemiluminescence detection system. A loading control (e.g., β-actin) is used for normalization.

In Vivo Xenograft Studies

Caption: A typical workflow for evaluating the in vivo efficacy of JBI-802 in a xenograft model.

• Cell Implantation: An appropriate cancer cell line (e.g., HEL92.1.7) is cultured, and a suspension of cells is injected subcutaneously into the flank of immunocompromised mice.

• Tumor Establishment: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³).

• Treatment: Mice are randomized into treatment and control groups. The treatment group receives JBI-802 orally at a specified dose and schedule (e.g., 6.25 mg/kg BID), while the control group receives a vehicle.

• Tumor Monitoring: Tumor volume is measured regularly (e.g., twice weekly) using calipers.

• Endpoint Analysis: At the end of the study, tumors are excised and weighed. Tumor tissue may be used for biomarker analysis (e.g., Western blotting, qPCR).

Conclusion and Future Directions

JBI-802 represents a promising novel therapeutic agent for solid tumors with a unique dual mechanism of action that targets the epigenetic landscape of cancer cells. Its ability to inhibit both LSD1 and HDAC6, leading to the re-expression of tumor suppressor genes and the degradation of the MYC oncoprotein, provides a strong rationale for its continued development. Early clinical data are encouraging, demonstrating a manageable safety profile and preliminary signs of anti-tumor activity in heavily pre-treated patients.

Future research will focus on the ongoing Phase 1/2a trial to establish the recommended Phase 2 dose and to further evaluate the efficacy of JBI-802 in specific solid tumor types, particularly those with neuroendocrine features and MYC amplification. Furthermore, the potential for synergistic activity with immunotherapy warrants investigation in combination trials, which could provide a new treatment paradigm for patients with immunotherapy-resistant cancers. The development of JBI-802 highlights the therapeutic potential of targeting epigenetic regulators in oncology.

References

• 1. onclive.com [onclive.com]
• 2. ascopubs.org [ascopubs.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. ascopubs.org [ascopubs.org]
• 5. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JBI-802 for Solid Tumors · Info for Participants · Phase Phase 1 & 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 7. ashpublications.org [ashpublications.org]
• 8. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]

JBI-802: A Technical Whitepaper on the Dual Inhibition of LSD1 and HDAC6 for Oncological Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBI-802 is a first-in-class, orally bioavailable small molecule that acts as a dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6).[1] Both LSD1 and HDAC6 are key epigenetic regulators that are often dysregulated in various cancers, playing crucial roles in tumor progression, differentiation, and immune evasion. By simultaneously targeting these two enzymes, JBI-802 offers a novel and synergistic approach to cancer therapy. This technical guide provides an in-depth overview of JBI-802, including its mechanism of action, preclinical and clinical data, and detailed experimental protocols for its evaluation.

Core Mechanism of Action: Dual Inhibition of the CoREST Complex

JBI-802 exerts its anti-tumor effects by inhibiting two key components of the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex: LSD1 and HDAC6.[1][2] The CoREST complex is a transcriptional co-repressor that regulates gene expression through histone modifications.

• LSD1 Inhibition: LSD1 (also known as KDM1A) is a flavin-dependent monoamine oxidase that demethylates mono- and di-methylated lysine 4 of histone H3 (H3K4me1/2), a mark associated with active gene transcription.[3] By inhibiting LSD1, JBI-802 leads to an increase in H3K4 methylation, resulting in the de-repression of tumor suppressor genes.[3]

• HDAC6 Inhibition: HDAC6 is a class IIb histone deacetylase that primarily targets non-histone proteins, including α-tubulin.[3] Inhibition of HDAC6 by JBI-802 leads to the accumulation of acetylated α-tubulin, which can disrupt protein trafficking and cell motility. Additionally, HDAC6 inhibition has been shown to modulate the immune system.

The dual inhibition of LSD1 and HDAC6 by a single molecule is believed to result in a synergistic anti-tumor effect that is superior to the inhibition of either target alone.[1]

Diagram 1: Mechanism of Action of JBI-802.

Quantitative Data Summary

In Vitro Activity

JBI-802 has demonstrated potent and selective inhibition of LSD1 and HDAC6, leading to significant anti-proliferative effects in a range of cancer cell lines.

Target	IC50 (nM)
LSD1	50 - 55
HDAC6	11 - 11.9
HDAC8	98

Table 1: In vitro inhibitory activity of JBI-802 against target enzymes.[4][5]

Cell Line	Cancer Type	IC50 (µM)
HEL 92.1.7	Erythroleukemia	0.01 - 0.4
CML-T1	Chronic Myelogenous Leukemia	0.01 - 0.4
H9	T-cell Lymphoma	0.01 - 0.4
Daudi	Burkitt's Lymphoma	0.01 - 0.4
CMK-11-5	Acute Megakaryoblastic Leukemia	0.01 - 0.4
TF-1	Erythroleukemia	0.01 - 0.4
SCLC cell lines	Small Cell Lung Cancer	Potent activity reported
Sarcoma cell lines	Sarcoma	Potent activity reported

Table 2: Anti-proliferative activity of JBI-802 in various cancer cell lines.[5]

In Vivo Efficacy

Preclinical studies in animal models have shown robust anti-tumor activity of JBI-802, both as a single agent and in combination with immunotherapy.

Animal Model	Cancer Type	Treatment	Outcome
HEL92.1.7 Xenograft	Erythroleukemia	JBI-802 (oral)	ED50 of ~6.25 mg/kg BID; prolonged median survival to 38 days.[4][5]
CMK-1 Xenograft	Leukemia	JBI-802	Stronger tumor growth inhibition compared to single agents.[4]
Z-138 Xenograft	Lymphoma	JBI-802	Stronger tumor growth inhibition compared to single agents.[4]
CT-26 Syngeneic	Colon Carcinoma	JBI-802 + anti-PD-1/PD-L1 mAb	Enhanced tumor growth inhibition.[5]

Table 3: In vivo efficacy of JBI-802 in preclinical models.

Clinical Trial Data (NCT05268666)

A Phase 1/2 clinical trial is evaluating the safety and efficacy of JBI-802 in patients with advanced solid tumors.

Parameter	Details
Phase	1/2
Status	Recruiting
Conditions	Advanced Solid Tumors, Small Cell Lung Cancer, Neuroendocrine Prostate Cancer
Intervention	JBI-802, starting dose of 10 mg orally, once daily, 4 days on/3 days off.[2][6]
Primary Outcome	Maximum Tolerated Dose (MTD), Recommended Phase 2 Dose (RP2D)
Key Findings (preliminary)	- Dose-proportional increase in exposure.[2]- On-target effect of platelet decrease observed.[2]- Confirmed partial response (39% decrease in target lung lesion) in an immunotherapy-refractory NSCLC patient with an STK11 mutation.[7]- Over 50% shrinkage of liver metastasis in another NSCLC patient.[7]- Generally well-tolerated, with the main adverse event being dose-dependent, reversible thrombocytopenia.[2]

Table 4: Overview of the Phase 1/2 Clinical Trial of JBI-802 (NCT05268666).

Experimental Protocols

In Vitro Assays

Diagram 2: Workflow for in vitro evaluation of JBI-802.

This assay measures the demethylase activity of LSD1 on a biotinylated histone H3 peptide substrate.

• Reagents: Recombinant human LSD1 enzyme, biotinylated H3K4me2 peptide substrate, europium-labeled anti-H3K4me1 antibody, and streptavidin-allophycocyanin (APC).

• Procedure:

  • Prepare serial dilutions of JBI-802 in assay buffer.

  • In a 384-well plate, add JBI-802 dilutions, LSD1 enzyme, and the H3K4me2 substrate.

  • Incubate at room temperature to allow the demethylation reaction to proceed.

  • Stop the reaction and add the detection reagents (europium-labeled antibody and streptavidin-APC).

  • Incubate to allow for antibody binding and FRET signal development.

  • Read the plate on a TR-FRET compatible plate reader (excitation at 320 nm, emission at 615 nm and 665 nm).

• Data Analysis: The TR-FRET ratio (665 nm/615 nm) is proportional to the amount of demethylated product. IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

This assay measures the deacetylase activity of HDAC6 using a fluorogenic substrate.

• Reagents: Recombinant human HDAC6 enzyme, fluorogenic HDAC6 substrate, and a developer solution.

• Procedure:

  • Prepare serial dilutions of JBI-802 in assay buffer.

  • In a 96-well black plate, add JBI-802 dilutions and HDAC6 enzyme.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Incubate at 37°C.

  • Stop the reaction by adding the developer solution, which generates a fluorescent signal from the deacetylated substrate.

  • Measure the fluorescence intensity using a fluorescence plate reader (e.g., excitation at 380 nm, emission at 490 nm).

• Data Analysis: The fluorescence intensity is directly proportional to HDAC6 activity. IC50 values are determined from the dose-response curve.

This assay assesses the effect of JBI-802 on the proliferation of cancer cell lines.

• Reagents: Cancer cell lines, cell culture medium, and Alamar Blue reagent (resazurin).

• Procedure:

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of JBI-802 and incubate for a specified period (e.g., 72 hours).

  • Add Alamar Blue reagent to each well and incubate for 2-4 hours.

  • Measure the fluorescence (excitation 560 nm, emission 590 nm) or absorbance (570 nm and 600 nm) of the reduced product (resorufin).

• Data Analysis: The signal is proportional to the number of viable, metabolically active cells. IC50 values are calculated from the dose-response curve.

These methods are used to confirm the on-target effects of JBI-802 in cells.

• Western Blot for Histone Methylation and Protein Acetylation:

  • Treat cells with JBI-802 for a defined period.

  • Lyse the cells and extract proteins.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for H3K4me2 and acetylated α-tubulin.

  • Use appropriate secondary antibodies and a chemiluminescent substrate for detection.

• qPCR for Gene Expression:

  • Treat cells with JBI-802.

  • Isolate total RNA and synthesize cDNA.

  • Perform quantitative PCR using primers for target genes (e.g., tumor suppressor genes).

  • Normalize the expression data to a housekeeping gene.

In Vivo Assays

Diagram 3: General workflow for in vivo efficacy studies of JBI-802.

This model evaluates the anti-tumor efficacy of JBI-802 in an immunodeficient mouse.

• Animal Strain: Immunodeficient mice (e.g., NOD/SCID or NSG).

• Procedure:

  • Subcutaneously implant human cancer cells (e.g., 5 x 10^6 HEL 92.1.7 cells) into the flank of the mice.

  • Allow tumors to reach a palpable size (e.g., 100-150 mm³).

  • Randomize mice into treatment and control groups.

  • Administer JBI-802 orally at various doses and schedules (e.g., once or twice daily).

  • Measure tumor volume with calipers regularly.

  • Monitor animal body weight and overall health.

• Endpoints: Tumor growth inhibition and overall survival.

This model allows for the evaluation of JBI-802's effect on the tumor microenvironment and its combination with immunotherapy in an immunocompetent mouse.

• Animal Strain: Immunocompetent mice (e.g., BALB/c for CT-26 cells).

• Procedure:

  • Implant murine cancer cells (e.g., 1 x 10^6 CT-26 cells) subcutaneously.

  • Once tumors are established, randomize mice into treatment groups.

  • Administer JBI-802, immunotherapy agents (e.g., anti-PD-1), or a combination.

  • Monitor tumor growth and animal well-being.

• Endpoints: Tumor growth inhibition, survival, and analysis of the tumor immune infiltrate by flow cytometry or immunohistochemistry.

Signaling Pathways and Logical Relationships

The dual inhibition of LSD1 and HDAC6 by JBI-802 impacts multiple signaling pathways crucial for cancer cell survival and proliferation.

References

• 1. Western Blot (WB) Protocol | EpigenTek [epigentek.com]
• 2. The alamar blue assay in the context of safety testing of nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HDAC6 Activity Assay Kit (Fluorometric) (ab284549) | Abcam [abcam.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. assaygenie.com [assaygenie.com]
• 6. meliordiscovery.com [meliordiscovery.com]
• 7. bpsbioscience.com [bpsbioscience.com]

JBI-802: A Technical Guide to its Structure-Activity Relationship and Dual Inhibitory Mechanism

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

JBI-802 is a first-in-class, orally bioavailable small molecule that dually inhibits two key epigenetic regulators: Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6).[1][2] This dual mechanism of action, targeting components of the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex, presents a novel therapeutic strategy for various malignancies.[3][4] Preclinical and early clinical data have demonstrated JBI-802's potent anti-proliferative activity in a range of cancer cell lines and in vivo models, with a promising safety profile.[5][6][7] This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of JBI-802, its mechanism of action, and the experimental methodologies used in its characterization.

Core Compound Activity and Selectivity

JBI-802 exhibits potent and selective inhibition of its primary targets, LSD1 and HDAC6. The inhibitory activity has been quantified through various enzymatic and cellular assays, with the following key values reported:

Target	IC50 (nM)	Notes
LSD1	50	Potent inhibition of the demethylase activity.
HDAC6	11	Highly potent and selective inhibition of the deacetylase activity.
HDAC8	98	Moderate activity against HDAC8.
Other HDACs	>100-fold selectivity	Demonstrates significant selectivity for HDAC6 over other HDAC isoforms.[1]

Structure-Activity Relationship (SAR)

The development of JBI-802 involved the synthesis and evaluation of numerous analogs to optimize potency, selectivity, and pharmacokinetic properties. While a comprehensive public SAR table is not available, key structural features contributing to the activity of JBI-802 and its analogs, such as JBI-097, have been elucidated through medicinal chemistry efforts.

Key Findings from SAR Studies:

• Dual-Target Moiety: The core scaffold of JBI-802 is designed to interact with the active sites of both LSD1 and HDAC6. This is achieved by incorporating pharmacophoric elements recognized by both enzymes.

• HDAC6-Binding Group: The presence of a hydroxamic acid or a similar zinc-binding group is crucial for potent HDAC6 inhibition. Modifications to this group significantly impact HDAC6 inhibitory activity.

• LSD1-Interacting Fragment: A key structural component of JBI-802 is responsible for its interaction with the flavin adenine dinucleotide (FAD) cofactor and the substrate-binding pocket of LSD1.

• Linker Optimization: The linker connecting the HDAC6-binding and LSD1-interacting moieties plays a critical role in achieving the optimal orientation of the molecule within the active sites of both enzymes, thereby influencing dual inhibitory potency.

An analog of JBI-802, JBI-097 , has been reported with the following inhibitory concentrations:

Compound	LSD1 IC50 (nM)	HDAC6 IC50 (nM)
JBI-097	5	48

This data suggests that subtle structural modifications can modulate the relative potency against LSD1 and HDAC6.[5]

Mechanism of Action and Signaling Pathway

JBI-802 exerts its anti-cancer effects by inhibiting the enzymatic activities of LSD1 and HDAC6, which are key components of the CoREST complex. This complex is involved in the transcriptional repression of various genes, including tumor suppressor genes.

The CoREST Signaling Pathway:

The CoREST complex is recruited to specific gene promoters by transcription factors, where it mediates gene silencing through histone modification. LSD1 removes methyl groups from histone H3 at lysine 4 (H3K4), a mark associated with active transcription. HDACs, including HDAC6, remove acetyl groups from histones, leading to a more compact chromatin structure that is less accessible to transcription machinery.

By inhibiting both LSD1 and HDAC6, JBI-802 is proposed to:

• Increase H3K4 methylation: Inhibition of LSD1 leads to an accumulation of methylated H3K4, promoting a more open chromatin state and the expression of tumor suppressor genes.

• Increase histone acetylation: Inhibition of HDAC6 leads to hyperacetylation of histones, further contributing to a transcriptionally active chromatin environment.

• Induce MYC protein degradation: Preclinical studies have shown that JBI-802 can induce the downregulation of MYC RNA and promote the degradation of the MYC oncoprotein.[1]

• Modulate the tumor microenvironment: HDAC6 inhibition can enhance anti-tumor immune responses.[1]

JBI-802 Mechanism of Action via CoREST Inhibition.

Experimental Protocols

The characterization of JBI-802 and its analogs involves a series of standard and specialized assays to determine their biochemical and cellular activities.

Enzymatic Assays

LSD1 Enzymatic Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET):

• Principle: This assay measures the demethylation of a biotinylated histone H3 peptide substrate by LSD1. The product is detected by a europium-labeled antibody specific for the demethylated epitope, and the signal is read on a TR-FRET capable plate reader.

• Reagents:

  • Recombinant human LSD1/CoREST complex

  • Biotinylated H3K4me2 peptide substrate

  • S-adenosyl-L-methionine (SAM) as a cofactor

  • Europium-labeled anti-H3K4me1 antibody

  • Streptavidin-conjugated acceptor fluorophore

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 0.01% BSA, 0.01% Tween-20)

• Procedure:

  • Add assay buffer, LSD1/CoREST complex, and JBI-802 (or vehicle) to a 384-well plate.

  • Incubate for a pre-determined time at room temperature.

  • Initiate the reaction by adding the H3K4me2 peptide substrate and SAM.

  • Incubate for the desired reaction time at 37°C.

  • Stop the reaction and add the detection reagents (Europium-labeled antibody and streptavidin-acceptor).

  • Incubate to allow for antibody binding.

  • Read the TR-FRET signal and calculate IC50 values.

HDAC6 Enzymatic Assay (Fluorogenic):

• Principle: This assay utilizes a fluorogenic substrate that is deacetylated by HDAC6, rendering it susceptible to cleavage by a developer enzyme, which releases a fluorescent molecule.

• Reagents:

  • Recombinant human HDAC6

  • Fluorogenic HDAC6 substrate (e.g., Boc-Lys(Ac)-AMC)

  • Developer enzyme (e.g., trypsin)

  • Assay buffer (e.g., 25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Procedure:

  • Add assay buffer, HDAC6 enzyme, and JBI-802 (or vehicle) to a 96-well plate.

  • Incubate for a pre-determined time at room temperature.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Incubate for the desired reaction time at 37°C.

  • Stop the reaction and add the developer enzyme.

  • Incubate to allow for substrate cleavage.

  • Read the fluorescence intensity and calculate IC50 values.

Cellular Assays

Cell Proliferation Assay (AlamarBlue Assay):

• Principle: This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation. The AlamarBlue reagent is reduced by metabolically active cells, resulting in a colorimetric and fluorometric change.

• Procedure:

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of JBI-802 for a specified period (e.g., 72 hours).

  • Add AlamarBlue reagent to each well and incubate for 2-4 hours.

  • Measure the absorbance or fluorescence and calculate the concentration of JBI-802 that inhibits cell growth by 50% (GI50).

Western Blotting for Target Engagement:

• Principle: This technique is used to detect changes in the levels of specific proteins in cells treated with JBI-802, confirming target engagement.

• Procedure:

  • Treat cancer cells with JBI-802 for a specified time.

  • Lyse the cells and quantify the protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Probe the membrane with primary antibodies against H3K4me2 (for LSD1 inhibition) and acetylated α-tubulin (for HDAC6 inhibition).

  • Use a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

  • Incubate with secondary antibodies conjugated to a detection enzyme (e.g., HRP).

  • Visualize the protein bands using a chemiluminescent substrate.

Preclinical Development Workflow

The preclinical evaluation of a dual epigenetic inhibitor like JBI-802 follows a structured workflow to establish its therapeutic potential and safety profile before advancing to clinical trials.

Preclinical Development Workflow for JBI-802.

Conclusion

JBI-802 represents a promising novel approach to cancer therapy by dually targeting the epigenetic regulators LSD1 and HDAC6. Its well-defined structure-activity relationship has led to a potent and selective clinical candidate. The detailed experimental protocols and the logical preclinical development workflow outlined in this guide provide a framework for the continued investigation and development of JBI-802 and other dual-target epigenetic modulators. Further research into the intricate details of its mechanism of action and its efficacy in various cancer types will be crucial in realizing its full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]
• 4. CoREST is an integral component of the CoREST- human histone deacetylase complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. JBI-802 Phase I: Promise in Treating Immunotherapy-Resistant Tumors and MPN/MDS with Thrombocytosis [synapse.patsnap.com]
• 7. Exploring the Therapeutic Potential of JBI-802: A Dual Inhibitor Targeting LSD1 and HDAC6 in Cancer Treatment [synapse.patsnap.com]

The Discovery and Development of Jbi-802: A First-in-Class Dual Inhibitor of LSD1 and HDAC6

A Technical Whitepaper for Drug Development Professionals

Abstract

Jbi-802 is a novel, orally bioavailable small molecule that acts as a dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6), key epigenetic regulators within the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex.[1][2] This technical guide provides a comprehensive overview of the discovery, preclinical development, and clinical evaluation of Jbi-802. By targeting two distinct and synergistic pathways involved in oncogenesis and immune modulation, Jbi-802 represents a promising therapeutic strategy for a range of malignancies, including solid tumors and hematological cancers. This document summarizes key quantitative data, details experimental methodologies, and visualizes the underlying biological pathways and developmental workflows.

Introduction: The Rationale for Dual LSD1/HDAC6 Inhibition

Epigenetic modifications play a crucial role in the regulation of gene expression, and their dysregulation is a hallmark of cancer. LSD1 and HDAC6 are two key enzymes that are often overexpressed in various cancers and contribute to tumor progression through distinct but complementary mechanisms.[3][4]

• LSD1 (KDM1A) is a histone demethylase that primarily removes methyl groups from mono- and di-methylated histone H3 at lysine 4 (H3K4me1/2), leading to transcriptional repression of tumor suppressor genes.[5] Inhibition of LSD1 can restore the expression of these silenced genes.[6]

• HDAC6 is a unique, cytoplasm-localized histone deacetylase that targets non-histone proteins, including α-tubulin. Its inhibition is associated with anti-tumor effects and modulation of the immune system.[2]

The CoREST complex, which includes both LSD1 and HDACs, is a transcriptional co-repressor that is critical for the development of certain cellular lineages, including those responsible for neuroendocrine tumors and hematopoietic malignancies.[7] By simultaneously inhibiting both LSD1 and HDAC6 within this complex, Jbi-802 is designed to achieve a synergistic anti-tumor effect that is superior to targeting either enzyme alone.[2] Preclinical studies have demonstrated that this dual inhibition leads to stem cell modulation via LSD1 inhibition and immune suppression modulation through selective HDAC6 inhibition.[2]

Preclinical Development

In Vitro Activity

Jbi-802 has demonstrated potent and selective inhibitory activity against LSD1 and HDAC6 in enzymatic assays. The compound also exhibits robust anti-proliferative effects across a panel of cancer cell lines.

Table 1: In Vitro Inhibitory Activity of Jbi-802

Target	IC50 (µM)
LSD1	0.05
HDAC6	0.011
HDAC8	0.098
Data sourced from AACR 2020 Abstract 1756.[8]

Jbi-802 has shown strong anti-proliferative activity in various hematological and solid tumor cell lines, including those for acute myeloid leukemia (AML), chronic lymphocytic leukemia (CLL), small cell lung cancer (SCLC), and sarcoma.[6][8]

In Vivo Efficacy

The anti-tumor activity of Jbi-802 has been evaluated in multiple preclinical animal models, demonstrating significant tumor growth inhibition and prolonged survival.

Table 2: In Vivo Efficacy of Jbi-802

Animal Model	Cancer Type	Key Findings
HEL92.1.7 Xenograft	Erythroleukemia	ED50 of ~6.25 mg/kg (orally, twice daily); Superior efficacy compared to single-agent LSD1 or HDAC6 inhibitors.[8]
CT-26 Syngeneic	Colon Carcinoma	Showed promising activity as a single agent and synergistic effects when combined with an anti-PD-1 monoclonal antibody, resulting in approximately 80% tumor growth inhibition.[8]

Preclinical studies in xenograft models have also suggested that Jbi-802 can sensitize immunotherapy-resistant tumors, particularly those with STK11 mutations, to treatment.[9][10] Furthermore, Jbi-802 has shown activity in SCLC models, including those with MYC amplification.

Clinical Development

Jbi-802 is currently being evaluated in a Phase I/II clinical trial (NCT05268666) in patients with advanced solid tumors.[11] The study is an open-label, dose-escalation and expansion trial designed to assess the safety, tolerability, pharmacokinetics, and preliminary efficacy of Jbi-802.[2]

Phase I Study Design and Preliminary Results

The Phase I portion of the trial enrolled patients with locally advanced or metastatic solid tumors who had failed prior standard therapy.[2]

Table 3: Jbi-802 Phase I Clinical Trial (NCT05268666) Overview

Parameter	Details
Patient Population	Patients with advanced solid tumors.[2]
Dosage and Administration	Starting dose of 10 mg, administered orally.[9]
Pharmacokinetics	Dose-proportional increase in exposure observed across cohorts.[1]
Safety and Tolerability	Generally well-tolerated. The most common adverse event was a dose-dependent and reversible thrombocytopenia.[9][11] Notably, no significant anemia or dysgeusia (taste disturbances), which are sometimes associated with other LSD1 inhibitors, were reported.[1][9]
Preliminary Efficacy	Anti-tumor activity was observed in two non-small cell lung cancer (NSCLC) patients who were refractory to prior immunotherapy. One patient with an STK11 mutation experienced a 39% reduction in lung tumor mass and a durable response.[9][10] The second patient, with both lung and liver metastases, showed a greater than 50% reduction in liver metastasis.[9][10]

The observed on-target effect of a dose-proportional decrease in platelets provides a human proof-of-principle for the pharmacological activity of Jbi-802 and supports its further development in hematological malignancies characterized by high platelet counts, such as Essential Thrombocythemia (ET) and Myeloproliferative Neoplasms (MPN).[9][10]

Mechanism of Action and Experimental Workflows

Signaling Pathway of Jbi-802

Jbi-802 exerts its anti-tumor effects by inhibiting the enzymatic activity of LSD1 and HDAC6 within the CoREST complex, leading to changes in gene expression and cellular processes that are critical for cancer cell survival and proliferation.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. allevi3d.com [allevi3d.com]
• 3. Advanced BioMatrix - AlamarBlue Assay Protocol [advancedbiomatrix.com]
• 4. Optimized alamarBlue assay protocol for drug dose-response determination of 3D tumor spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ascopubs.org [ascopubs.org]
• 8. researchgate.net [researchgate.net]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. onclive.com [onclive.com]
• 11. benchchem.com [benchchem.com]

JBI-802: A Technical Guide to a First-in-Class Dual LSD1/HDAC6 Inhibitor in Epigenetic Regulation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

JBI-802 is a pioneering, orally available, small molecule inhibitor that uniquely targets two critical epigenetic regulators: Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6).[1][2][3] By simultaneously inhibiting these enzymes, JBI-802 modulates the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex, leading to a synergistic anti-tumor effect that is superior to the inhibition of either target alone.[4][5] This dual mechanism of action not only impacts histone methylation and protein acetylation, leading to the reactivation of silenced tumor suppressor genes, but also demonstrates a favorable safety profile in clinical trials.[1][6] JBI-802 is currently under investigation in Phase I/II clinical trials for a range of solid tumors and hematological malignancies, including small cell lung cancer (SCLC), acute myeloid leukemia (AML), and myeloproliferative neoplasms (MPN).[3][7][8] This document provides a comprehensive technical overview of JBI-802, including its mechanism of action, preclinical and clinical data, and detailed experimental methodologies.

Core Mechanism of Action: Dual Inhibition of LSD1 and HDAC6

JBI-802 exerts its therapeutic effects through the potent and selective inhibition of two key epigenetic enzymes:

• Lysine-Specific Demethylase 1 (LSD1): An enzyme that removes methyl groups from mono- and di-methylated histone H3 at lysine 4 (H3K4me1/2) and lysine 9 (H3K9me1/2). The inhibition of LSD1 by JBI-802 leads to an increase in H3K4 methylation, a mark associated with active gene transcription.

• Histone Deacetylase 6 (HDAC6): A class IIb histone deacetylase that primarily targets non-histone proteins, including α-tubulin. Inhibition of HDAC6 by JBI-802 results in the accumulation of acetylated α-tubulin, which can disrupt cell motility and protein trafficking.

By targeting both enzymes, JBI-802 effectively modulates the CoREST complex, a key transcriptional repressor complex. This dual inhibition leads to the re-expression of aberrantly silenced genes, including tumor suppressors, and has been shown to have a significant impact on cancer cell proliferation and survival.[4][5]

Quantitative Data

The following tables summarize the key quantitative data for JBI-802 from preclinical studies.

Table 1: In Vitro Enzyme Inhibition

Target	IC50 (nM)
LSD1	55
HDAC6	11.9

Table 2: Anti-proliferative Activity in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
HEL 92.1.7	Erythroleukemia	0.01 - 0.4
CML-T1	Chronic Myeloid Leukemia	0.01 - 0.4
H9	T-cell Lymphoma	0.01 - 0.4
Daudi	Burkitt's Lymphoma	0.01 - 0.4
CMK-11-5	Megakaryoblastic Leukemia	0.01 - 0.4
TF-1	Erythroleukemia	0.01 - 0.4
Small Cell Lung Cancer (SCLC)	Small Cell Lung Cancer	Not specified
Sarcoma	Sarcoma	Not specified

Signaling Pathways and Experimental Workflows

JBI-802 Mechanism of Action

Caption: JBI-802 dually inhibits LSD1 and HDAC6, impacting the CoREST complex and downstream pathways.

Experimental Workflow for Assessing JBI-802 Efficacy

References

• 1. Jubilant Therapeutics announces Efficacy and Biomarker Data at 62nd ASH Annual Meeting for its Novel Dual LSD1-HDAC6 Inhibitor for the Treatment of Hematological Cancers [prnewswire.com]
• 2. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. JBI-802 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. jubilantpharmova.com [jubilantpharmova.com]
• 5. Press Releases | News - Jubilant Therapeutics [jubilanttx.com]
• 6. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. onclive.com [onclive.com]

JBI-802 for Hematologic Malignancies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

JBI-802 is a first-in-class, orally bioavailable small molecule that dually inhibits two key epigenetic regulators: Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6). These enzymes are components of the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex, which plays a critical role in the development and progression of various cancers, including hematologic malignancies. By simultaneously targeting both LSD1 and HDAC6, JBI-802 offers a synergistic anti-tumor effect, promoting differentiation of malignant hematopoietic cells and inhibiting their proliferation. This technical guide provides a comprehensive overview of the preclinical and clinical research on JBI-802 in the context of hematologic malignancies, including its mechanism of action, quantitative data from key studies, detailed experimental protocols, and visualizations of the relevant signaling pathways.

Introduction

Epigenetic dysregulation is a hallmark of cancer, and the enzymes that modify histones and other proteins are attractive therapeutic targets. JBI-802 is an innovative therapeutic agent that uniquely combines the inhibition of LSD1 and HDAC6 in a single molecule.[1] LSD1 is responsible for the demethylation of histone H3 at lysine 4 (H3K4), a mark associated with active gene transcription.[2] HDAC6 is a cytoplasmic deacetylase that targets non-histone proteins, including α-tubulin, and is involved in protein trafficking and degradation.[2] In hematologic malignancies such as acute myeloid leukemia (AML), myelodysplastic syndromes (MDS), and myeloproliferative neoplasms (MPNs), the CoREST complex is often dysregulated, leading to a block in differentiation and uncontrolled proliferation of hematopoietic progenitor cells.[3][4] JBI-802's dual inhibitory action on the CoREST complex aims to reverse these effects and restore normal hematopoiesis.

Mechanism of Action

JBI-802 exerts its anti-tumor effects through a multi-pronged mechanism centered on the inhibition of the CoREST complex.

• LSD1 Inhibition: By inhibiting LSD1, JBI-802 prevents the demethylation of H3K4, leading to an increase in H3K4me2 levels.[5] This epigenetic mark is associated with the activation of gene expression. Consequently, genes that promote myeloid differentiation, such as CD11b and CD86, are upregulated.[6] Furthermore, LSD1 inhibition has been shown to downregulate the expression of the proto-oncogene MYC, a key driver of proliferation in many cancers.[7]

• HDAC6 Inhibition: Inhibition of HDAC6 by JBI-802 leads to the hyperacetylation of its substrates, most notably α-tubulin.[8] This disrupts microtubule dynamics and intracellular trafficking, which can induce cell cycle arrest and apoptosis.

• CoREST Complex Modulation: The CoREST complex, which includes LSD1, HDAC1/2, and the scaffold protein CoREST (RCOR1), is a critical regulator of gene expression. The transcription factor GFI1B (Growth factor independence 1B) recruits the CoREST complex to specific gene promoters to repress their transcription, playing a crucial role in normal megakaryocyte and erythroid differentiation.[9][10][11] Mutations in GFI1B can lead to bleeding disorders due to impaired platelet formation.[9][10][11] By inhibiting key enzymatic components of this complex, JBI-802 disrupts its repressive function, leading to the reactivation of genes that promote differentiation and suppress tumor growth.

Quantitative Data

The following tables summarize the key quantitative data from preclinical and clinical studies of JBI-802.

Table 1: In Vitro Potency of JBI-802

Target	Assay Type	IC50	Reference
LSD1	TR-FRET	50 nM	[7]
HDAC6	Fluorescence-based	11 nM	[7]
HDAC8	Fluorescence-based	98 nM	[7]

Table 2: Preclinical Efficacy of JBI-802 in a Hematologic Malignancy Model

Model	Treatment	Efficacy Endpoint	Result	Reference
HEL92.1.7 Erythroleukemia Xenograft	JBI-802	ED50	~6.25 mg/kg BID	[7]

Table 3: Phase 1 Clinical Trial (NCT05268666) Details and Observations

Parameter	Details	Reference
Trial Design	First-in-human, open-label, dose escalation and expansion study.	[3][12]
Patient Population	Advanced solid tumors, with planned expansion into hematologic malignancies.	[3][12]
Starting Dose	10 mg orally, once daily, on a 4 days on/3 days off schedule.	[12][13]
Key Observation	Dose-proportional increase in exposure and a correlation between exposure and on-target platelet decrease.	[2]
Adverse Events	The only adverse event above grade 1 was a dose-dependent, reversible decrease in platelets. No anemia or dysgeusia was reported.	[2]
Preliminary Efficacy (NSCLC)	In two immunotherapy-refractory NSCLC patients treated with 10 mg, one showed a 39% decrease in a lung tumor and the other had a >50% shrinkage of liver metastasis.	[2][14]

Experimental Protocols

This section provides an overview of the methodologies used in the preclinical evaluation of JBI-802. While specific, detailed protocols from the manufacturer are proprietary, the following descriptions are based on standard laboratory procedures and information gleaned from public sources.

Cell Viability Assay (MTT/Alamar Blue)

• Objective: To determine the anti-proliferative effect of JBI-802 on hematologic malignancy cell lines.

• Cell Lines: Human AML cell lines such as HEL92.1.7, KG1a, HL-60, MOLM-14, and MV4-11 are commonly used.[7][15]

• Protocol Overview:

  • Seed cells in 96-well plates at a predetermined density.

  • Treat cells with a range of concentrations of JBI-802 or vehicle control.

  • Incubate for a specified period (e.g., 72 hours).

  • Add MTT or Alamar Blue reagent to each well and incubate according to the manufacturer's instructions.[16]

  • Measure the absorbance or fluorescence using a plate reader to determine the percentage of viable cells relative to the vehicle control.

Western Blotting

• Objective: To assess the effect of JBI-802 on the levels of specific proteins and their post-translational modifications.

• Protocol Overview:

  • Treat cells with JBI-802 or vehicle control for a specified time.

  • Lyse the cells to extract total protein.

  • Separate proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with primary antibodies specific for target proteins such as acetylated α-tubulin, H3K4me2, and MYC.[8][17][18]

  • Incubate with a corresponding HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

Quantitative Real-Time PCR (qRT-PCR)

• Objective: To measure the effect of JBI-802 on the mRNA expression of target genes.

• Protocol Overview:

  • Treat cells with JBI-802 or vehicle control.

  • Isolate total RNA from the cells.

  • Synthesize cDNA from the RNA using reverse transcriptase.

  • Perform real-time PCR using gene-specific primers for targets like GFI1B and MYC.

  • Normalize the expression of the target genes to a housekeeping gene (e.g., GAPDH or β-actin) to determine the relative fold change in expression.

Flow Cytometry

• Objective: To analyze the expression of cell surface markers associated with myeloid differentiation.

• Protocol Overview:

  • Treat cells with JBI-802 or vehicle control.

  • Harvest and wash the cells.

  • Incubate the cells with fluorescently labeled antibodies against CD11b and CD86.[6][19][20][21]

  • Analyze the stained cells using a flow cytometer to quantify the percentage of cells expressing these markers and the intensity of expression.

In Vivo Xenograft Model

• Objective: To evaluate the anti-tumor efficacy of JBI-802 in a living organism.

• Animal Model: Immunodeficient mice (e.g., NOD/SCID or NSG) are typically used to prevent rejection of human cells.[15][22][23]

• Protocol Overview:

  • Inject human AML cells (e.g., HEL92.1.7) subcutaneously or intravenously into the mice.[15][22][23]

  • Once tumors are established or leukemia is engrafted, randomize the mice into treatment and control groups.

  • Administer JBI-802 orally at various doses and schedules.

  • Monitor tumor volume, body weight, and overall health of the mice.

  • At the end of the study, euthanize the mice and collect tumors or tissues for further analysis (e.g., western blotting, immunohistochemistry).

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways affected by JBI-802.

Caption: JBI-802 dual inhibitory mechanism of action.

Caption: Preclinical to clinical research workflow for JBI-802.

Conclusion

JBI-802 represents a promising novel therapeutic strategy for hematologic malignancies by dually targeting LSD1 and HDAC6. Its unique mechanism of action, which promotes differentiation and inhibits proliferation of malignant cells, has been demonstrated in preclinical models and is now being evaluated in clinical trials. The favorable safety profile observed in early clinical studies, particularly the lack of anemia, suggests a potential advantage over other epigenetic modulators. Further research is warranted to fully elucidate the clinical potential of JBI-802 in various hematologic malignancies and to identify patient populations most likely to benefit from this innovative therapy. This technical guide provides a foundational understanding of JBI-802 for researchers and drug development professionals, aiming to facilitate further investigation and development of this first-in-class dual inhibitor.

References

• 1. Gfi-1B controls human erythroid and megakaryocytic differentiation by regulating TGF-beta signaling at the bipotent erythro-megakaryocytic progenitor stage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]
• 3. targetedonc.com [targetedonc.com]
• 4. Distinct, strict requirements for Gfi-1b in adult bone marrow red cell and platelet generation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting the CoREST complex with dual histone deacetylase and demethylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Upregulation of CD11b and CD86 through LSD1 inhibition promotes myeloid differentiation and suppresses cell proliferation in human monocytic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. communities.springernature.com [communities.springernature.com]
• 10. Molecular mechanisms of bleeding disorderassociated GFI1BQ287* mutation and its affected pathways in megakaryocytes and platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular mechanisms of bleeding disorderassociated GFI1BQ287* mutation and its affected pathways in megakaryocytes and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. onclive.com [onclive.com]
• 13. JBI-802 for Solid Tumors · Info for Participants · Phase Phase 1 & 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 14. IANS [ians.in]
• 15. A robust and rapid xenograft model to assess efficacy of chemotherapeutic agents for human acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Flow Cytometry in the Diagnosis of Leukemias - Leukemia - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. CD56 and CD11b Positivity with Low Smac/DIABLO Expression as Predictors of Chemoresistance in Acute Myeloid Leukaemia: Flow Cytometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. m.youtube.com [m.youtube.com]
• 22. researchgate.net [researchgate.net]
• 23. An Improved Protocol for Establishment of AML Patient-Derived Xenograft Models - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of JBI-802 in Cancer Models: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBI-802 is a novel, orally available, dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6). This dual mechanism of action positions JBI-802 as a promising therapeutic agent in oncology, targeting key epigenetic pathways involved in tumor progression and immune evasion. Preclinical studies have demonstrated its potent anti-tumor activity across a range of hematological and solid tumor models, both as a monotherapy and in combination with immune checkpoint inhibitors. This technical guide provides a comprehensive overview of the in vivo efficacy of JBI-802, detailing experimental methodologies and summarizing key quantitative data.

Mechanism of Action

JBI-802 exerts its anti-tumor effects through the simultaneous inhibition of two key epigenetic regulators: LSD1 and HDAC6. LSD1 is responsible for the demethylation of histones, leading to transcriptional repression of tumor suppressor genes. HDAC6, a cytoplasmic deacetylase, is involved in protein folding and degradation, as well as immune modulation. The dual inhibition by JBI-802 is believed to result in a synergistic anti-tumor effect. A key downstream effect of this dual inhibition is the downregulation of the MYC oncogene, achieved through the reduction of MYC RNA and enhanced degradation of the MYC protein.[1]

JBI-802 dual inhibition of LSD1 and HDAC6 leads to anti-tumor activity.

In Vitro Potency

Prior to in vivo evaluation, the potency of JBI-802 was established in vitro. These assays confirmed its dual-target engagement with high selectivity.

Target	Assay Type	IC50 (µM)	Selectivity
LSD1	TR-FRET	0.05	High selectivity against MAOs
HDAC6	Fluorescence-based	0.011	~100-fold selectivity against other HDAC isoforms
HDAC8	Fluorescence-based	0.098

In Vivo Efficacy in Hematological Malignancies

JBI-802 has demonstrated significant anti-tumor activity in various hematological cancer models.

Erythroleukemia Xenograft Model (HEL92.1.7)

In a preclinical xenograft model using the HEL92.1.7 human erythroleukemia cell line, JBI-802 showed potent, dose-dependent tumor growth inhibition when administered orally.

Compound	Efficacy Metric	Value
JBI-802	ED50	~6.25 mg/kg BID

Experimental Protocol: HEL92.1.7 Xenograft Model

• Cell Line: HEL92.1.7 (human erythroleukemia)

• Animal Model: Immunocompromised mice (specific strain not detailed in the available literature).

• Tumor Implantation: Subcutaneous injection of HEL92.1.7 cells.

• Treatment: Oral administration of JBI-802. Dosing schedule was twice daily (BID).

• Comparator Arms: The study included comparator arms with a selective HDAC6 inhibitor (ACY-1215) and a selective LSD1 inhibitor (ORY-1001), against which JBI-802 showed a much stronger effect.

• Endpoints: Tumor growth inhibition. Dose-dependent modulation of biomarkers (CD11b, CD86, GFI1b, and tubulin acetylation) and inhibition of c-Myc were also observed in the tumors.

Other Hematological Cancer Models

JBI-802 also exhibited strong tumor growth inhibition in other hematological cancer models, including leukemia (CMK-1) and lymphoma (Z-138). However, specific quantitative data for these models are not publicly available.

In Vivo Efficacy in Solid Tumors

JBI-802 has also been evaluated in solid tumor models, demonstrating its potential for broader applications in oncology.

Syngeneic Murine Colon Cancer Model (CT26)

In the CT26 syngeneic colon cancer model, which allows for the evaluation of immunomodulatory effects, JBI-802 demonstrated significant anti-tumor activity, both as a single agent and in combination with immunotherapy.

Treatment Group	Efficacy
JBI-802 (monotherapy)	Comparable single-agent activity to anti-PD-1/PD-L1 monoclonal antibodies.
JBI-802 + anti-PD-1/PD-L1 mAb	Stronger tumor growth inhibition compared to either agent alone.

Experimental Protocol: CT26 Syngeneic Model

• Cell Line: CT26 (murine colon carcinoma)

• Animal Model: BALB/c mice.

• Tumor Implantation: Subcutaneous injection of CT26 cells.

• Treatment: JBI-802 was administered orally. The anti-PD-1/PD-L1 antibodies were likely administered via intraperitoneal injection.

• Endpoints: Tumor growth inhibition and survival.

A generalized workflow for in vivo efficacy studies of JBI-802.

Safety and Tolerability

In 14-day dose-ranging toxicology studies, JBI-802 was found to be well-tolerated up to 300 mg/kg, indicating a favorable safety profile in preclinical settings.

Conclusion

JBI-802 has demonstrated compelling in vivo efficacy in a variety of preclinical cancer models, supporting its continued development as a novel cancer therapeutic. Its dual inhibitory mechanism targeting both LSD1 and HDAC6 translates to potent anti-tumor activity in hematological malignancies and solid tumors. Notably, its ability to synergize with immune checkpoint inhibitors in the CT26 syngeneic model highlights its immunomodulatory potential. Further studies are warranted to fully elucidate its efficacy profile across a broader range of cancer types and to optimize combination therapy strategies. The favorable safety profile observed in preclinical studies is also a promising indicator for its clinical translation.

References

• 1. Tumor-immune profiling of CT-26 and Colon 26 syngeneic mouse models reveals mechanism of anti-PD-1 response - PMC [pmc.ncbi.nlm.nih.gov]

Jbi-802: A Technical Overview of its Pharmacokinetics and Pharmacodynamics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jbi-802 is a first-in-class, orally available small molecule that functions as a dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6).[1] By targeting these two key epigenetic regulators within the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex, Jbi-802 represents a novel therapeutic strategy in oncology.[1] This technical guide provides a comprehensive overview of the currently available data on the pharmacokinetics and pharmacodynamics of Jbi-802, compiled from preclinical studies and preliminary clinical trial findings.

Mechanism of Action

Jbi-802's unique mechanism of action involves the simultaneous inhibition of two distinct epigenetic enzymes:

• LSD1 Inhibition: LSD1 is a histone demethylase that plays a crucial role in regulating gene expression. By inhibiting LSD1, Jbi-802 can modulate stem cell pathways and alter the gene expression profile of cancer cells.

• HDAC6 Inhibition: HDAC6 is a histone deacetylase that has various cellular functions, including the regulation of protein stability and immune responses. Selective inhibition of HDAC6 by Jbi-802 is believed to modulate immune suppression within the tumor microenvironment.

The dual inhibition of LSD1 and HDAC6 by Jbi-802 has been shown in preclinical models to result in synergistic anti-tumor activity, superior to the inhibition of either target alone.[2]

Dual inhibition of LSD1 and HDAC6 by Jbi-802.

Pharmacokinetics

Preclinical Data

Detailed quantitative pharmacokinetic parameters for Jbi-802 in preclinical species (e.g., Cmax, Tmax, AUC, half-life) are not yet fully available in the public domain. However, preclinical research has indicated that Jbi-802 has a favorable safety profile with no significant accumulation observed.

Clinical Data

Jbi-802 is currently being evaluated in a Phase 1/2 clinical trial (NCT05268666) in patients with advanced solid tumors.[2] Preliminary results from the first 11 patients in this trial have provided the following insights into its pharmacokinetic profile:

• Dose-Proportional Exposure: A dose-proportional increase in exposure was observed across the cohorts, indicating predictable pharmacokinetics with increasing doses.[2]

• Oral Bioavailability: As an orally administered drug that has demonstrated clinical activity, Jbi-802 possesses adequate oral bioavailability.

A summary of the available pharmacokinetic information is presented in the table below.

Parameter	Finding	Source
Dose Proportionality	Dose-proportional increase in exposure observed in a Phase 1 trial.	[2]
Accumulation	Preclinical studies showed no significant accumulation.
Administration Route	Oral	[1]

Note: Specific quantitative pharmacokinetic data from the ongoing clinical trials have not yet been publicly released.

Pharmacodynamics

In Vitro Potency

Jbi-802 has demonstrated potent inhibitory activity against its targets in in-vitro assays. The IC50 values are summarized in the following table:

Target	IC50
LSD1	0.05 µM
HDAC6	0.011 µM
HDAC8	0.098 µM

Jbi-802 exhibits approximately 100-fold selectivity for HDAC6 and HDAC8 over other HDAC isoforms.

Preclinical and Clinical Pharmacodynamic Effects

Pharmacodynamic studies have focused on target engagement and downstream biological effects.

• Platelet Count Reduction: A dose-dependent and exposure-proportional decrease in platelet count has been consistently observed in the Phase 1 clinical trial.[2] This on-target effect is considered a pharmacodynamic biomarker of LSD1 inhibition.

• Biomarker Modulation: Preclinical studies have shown that Jbi-802 significantly modulates pharmacodynamic biomarkers, including CD11b, CD86, and acetylated alpha-tubulin.

• Anti-Tumor Activity: In the Phase 1 trial, Jbi-802 demonstrated anti-tumor activity in patients with non-small cell lung cancer (NSCLC) who had progressed on immunotherapy.[2] This included a confirmed partial response with a 39% decrease in a target lung lesion in one patient and over 50% shrinkage of liver metastasis in another.[2]

• Synergistic Activity with Immunotherapy: Preclinical xenograft models have shown a synergistic anti-tumor effect when Jbi-802 is combined with immunotherapy.[2]

Experimental Protocols

While detailed, step-by-step protocols for the specific experiments conducted with Jbi-802 are proprietary, this section outlines the general methodologies for the key assays and models used in its evaluation.

In-Vitro Potency Assays

• LSD1 Inhibition Assay (TR-FRET): Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are commonly used to measure LSD1 activity. The general principle involves an enzyme reaction using a biotinylated histone H3 peptide as a substrate. The product of the demethylation reaction is then detected by a specific antibody labeled with a fluorescent europium chelate. The signal is measured on a plate reader, and the IC50 is calculated from the dose-response curve.

• HDAC Inhibition Assay (Fluorescence-based): The activity of HDAC6 and other isoforms is typically measured using a fluorescence-based assay. This involves incubating the enzyme with a fluorogenic substrate. Deacetylation of the substrate by the HDAC enzyme allows a developer to cleave the substrate and release a fluorescent molecule. The fluorescence intensity is proportional to the enzyme activity.

A generalized workflow for the evaluation of Jbi-802.

Preclinical In-Vivo Models

• Xenograft Models: Human cancer cell lines are implanted into immunocompromised mice. These models are used to assess the anti-tumor efficacy of a compound against human cancers. The MM.1S multiple myeloma cell line has been mentioned in the context of dual LSD1/HDAC6 inhibitor research.

• Syngeneic Models: Murine cancer cells are implanted into immunocompetent mice with the same genetic background. These models are crucial for evaluating the effects of a compound on the tumor microenvironment and its interaction with the immune system. The CT-26 colon carcinoma model is a relevant example for studying the combination of Jbi-802 with immunotherapy.

Clinical Trial Protocol (NCT05268666)

The ongoing Phase 1/2a trial of Jbi-802 is an open-label, dose-escalation and expansion study.

• Part 1 (Dose Escalation): The primary objective is to determine the recommended Phase 2 dose (RP2D) and assess the safety and tolerability of Jbi-802.

• Part 2 (Dose Expansion): This part will further evaluate the safety and preliminary efficacy of Jbi-802 at the RP2D in specific patient cohorts, including those with small cell lung cancer (SCLC) and neuroendocrine prostate cancer (NEPC).

• Starting Dose: The trial initiated with a starting dose of 10 mg of Jbi-802 administered orally once daily on a "4 days on, 3 days off" schedule.[2]

Conclusion

Jbi-802 is a promising novel epigenetic modulator with a unique dual mechanism of action. The preliminary clinical data have demonstrated a manageable safety profile, predictable pharmacokinetics, and encouraging signs of anti-tumor activity, particularly in immunotherapy-resistant cancers. The on-target pharmacodynamic effect of platelet reduction provides a clear biomarker of its LSD1 inhibitory activity. As more data from the ongoing clinical trials become available, a more complete understanding of the pharmacokinetic and pharmacodynamic profile of Jbi-802 will emerge, further guiding its clinical development.

References

• 1. CT26 Syngeneic Mouse Model - Altogen Labs [altogenlabs.com]
• 2. onclive.com [onclive.com]

Protocols & Analytical Methods

Jbi-802 In Vitro Experimental Protocols: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jbi-802 is a novel, orally available dual inhibitor of Lysine-specific demethylase 1 (LSD1) and Histone deacetylase 6 (HDAC6).[1][2] By targeting these two key epigenetic regulators, Jbi-802 represents a promising therapeutic strategy in oncology.[2] LSD1, overexpressed in many cancers, is involved in the demethylation of histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9), leading to altered gene expression that promotes cancer growth.[3][4] HDAC6, a class IIb HDAC, deacetylates both histone and non-histone proteins, such as α-tubulin, impacting protein degradation, cell motility, and immune responses.[1][2] The dual inhibition of LSD1 and HDAC6 by Jbi-802 has been shown to have synergistic anti-tumor activity.[5]

These application notes provide detailed protocols for key in vitro experiments to evaluate the activity of Jbi-802, enabling researchers to assess its enzymatic inhibition, effects on cell viability, and target engagement within cellular contexts.

Mechanism of Action

Jbi-802 functions by simultaneously inhibiting the enzymatic activity of LSD1 and HDAC6. Inhibition of LSD1 leads to an increase in histone H3K4 dimethylation (H3K4me2), a mark associated with transcriptional activation, thereby re-expressing aberrantly silenced tumor suppressor genes.[3][4] Inhibition of HDAC6 results in the accumulation of acetylated α-tubulin, disrupting microtubule dynamics and protein trafficking.[6] This dual action leads to cell cycle arrest, differentiation, and apoptosis in cancer cells.

Figure 1: Jbi-802 Mechanism of Action.

Data Presentation

Table 1: In Vitro Enzymatic Activity of Jbi-802

Target	Assay Type	IC50 (µM)	Reference
LSD1	TR-FRET	0.05	[7][8]
HDAC6	Fluorescence-based	0.011	[7][8]
HDAC8	Fluorescence-based	0.098	[7][8]

Table 2: Anti-proliferative Activity of Jbi-802 in Cancer Cell Lines

Cell Line	Cancer Type	Assay	IC50 Range (µM)	Reference
Various	Acute Myeloid Leukemia (AML), Chronic Lymphocytic Leukemia (CLL), Small Cell Lung Cancer (SCLC), Sarcoma, Multiple Myeloma	Alamar Blue	0.2 - 1	[9][10]
HEL 92.1.7, CML-T1, H9, Daudi, CMK-11-5, TF-1	Hematological Malignancies	Not Specified	0.01 - 0.4	[6]

Experimental Protocols

LSD1 Enzymatic Assay (TR-FRET)

This protocol is adapted from generic Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays for LSD1 inhibition.[4][9]

Figure 2: LSD1 TR-FRET Assay Workflow.

Materials:

• Jbi-802

• Recombinant human LSD1 enzyme

• Biotinylated histone H3 (1-21) K4me1 peptide substrate

• TR-FRET detection reagents (e.g., LANCE Ultra Europium-anti-unmethyl-H3K4 antibody and ULight™-Streptavidin)

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 0.01% Tween-20, 0.1 mg/mL BSA)

• 384-well low-volume white plates

• TR-FRET compatible plate reader

Protocol:

• Prepare serial dilutions of Jbi-802 in DMSO, and then dilute in assay buffer.

• Add 50 nL of diluted Jbi-802 or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 5 µL of 2X LSD1 enzyme solution (e.g., 6-12 nM final concentration) to each well and incubate for 15-30 minutes at room temperature.

• Initiate the demethylase reaction by adding 5 µL of 2X biotinylated H3K4me1 peptide substrate solution.

• Incubate the reaction for 60-90 minutes at room temperature.

• Stop the reaction and detect the signal by adding 10 µL of the 2X TR-FRET detection reagent mixture to each well.

• Incubate for 60 minutes at room temperature, protected from light.

• Read the plate on a TR-FRET compatible plate reader (Excitation: 337 nm, Emission: 620 nm and 665 nm).

• Calculate the ratio of the two emission signals and determine the IC50 value for Jbi-802.

HDAC6 Enzymatic Assay (Fluorometric)

This protocol is based on commercially available fluorometric HDAC6 activity assay kits.[1][7][11]

Materials:

• Jbi-802

• Recombinant human HDAC6 enzyme

• Fluorogenic HDAC6 substrate (e.g., acetylated peptide linked to a fluorophore like AFC)

• Developer solution

• HDAC assay buffer

• 96-well white plates

• Fluorescence plate reader

Protocol:

• Prepare serial dilutions of Jbi-802 in DMSO, and then dilute in HDAC assay buffer.

• Add 1-10 µL of diluted Jbi-802 or DMSO (vehicle control) to the wells of a 96-well plate.

• Add recombinant HDAC6 enzyme to each well. For a positive control, use the enzyme without any inhibitor. For a negative control, use a known HDAC6 inhibitor (e.g., Tubacin).

• Incubate at 37°C for 10 minutes.

• Add 50 µL of the HDAC6 substrate solution to each well to start the reaction.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 10 µL of the developer solution to each well.

• Incubate at 37°C for 10 minutes to allow for fluorescence development.

• Measure the fluorescence at Ex/Em = 380/490 nm in an endpoint mode.

• Calculate the percentage of inhibition and determine the IC50 value for Jbi-802.

Cell Viability Assay (Alamar Blue)

This protocol measures cell proliferation and cytotoxicity.[6][12][13]

Materials:

• Cancer cell lines (e.g., AML, SCLC, Multiple Myeloma cell lines)[2][14]

• Complete cell culture medium

• Jbi-802

• Alamar Blue reagent

• 96-well clear-bottom plates

• Spectrophotometer or fluorescence plate reader

Protocol:

• Harvest cells in the logarithmic growth phase and perform a cell count.

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1 x 10^4 cells/well) in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of Jbi-802 in complete medium and add them to the respective wells. Include a vehicle control (DMSO).

• Incubate the cells with the compound for 72 hours (or other desired time points).

• Add Alamar Blue reagent to each well at 10% of the total volume (e.g., 10 µL for a 100 µL culture volume).

• Incubate for 4-8 hours at 37°C, protected from light.

• Measure the absorbance at 570 nm and 600 nm, or fluorescence at Ex/Em = 560/590 nm.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot for Target Engagement

This protocol is to assess the levels of H3K4me2 (LSD1 target) and acetylated α-tubulin (HDAC6 target).[5]

Figure 3: Western Blot Workflow.

Materials:

• Cancer cell lines

• Jbi-802

• Lysis buffer (RIPA buffer for total protein, acid extraction for histones)

• Primary antibodies: anti-H3K4me2, anti-acetylated-α-tubulin (Lys40), anti-total Histone H3, anti-α-tubulin.

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Wash buffer (TBST)

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Plate and treat cells with various concentrations of Jbi-802 for a specified time (e.g., 24, 48, 72 hours).

• Harvest and lyse the cells. For histone analysis, perform acid extraction to enrich for nuclear proteins.

• Determine protein concentration using a BCA or Bradford assay.

• Separate 10-20 µg of protein per lane on a 15% SDS-polyacrylamide gel for histones or a 10% gel for tubulin.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane for 1 hour at room temperature in blocking buffer.

• Incubate the membrane with the appropriate primary antibody overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with the corresponding HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Detect the protein bands using an ECL substrate and an imaging system.

• Quantify band intensities using densitometry software and normalize the signal of the modified protein to the total protein loading control.

Quantitative PCR (qPCR) for Gene Expression Analysis

This protocol is for measuring the mRNA levels of genes modulated by Jbi-802, such as the myeloid differentiation markers CD11b and CD86.[2][15]

Materials:

• Cancer cell lines

• Jbi-802

• RNA isolation kit

• cDNA synthesis kit

• SYBR Green or TaqMan qPCR master mix

• Primers for target genes (CD11b, CD86) and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

Protocol:

• Treat cells with Jbi-802 as described for the Western blot protocol.

• Isolate total RNA from the cells using a commercial RNA isolation kit.

• Assess RNA quality and quantity.

• Synthesize cDNA from 0.5-1 µg of total RNA using a reverse transcription kit.

• Set up qPCR reactions in triplicate for each sample and gene, including a no-template control. Each reaction should contain cDNA, forward and reverse primers, and qPCR master mix.

• Run the qPCR plate on a real-time PCR instrument using a standard cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene and relative to the vehicle-treated control.

Conclusion

The protocols outlined in these application notes provide a robust framework for the in vitro characterization of Jbi-802. By employing these assays, researchers can effectively investigate its dual enzymatic inhibition, cellular anti-proliferative effects, and target engagement. These studies are crucial for understanding the molecular mechanisms of Jbi-802 and for its continued development as a potential cancer therapeutic.

References

• 1. assaygenie.com [assaygenie.com]
• 2. researchgate.net [researchgate.net]
• 3. AID 2061421 - TR-FRET Assay for LSD1 (Perkin Elmer) from US Patent US20250162994: "DUAL LSD1/HDAC INHIBITORS" - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. High-throughput TR-FRET assays for identifying inhibitors of LSD1 and JMJD2C histone lysine demethylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. HDAC6 Activity Assay Kit (Fluorometric) (ab284549) | Abcam [abcam.com]
• 8. Advanced BioMatrix - AlamarBlue Assay Protocol [advancedbiomatrix.com]
• 9. benchchem.com [benchchem.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. Alamar Blue assay optimization to minimize drug interference and inter-assay viability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluation of Anticancer activity of Silver Nanoparticles on the A549 Human lung carcinoma cell lines through Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Exploring the Therapeutic Potential of JBI-802: A Dual Inhibitor Targeting LSD1 and HDAC6 in Cancer Treatment [synapse.patsnap.com]
• 15. Upregulation of CD11b and CD86 through LSD1 inhibition promotes myeloid differentiation and suppresses cell proliferation in human monocytic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]

JBI-802: Application Notes and Protocols for Preclinical Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of JBI-802, a first-in-class dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6), in various preclinical mouse models. The following protocols are based on published preclinical data and are intended to serve as a guide for researchers investigating the therapeutic potential of JBI-802 in oncology.

Quantitative Data Summary

The following tables summarize the dosage and administration of JBI-802 in different mouse cancer models as reported in preclinical studies.

Table 1: JBI-802 Dosage and Administration in Hematological Malignancy Mouse Models

Mouse Model	Cancer Type	JBI-802 Dosage	Administration Route	Dosing Schedule	Study Duration
HEL92.1.7 Xenograft	Erythroleukemia	25 mg/kg and 50 mg/kg	Oral (p.o.)	Once daily (QD)	14 days
MM1.S Xenograft	Multiple Myeloma	12.5 mg/kg	Oral (p.o.)	Once daily (QD)	13 days

Table 2: JBI-802 Dosage and Administration in a Syngeneic Solid Tumor Mouse Model

Mouse Model	Cancer Type	JBI-802 Dosage	Administration Route	Dosing Schedule	Study Duration
CT26 Syngeneic	Colon Carcinoma	20 mg/kg	Oral (p.o.)	Not specified	14 days

Experimental Protocols

The following are detailed methodologies for the administration of JBI-802 in key preclinical experiments.

Protocol for Erythroleukemia Xenograft Model (HEL92.1.7)

Objective: To evaluate the anti-tumor efficacy of JBI-802 in a human erythroleukemia xenograft mouse model.

Materials:

• JBI-802

• Vehicle (e.g., 0.5% methylcellulose in sterile water)

• Female immunodeficient mice (e.g., NOD/SCID or similar)

• HEL92.1.7 human erythroleukemia cells

• Matrigel

• Calipers for tumor measurement

• Oral gavage needles

Procedure:

• Cell Culture: Culture HEL92.1.7 cells according to standard protocols.

• Tumor Implantation: Subcutaneously inject a suspension of HEL92.1.7 cells and Matrigel into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth regularly using calipers.

• Randomization: Once tumors reach a predetermined size (e.g., ~100 mm³), randomize mice into treatment and control groups.

• Drug Preparation: Prepare JBI-802 formulations at 25 mg/kg and 50 mg/kg in the chosen vehicle. Prepare a vehicle-only control.

• Administration: Administer JBI-802 or vehicle orally (p.o.) once daily (QD) at the specified dosages.

• Data Collection: Measure tumor volume and body weight at regular intervals throughout the 14-day study period.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, biomarker analysis).

Protocol for Multiple Myeloma Xenograft Model (MM1.S)

Objective: To assess the efficacy of JBI-802 as a monotherapy and in combination with standard-of-care agents in a human multiple myeloma xenograft model.

Materials:

• JBI-802

• Bortezomib (for combination therapy)

• Pomalidomide (for combination therapy)

• Appropriate vehicles for all compounds

• Female immunodeficient mice

• MM1.S human multiple myeloma cells

• Matrigel

• Calipers

• Oral gavage and injection supplies

Procedure:

• Cell Culture and Tumor Implantation: Follow similar procedures as described in Protocol 2.1, using MM1.S cells.

• Randomization: Once tumors are established, randomize mice into the following groups:

  • Vehicle control

  • JBI-802 (12.5 mg/kg, p.o., QD)

  • Bortezomib (as per standard protocol)

  • Pomalidomide (as per standard protocol)

  • JBI-802 + Bortezomib

  • JBI-802 + Pomalidomide

• Drug Preparation and Administration: Prepare and administer the drugs according to the specified dosages, routes, and schedules for a duration of 13 days.

Protocol for Syngeneic Colon Carcinoma Model (CT26)

Objective: To evaluate the single-agent and combination immunotherapy efficacy of JBI-802 in an immunocompetent mouse model of colon cancer.

Materials:

• JBI-802

• Anti-PD-1 or anti-PD-L1 antibody (for combination therapy)

• Appropriate vehicles

• Female BALB/c mice (or other appropriate immunocompetent strain)

• CT26 murine colon carcinoma cells

• Calipers

• Oral gavage and injection supplies

Procedure:

• Cell Culture and Tumor Implantation: Follow similar procedures as described in Protocol 2.1, using CT26 cells in immunocompetent mice.

• Randomization: Once tumors are established, randomize mice into the following groups:

  • Vehicle control

  • JBI-802 (20 mg/kg, p.o.)

  • Anti-PD-1/PD-L1 antibody (as per standard protocol)

  • JBI-802 + Anti-PD-1/PD-L1 antibody

• Drug Preparation and Administration: Administer the treatments for a duration of 14 days.

• Data Collection and Endpoint: Monitor tumor volume and body weight. At the end of the study, tumors and relevant immune tissues (e.g., spleen, lymph nodes) can be harvested for immunophenotyping and other analyses.

Signaling Pathways and Experimental Workflow

Signaling Pathway of JBI-802

Caption: JBI-802 dual-inhibits LSD1 and HDAC6, leading to altered gene expression and immune modulation, ultimately suppressing tumor growth.

Experimental Workflow for In Vivo Efficacy Studies

Caption: A generalized workflow for conducting in vivo efficacy studies of JBI-802 in mouse models.

Application Notes and Protocols: JBI-802 in Combination with Immunotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBI-802 is a first-in-class, orally available small molecule that acts as a dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6). These enzymes are key components of the Co-repressor of Repressor Element-1 Silencing Transcription (CoREST) complex, a critical regulator of gene expression. By targeting both LSD1 and HDAC6, JBI-802 modulates the tumor microenvironment and enhances anti-tumor immunity, showing promise in combination with immunotherapy, particularly in overcoming resistance to immune checkpoint inhibitors.[1][2][3] Preclinical and early clinical studies have demonstrated the potential of JBI-802 to sensitize tumors to immunotherapy, offering a novel therapeutic strategy for cancers with poor response to current treatments, such as those with STK11 mutations.[1][3][4][5]

These application notes provide an overview of the preclinical and clinical data on JBI-802 in combination with immunotherapy, along with detailed protocols for key experiments to facilitate further research and development.

Mechanism of Action: Dual Inhibition of LSD1 and HDAC6

JBI-802 exerts its anti-tumor effects through the simultaneous inhibition of LSD1 and HDAC6 within the CoREST complex. This dual inhibition leads to a multi-faceted anti-cancer response:

• Epigenetic Reprogramming: Inhibition of LSD1, a histone demethylase, and HDAC6, a histone deacetylase, leads to the reactivation of aberrantly silenced tumor suppressor genes.[6][7]

• Immune Modulation: JBI-802 has been shown to modulate the tumor microenvironment by increasing the expression of myeloid maturation markers such as CD11b and CD86.[8] This suggests a shift towards a more immune-active environment.

• Synergistic Anti-Tumor Activity: The combined inhibition of LSD1 and HDAC6 has demonstrated superior anti-tumor efficacy compared to the inhibition of either target alone in preclinical models.[2][9]

Signaling Pathway

The following diagram illustrates the proposed mechanism of action of JBI-802 in the context of the CoREST complex and its downstream effects.

Caption: Proposed mechanism of action of JBI-802.

Preclinical and Clinical Data

In Vitro Activity

JBI-802 has demonstrated potent enzymatic inhibition of LSD1 and HDAC6, leading to significant anti-proliferative activity across a range of hematological and solid tumor cell lines.[10][11]

Parameter	Value	Reference
LSD1 IC50	~5-55 nM	[11][12]
HDAC6 IC50	~11-48 nM	[11][12]
Cell Line EC50 (Range)	0.01 - 0.4 µM	[10][11]

Table 1: In Vitro Potency and Anti-proliferative Activity of JBI-802.

In Vivo Efficacy

Preclinical studies in syngeneic mouse models, such as the CT-26 colon carcinoma model, have shown that JBI-802 in combination with immune checkpoint inhibitors (e.g., anti-PD-1/PD-L1 antibodies) results in enhanced tumor growth inhibition compared to either agent alone.[13][14]

Animal Model	Treatment	Outcome	Reference
CT-26 Syngeneic Model	JBI-802 + anti-PD-1/PD-L1 mAb	Stronger tumor growth inhibition	[13]
Erythroleukemia Xenograft	JBI-802 (oral administration)	Dose-dependent tumor growth suppression	[8]
Multiple Myeloma Xenograft	JBI-802 (25 mg/kg, p.o.)	Significant anti-tumor activity	[12]

Table 2: In Vivo Anti-tumor Efficacy of JBI-802.

Clinical Data

Early clinical data from a Phase I/II trial in patients with advanced solid tumors has shown that JBI-802 is well-tolerated and demonstrates anti-tumor activity, particularly in immunotherapy-resistant non-small cell lung cancer (NSCLC) patients, including those with STK11 mutations.[1][4][12] A clinical trial (NCT07207395) is underway to evaluate JBI-802 alone and in combination with pembrolizumab in patients with STK11-mutated NSCLC.[15]

Indication	Patient Population	JBI-802 Dose	Key Findings	Reference
Advanced Solid Tumors	Immunotherapy-refractory	10 mg daily (4 days on/3 days off)	Well-tolerated; anti-tumor activity observed	[4][12]
NSCLC (STK11 mutation)	Immunotherapy-refractory	10 mg daily	Confirmed partial response (39% tumor reduction) in one patient	[1][4]
NSCLC (liver metastasis)	Immunotherapy-refractory	10 mg daily	>50% shrinkage of liver metastasis in one patient	[1][4]

Table 3: Summary of Preliminary Clinical Data for JBI-802.

Experimental Protocols

In Vitro Cell Proliferation Assay (Alamar Blue Assay)

This protocol describes a method to assess the anti-proliferative activity of JBI-802 in cancer cell lines.

Materials:

• Cancer cell lines (e.g., HEL 92.1.7, MM.1S, CT-26)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• JBI-802 (stock solution in DMSO)

• Alamar Blue reagent

• 96-well clear-bottom black plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2.

• Prepare serial dilutions of JBI-802 in complete medium. A typical concentration range to test would be from 0.01 µM to 10 µM. Include a vehicle control (DMSO).

• Add 100 µL of the medium containing the different concentrations of JBI-802 or vehicle control to the respective wells.

• Incubate the plate for 72 to 144 hours at 37°C and 5% CO2.

• Add 20 µL of Alamar Blue reagent to each well and incubate for 2-4 hours at 37°C.

• Measure fluorescence at an excitation of 560 nm and an emission of 590 nm using a microplate reader.

• Calculate the EC50 values using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis of Pharmacodynamic Biomarkers

This protocol is for determining the effect of JBI-802 on the levels of acetylated α-tubulin (a marker of HDAC6 inhibition) and H3K4me2 (a marker of LSD1 inhibition).

Materials:

• Cancer cell lines

• JBI-802

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-acetylated-α-tubulin, anti-H3K4me2, anti-α-tubulin, anti-histone H3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with various concentrations of JBI-802 for a specified time (e.g., 24-48 hours).

• Lyse the cells and quantify protein concentration using the BCA assay.

• Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify band intensities using image analysis software.

In Vivo Syngeneic Tumor Model (CT-26)

This protocol outlines a representative in vivo study to evaluate the combination of JBI-802 and an immune checkpoint inhibitor.

Materials:

• BALB/c mice (6-8 weeks old)

• CT-26 colon carcinoma cells

• JBI-802 (formulated for oral gavage)

• Anti-mouse PD-1 or PD-L1 antibody (or isotype control)

• Matrigel

• Calipers

Procedure:

• Inject 1 x 106 CT-26 cells subcutaneously into the flank of BALB/c mice.

• Monitor tumor growth until tumors reach an average volume of 70-100 mm3.

• Randomize mice into treatment groups (e.g., Vehicle, JBI-802, anti-PD-1, JBI-802 + anti-PD-1).

• Administer JBI-802 daily by oral gavage at a predetermined dose (e.g., 25-50 mg/kg).

• Administer the anti-PD-1 antibody intraperitoneally at a specified dose and schedule (e.g., 10 mg/kg, twice a week).

• Measure tumor volume with calipers every 2-3 days.

• Monitor body weight and overall health of the animals.

• At the end of the study, tumors can be excised for further analysis (e.g., flow cytometry for immune cell infiltration).

Experimental Workflow for In Vivo Combination Study

Caption: Workflow for a syngeneic in vivo combination study.

Conclusion

JBI-802, as a dual inhibitor of LSD1 and HDAC6, represents a promising therapeutic agent, particularly in combination with immunotherapy. Its ability to modulate the tumor microenvironment and overcome resistance to immune checkpoint inhibitors warrants further investigation. The protocols provided herein serve as a guide for researchers to explore the full potential of JBI-802 in various cancer models and to further elucidate its mechanism of action.

References

• 1. Jubilant’s Precision Medicines Offer Safety, Therapeutic Advantages in Cancer, Immunology - BioSpace [biospace.com]
• 2. Press Releases | News - Jubilant Therapeutics [jubilanttx.com]
• 3. JBI-802 Phase I: Promise in Treating Immunotherapy-Resistant Tumors and MPN/MDS with Thrombocytosis [synapse.patsnap.com]
• 4. onclive.com [onclive.com]
• 5. Press Releases | News - Jubilant Therapeutics [jubilanttx.com]
• 6. Exploring the Therapeutic Potential of JBI-802: A Dual Inhibitor Targeting LSD1 and HDAC6 in Cancer Treatment [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. Novel dual LSD1/HDAC6 inhibitor for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ashpublications.org [ashpublications.org]
• 10. ashpublications.org [ashpublications.org]
• 11. tandfonline.com [tandfonline.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ClinicalTrials.gov [clinicaltrials.gov]

Application Notes and Protocols: Western Blot for Jbi-802 Target Engagement

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jbi-802 is a novel small molecule that functions as a dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6).[1] LSD1 is a critical epigenetic regulator that primarily demethylates histone H3 at lysine 4 (H3K4me1/2) and lysine 9 (H3K9me1/2), playing a significant role in gene expression regulation.[2][3] Dysregulation of LSD1 activity has been implicated in the pathogenesis of various cancers, making it a compelling therapeutic target.[2] Assessing the engagement of Jbi-802 with its intended target, LSD1, within a cellular context is a crucial step in preclinical and clinical development.

This document provides a detailed protocol for assessing the target engagement of Jbi-802 by monitoring changes in the methylation status of H3K4me2 using Western blotting. An increase in the cellular levels of H3K4me2 serves as a direct biomarker for the successful inhibition of LSD1's demethylase activity.[2][4]

Signaling Pathway

LSD1 is a component of transcriptional co-repressor complexes and acts by removing methyl groups from histone H3 at lysine 4 (H3K4me1/2), leading to the repression of target gene expression. Jbi-802 inhibits the enzymatic activity of LSD1, resulting in an accumulation of H3K4me2, which is generally associated with transcriptionally active or poised gene promoters. The ultimate biological outcome of these changes depends on the specific cellular context and the genes affected.

Jbi-802 Mechanism of Action on LSD1.

Experimental Workflow

The following diagram outlines the key steps for assessing Jbi-802 target engagement using Western blotting.

Western Blot Experimental Workflow.

Quantitative Data Summary

The following table provides recommended starting concentrations and dilutions for key reagents. Optimization may be required depending on the cell line and specific antibodies used.

Reagent/Parameter	Recommendation	Notes
Cell Seeding Density	70-80% confluency	Ensure cells are in the logarithmic growth phase.
Jbi-802 Concentration	0.1 - 10 µM (start)	Perform a dose-response experiment to determine the optimal concentration.[5]
Treatment Duration	24 - 72 hours	Time-course experiments are recommended to find the optimal duration.[6]
Protein Loading	15-30 µg of total protein or 10-20 µg of histone extract	Equal loading is critical for accurate quantification.[2][5][7]
SDS-PAGE Gel	15% Tris-Glycine polyacrylamide gel	Suitable for resolving low molecular weight histone proteins.[5][6]
Primary Antibody: anti-H3K4me2	As per manufacturer's datasheet	High-quality, specific antibodies are essential.
Primary Antibody: anti-Total Histone H3	As per manufacturer's datasheet	Used as a loading control for normalization.[5][6]
Secondary Antibody (HRP-conjugated)	As per manufacturer's datasheet	Dilute in blocking buffer.[4]

Detailed Experimental Protocol

This protocol details the steps for assessing Jbi-802 target engagement by measuring changes in H3K4me2 levels.

Cell Culture and Treatment

• Seed the cancer cell line of interest in 6-well plates and grow to 70-80% confluency.[5]

• Prepare a serial dilution of Jbi-802 in complete culture medium. A typical starting concentration range is 0.1 to 10 µM.[5]

• Include a vehicle control, typically DMSO, at the same final concentration as the highest Jbi-802 dose.[8]

• Remove the medium from the cells and add the medium containing the different concentrations of Jbi-802 or the vehicle control.

• Incubate the plates for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.[6]

Cell Lysis and Histone Extraction

For optimal results with histone modifications, a nuclear extraction or acid extraction is recommended to enrich for histone proteins.[5][6]

Option A: Whole-Cell Lysis (Simpler Method)

• After treatment, wash the cells twice with ice-cold PBS.

• Lyse the cells by adding ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.[9]

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing occasionally.[7]

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[7][9]

• Collect the supernatant containing the protein lysate.

Option B: Acid Extraction of Histones (Recommended for Histone Analysis)

• Harvest cells and lyse them in a hypotonic buffer.[6]

• Isolate the nuclei by centrifugation.[2]

• Resuspend the nuclear pellet in 0.2 M sulfuric acid and incubate with rotation for at least 4 hours or overnight at 4°C.[2][6]

• Centrifuge to pellet the debris and collect the supernatant containing the acid-soluble histones.[2]

• Precipitate the histones with trichloroacetic acid.[6]

Protein Quantification

• Determine the protein concentration of each lysate using a BCA or Bradford protein assay kit according to the manufacturer's instructions.[5][6]

SDS-PAGE and Protein Transfer

• Normalize the protein concentration for all samples with lysis buffer or water.

• Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5-10 minutes to denature the proteins.[4][7]

• Load equal amounts of protein (15-30 µg) per lane onto a 15% SDS-polyacrylamide gel.[7] Include a pre-stained protein ladder.

• Run the gel at 100-120V until the dye front reaches the bottom.[7][9]

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.[5] The transfer can be done at 100V for 1-2 hours or overnight at 30V at 4°C.[9]

Immunoblotting

• After transfer, you can briefly stain the membrane with Ponceau S to verify transfer efficiency.[10]

• Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.[5][6]

• Incubate the membrane with the primary antibody against H3K4me2, diluted in the blocking buffer, overnight at 4°C with gentle agitation.[4][5]

• Wash the membrane three times with TBST for 10 minutes each.[4]

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.[4][5]

• Wash the membrane again three times with TBST for 10 minutes each.[4]

Detection and Analysis

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane according to the manufacturer's instructions.[4]

• Capture the chemiluminescent signal using a digital imaging system.[4][9]

• Quantify the band intensities using image analysis software.

• To normalize for loading, strip the membrane and re-probe with an antibody against total Histone H3 or another suitable loading control.[5]

• Normalize the H3K4me2 signal to the total Histone H3 signal.[5] An increase in the normalized H3K4me2 signal in Jbi-802-treated samples compared to the vehicle control indicates successful target engagement.

References

• 1. Exploring the Therapeutic Potential of JBI-802: A Dual Inhibitor Targeting LSD1 and HDAC6 in Cancer Treatment [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. Anticancer Drugs of Lysine Specific Histone Demethylase-1 (LSD1)Display Variable Inhibition on Nucleosome Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. bio-rad.com [bio-rad.com]

JBI-802 in Patient-Derived Xenograft (PDX) Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBI-802 is a first-in-class, orally available dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6). This dual mechanism of action offers a novel therapeutic strategy for a range of malignancies by targeting key epigenetic regulators involved in chromatin structure and gene expression. Preclinical studies, including those utilizing patient-derived xenograft (PDX) models, have demonstrated the potent anti-tumor activity of JBI-802, both as a monotherapy and in combination with other agents. These application notes provide a summary of the available preclinical data and detailed protocols for the use of JBI-802 in PDX models.

Mechanism of Action

JBI-802 exerts its anti-cancer effects by simultaneously inhibiting two key enzymes:

• LSD1: An enzyme that removes methyl groups from histones, leading to the repression of tumor suppressor genes. Inhibition of LSD1 can reactivate these genes and inhibit cancer cell growth.

• HDAC6: A deacetylase that targets both histone and non-histone proteins, playing a role in protein folding, cell migration, and immune regulation. HDAC6 inhibition can lead to the accumulation of acetylated proteins, resulting in anti-tumor and immunomodulatory effects.

The dual inhibition of LSD1 and HDAC6 by JBI-802 has been shown to be more effective than targeting either enzyme alone, suggesting a synergistic anti-tumor effect.[1]

Preclinical Efficacy in Xenograft Models

While specific quantitative data for JBI-802 in patient-derived xenograft (PDX) models is limited in publicly available literature, data from preclinical studies using xenograft and syngeneic models, as well as data from a closely related dual LSD1/HDAC6 inhibitor, JBI-097, provide strong evidence of its anti-tumor activity.

JBI-802 Preclinical Data

An abstract from the American Association for Cancer Research (AACR) 2020 Virtual Annual Meeting highlighted the following preclinical findings for JBI-802:

• Potent Anti-proliferative Activity: JBI-802 demonstrated strong anti-proliferative effects in various hematological and solid tumor cell lines.[2]

• In Vivo Efficacy: In a HEL92.1.7 erythroleukemia xenograft model, JBI-802 showed a potent effect in inhibiting tumor growth with an efficacious dose (ED50) of approximately 6.25 mg/kg administered twice daily (BID) orally.[3]

• Superiority to Single Agents: JBI-802 exhibited stronger tumor growth inhibition in hematological cancer models, such as CMK-1 (leukemia) and Z-138 (lymphoma), compared to selective LSD1 or HDAC6 inhibitors alone.[2]

• Biomarker Modulation: In vivo studies confirmed dose-dependent modulation of target engagement biomarkers, including an increase in CD11b, CD86, and GFI1b, and inhibition of c-Myc in tumors.[2][3]

• Combination Therapy Potential: In a CT26 syngeneic colon cancer model, JBI-802 demonstrated single-agent activity comparable to anti-PD-1/PD-L1 monoclonal antibodies and resulted in stronger tumor growth inhibition when used in combination.[2]

Illustrative Preclinical Data from a Related Compound: JBI-097

The following tables summarize in vivo efficacy data from a closely related dual LSD1/HDAC6 inhibitor, JBI-097, in various xenograft and syngeneic models. This data, published in PLOS One, provides a strong indication of the potential efficacy of this class of compounds.

Table 1: In Vivo Efficacy of JBI-097 in a HEL 92.1.7 Erythroleukemia Xenograft Model [4][5]

Treatment Group	Dose and Schedule	Tumor Growth Inhibition (TGI) %
Vehicle	N/A	0%
JBI-097	25 mg/kg, p.o., QD	Significant TGI (p < 0.05)
JBI-097	50 mg/kg, p.o., QD	Stronger TGI (p < 0.01)

Table 2: In Vivo Efficacy of JBI-097 in an MM1.S Multiple Myeloma Xenograft Model [4]

Treatment Group	Dose and Schedule	Tumor Growth Inhibition (TGI) %
Vehicle	N/A	0%
JBI-097	12.5 mg/kg, p.o.	Significant TGI
Bortezomib	0.5 mg/kg, i.p., BIW	Moderate TGI
Pomalidomide	2.5 mg/kg, p.o., 5x/week	Moderate TGI
JBI-097 + Bortezomib	As above	Synergistic TGI
JBI-097 + Pomalidomide	As above	Synergistic TGI

Table 3: In Vivo Efficacy of JBI-097 in a CT-26 Syngeneic Colon Cancer Model [4]

Treatment Group	Dose and Schedule	Tumor Growth Inhibition (TGI) %
Vehicle	N/A	0%
JBI-097	20 mg/kg, p.o.	Significant TGI
Anti-PD-L1	100 µ g/animal , i.p., Q4D	Moderate TGI
JBI-097 + Anti-PD-L1	As above	Enhanced TGI

Signaling Pathways and Experimental Workflows

JBI-802 Signaling Pathway

The dual inhibition of LSD1 and HDAC6 by JBI-802 impacts multiple downstream signaling pathways implicated in cancer progression and immune response.

JBI-802 dual inhibition of LSD1 and HDAC6 leads to anti-tumor effects.

Experimental Workflow for PDX Model Studies

The following diagram outlines a typical workflow for evaluating the efficacy of JBI-802 in PDX models.

Workflow for JBI-802 efficacy testing in PDX models.

Experimental Protocols

The following are generalized protocols for establishing PDX models and conducting drug efficacy studies with JBI-802. These should be adapted based on the specific tumor type and experimental goals.

Protocol 1: Establishment of Patient-Derived Xenograft (PDX) Models

Materials:

• Fresh patient tumor tissue, collected under sterile conditions

• Immunodeficient mice (e.g., NOD/SCID, NSG)

• Collection medium (e.g., DMEM with antibiotics and antimycotics)

• Matrigel (optional, can improve engraftment rates)

• Surgical instruments (sterile scalpels, forceps, scissors)

• Anesthesia (e.g., isoflurane, ketamine/xylazine cocktail)

• Surgical clips or sutures

Procedure:

• Tissue Collection and Transport:

  • Obtain informed consent from the patient.

  • Collect fresh tumor tissue from surgical resection or biopsy and immediately place it in chilled collection medium.

  • Transport the tissue to the laboratory on ice as quickly as possible (ideally within 2 hours).

• Tumor Processing:

  • In a sterile biosafety cabinet, wash the tumor tissue with sterile, cold PBS containing antibiotics.

  • Remove any non-tumor or necrotic tissue.

  • Mince the tumor into small fragments (1-3 mm³).

• Implantation:

  • Anesthetize the immunodeficient mouse.

  • Shave and sterilize the implantation site (typically the flank).

  • Make a small incision in the skin.

  • Create a subcutaneous pocket using blunt dissection.

  • (Optional) Mix the tumor fragment with Matrigel.

  • Implant a single tumor fragment into the subcutaneous pocket.

  • Close the incision with surgical clips or sutures.

• Monitoring and Passaging:

  • Monitor the mice regularly (2-3 times per week) for tumor growth by visual inspection and caliper measurements.

  • Calculate tumor volume using the formula: (Length x Width²) / 2.

  • Once the tumor reaches a predetermined size (e.g., 1000-1500 mm³), euthanize the mouse.

  • Aseptically resect the tumor. A portion can be cryopreserved, fixed for histology, or used for subsequent passaging.

  • For passaging, repeat steps 2 and 3 with the newly harvested tumor tissue.

Protocol 2: JBI-802 Efficacy Testing in Established PDX Models

Materials:

• A cohort of mice with established PDX tumors (tumor volume ~100-200 mm³)

• JBI-802 (formulated for oral administration)

• Vehicle control (appropriate for the JBI-802 formulation)

• Dosing equipment (e.g., oral gavage needles)

• Calipers for tumor measurement

• Balance for weighing mice

Procedure:

• Cohort Selection and Randomization:

  • Select mice with tumors within the desired size range.

  • Randomize the mice into treatment and control groups (typically 5-10 mice per group).

• Treatment Administration:

  • Administer JBI-802 and the vehicle control to the respective groups via oral gavage according to the predetermined dosing schedule (e.g., once or twice daily).

  • Based on preclinical data for JBI-802 and related compounds, a starting dose range of 10-50 mg/kg could be considered.[3][4]

• Monitoring:

  • Measure tumor volume and mouse body weight 2-3 times per week.

  • Monitor the mice for any signs of toxicity.

• Endpoint and Analysis:

  • The study may be concluded when tumors in the control group reach a predetermined size or after a fixed duration of treatment.

  • At the end of the study, euthanize the mice and collect tumors and other relevant tissues for analysis.

  • Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group compared to the vehicle control group.

  • Perform biomarker analysis on tumor tissues (e.g., immunohistochemistry for Ki67, Western blot for acetylated tubulin, or qPCR for target genes like CD11b, CD86, and GFI1B).[5]

Conclusion

JBI-802 represents a promising novel therapeutic agent with a dual mechanism of action that has demonstrated significant anti-tumor activity in preclinical models. The use of patient-derived xenograft models is crucial for further elucidating the efficacy of JBI-802 across a range of human cancers and for identifying predictive biomarkers to guide its clinical development. The protocols and data presented here provide a framework for researchers to design and execute robust preclinical studies to evaluate JBI-802 in relevant PDX models.

References

• 1. Dual LSD1 and HDAC6 Inhibition Induces Doxorubicin Sensitivity in Acute Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Novel dual LSD1/HDAC6 inhibitor for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting LSD1 and HDAC6/8: Advancing Dual Inhibitors for Cancer Therapy [synapse.patsnap.com]

Application Notes and Protocols for Alamar Blue Cytotoxicity Assay with JBI-802

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the cytotoxicity of JBI-802, a dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6), using the Alamar Blue assay. This document includes experimental procedures, data presentation guidelines, and visual representations of the underlying biological and experimental workflows.

Introduction

JBI-802 is a novel, orally available dual inhibitor of LSD1 and HDAC6, epigenetic regulators that are often dysregulated in cancer.[1][2] By targeting both enzymes, JBI-802 exhibits robust anti-proliferative activity in various cancer cell lines, including those of hematologic and solid tumors.[3][4] The Alamar Blue assay is a reliable, non-toxic, and sensitive method for quantifying cell viability and cytotoxicity.[5][6] The assay utilizes the redox indicator resazurin, which is reduced by metabolically active cells to the fluorescent compound resorufin.[5] The degree of this conversion, measurable by fluorescence or absorbance, is directly proportional to the number of viable cells.[6]

This document will guide researchers through the process of determining the cytotoxic effects of JBI-802 on cancer cells using the Alamar Blue assay.

Data Presentation

The cytotoxic effect of JBI-802 is typically evaluated by determining the half-maximal inhibitory concentration (IC50), which is the concentration of the drug that reduces cell viability by 50%. The following tables present representative data from an Alamar Blue cytotoxicity assay with JBI-802 on a cancer cell line.

Table 1: JBI-802 Dose-Response Data in a Cancer Cell Line

JBI-802 Concentration (µM)	Average Fluorescence Units (RFU)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	8500	350	100%
0.01	8250	320	97%
0.05	7600	280	89%
0.1	6800	250	80%
0.5	4500	180	53%
1	2800	150	33%
5	1200	90	14%
10	800	60	9%

Table 2: IC50 Values of JBI-802 in Various Cancer Cell Lines

Cell Line	Cancer Type	JBI-802 IC50 (µM)
HEL 92.1.7	Erythroleukemia	~0.1 - 0.5
SCLC Cell Line	Small Cell Lung Cancer	~0.2 - 1.0
Multiple Myeloma Cell Line	Multiple Myeloma	Strong anti-proliferative activity
Sarcoma Cell Line	Sarcoma	Strong anti-proliferative activity
AML Cell Line	Acute Myeloid Leukemia	Strong anti-proliferative activity
CLL Cell Line	Chronic Lymphocytic Leukemia	Strong anti-proliferative activity

Note: The IC50 values are approximate and can vary depending on the specific cell line and experimental conditions. Strong anti-proliferative activity has been reported in these cell lines, though specific IC50 values from Alamar Blue assays were not publicly available in the searched literature.[3][4]

Experimental Protocols

This section provides a detailed methodology for performing the Alamar Blue cytotoxicity assay to evaluate the effect of JBI-802 on cancer cell lines.

Materials and Reagents

• JBI-802 (stock solution in DMSO)

• Cancer cell line of interest (e.g., HEL 92.1.7, SCLC cell line)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA (for adherent cells)

• Alamar Blue reagent

• 96-well clear-bottom black tissue culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader (fluorescence or absorbance)

Experimental Workflow

References

• 1. onclive.com [onclive.com]
• 2. mdpi.com [mdpi.com]
• 3. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. JBI-802 Phase I: Promise in Treating Immunotherapy-Resistant Tumors and MPN/MDS with Thrombocytosis [synapse.patsnap.com]

Application Notes and Protocols: JBI-802 in Syngeneic Mouse Models of Colon Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBI-802 is a first-in-class, orally available dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6).[1] These epigenetic modulators are key regulators of gene expression and are implicated in cancer progression and immune evasion. By targeting both LSD1 and HDAC6, JBI-802 aims to modulate gene repressor complexes, such as CoREST, to inhibit tumor growth and enhance anti-tumor immunity.[1] Preclinical studies have demonstrated the anti-tumor activity of JBI-802 in various cancer models, including syngeneic mouse models of colon cancer, where it has shown efficacy both as a monotherapy and in combination with immune checkpoint inhibitors.[1][2]

These application notes provide a summary of the available preclinical data and detailed protocols for the use of JBI-802 in the CT-26 syngeneic mouse model of colon cancer.

Data Presentation

The following tables summarize the quantitative data on the anti-tumor efficacy of a JBI-802 analog, JBI-097, in the CT-26 syngeneic colon cancer model. JBI-097 is also a dual LSD1/HDAC6 inhibitor developed by the same company and is described as an analog of JBI-802.[2] The data presented is from a study by Gajendran et al. (2023). An abstract from an AACR 2020 poster presentation also reported approximately 80% tumor growth inhibition with the combination of JBI-802 and an anti-PD-1 monoclonal antibody in the CT-26 model.

Table 1: In Vivo Anti-Tumor Efficacy of JBI-802 Analog (JBI-097) in the CT-26 Syngeneic Model

Treatment Group	Tumor Growth Inhibition (TGI) (%)
JBI-097 (analog of JBI-802)	50
Anti-PD-L1 Antibody	52
JBI-097 + Anti-PD-L1 Antibody	76

Data from Gajendran et al., 2023. TGI was assessed in BALB/c mice bearing subcutaneous CT-26 tumors.

Signaling Pathways and Experimental Workflow

JBI-802 Mechanism of Action

JBI-802 dually targets LSD1 and HDAC6, which are components of the CoREST repressor complex. This dual inhibition is believed to lead to the re-expression of silenced tumor suppressor genes and immunogenic antigens, thereby inhibiting cancer cell proliferation and enhancing anti-tumor immune responses.

JBI-802 inhibits LSD1 and HDAC6, leading to increased tumor suppressor gene expression and enhanced anti-tumor immunity.

Experimental Workflow for CT-26 Syngeneic Model

The following diagram outlines the typical workflow for evaluating the efficacy of JBI-802 in the CT-26 syngeneic mouse model.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Quantitative PCR (qPCR) Biomarker Analysis Following Jbi-802 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jbi-802 is a novel, orally available, first-in-class dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6).[1][2] It functions by targeting the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex, an epigenetic regulator implicated in the development and progression of various cancers.[3][4] The dual inhibition of LSD1 and HDAC6 by Jbi-802 leads to the modulation of gene expression, ultimately impacting tumor cell proliferation, differentiation, and the tumor immune microenvironment.[5][6] This application note provides a detailed protocol for the use of quantitative Polymerase Chain Reaction (qPCR) to analyze the expression of key biomarkers modulated by Jbi-802 treatment, offering a robust method for pharmacodynamic assessment and biomarker discovery.

Jbi-802 has demonstrated promising anti-tumor activity in both preclinical models and clinical trials for hematological malignancies such as Acute Myeloid Leukemia (AML) and solid tumors, including Small Cell Lung Cancer (SCLC).[7][8] The mechanism of action involves the inhibition of LSD1, which leads to an increase in histone H3 lysine 4 dimethylation (H3K4me2), and the inhibition of HDAC6, resulting in the accumulation of acetylated α-tubulin.[1][3] These epigenetic modifications alter the expression of downstream target genes, including those involved in cell differentiation and proliferation.

Quantitative PCR is a highly sensitive and specific technique for measuring changes in gene expression, making it an ideal tool for evaluating the molecular effects of Jbi-802.[6] This document outlines the experimental workflow, from cell culture and Jbi-802 treatment to qPCR data analysis, and provides protocols for the analysis of key biomarkers such as the myeloid differentiation markers CD11b and CD86, and the proto-oncogene c-Myc.

Signaling Pathway and Mechanism of Action

Jbi-802 exerts its anti-tumor effects through the dual inhibition of LSD1 and HDAC6 within the CoREST complex. This dual activity leads to a synergistic modulation of gene expression. LSD1 inhibition prevents the demethylation of H3K4, a histone mark associated with active gene transcription. This leads to the upregulation of tumor suppressor genes and genes promoting cell differentiation. HDAC6 inhibition results in the hyperacetylation of its substrates, including α-tubulin and other proteins involved in cell motility and protein degradation. The combined effect is a potent anti-proliferative and pro-differentiative signal in cancer cells.

Diagram 1: Jbi-802 Mechanism of Action

Experimental Workflow

The overall experimental workflow for analyzing biomarker expression following Jbi-802 treatment involves several key steps, from initial cell culture to the final analysis of qPCR data. Each step is critical for obtaining reliable and reproducible results.

Diagram 2: qPCR Experimental Workflow

Materials and Methods

Cell Lines and Culture Conditions

• Human AML cell lines (e.g., MV-4-11, MOLM-13) or SCLC cell lines (e.g., NCI-H69, NCI-H82).

• Appropriate cell culture medium (e.g., RPMI-1640 or DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells should be maintained in a humidified incubator at 37°C with 5% CO₂.

Jbi-802 Preparation and Treatment

• Prepare a stock solution of Jbi-802 in dimethyl sulfoxide (DMSO).

• Further dilute the stock solution in cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10 µM).

• A vehicle control (DMSO) should be included in all experiments at a concentration equivalent to the highest concentration of DMSO used for Jbi-802 treatment.

Reagents and Equipment

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen or TRIzol Reagent, Thermo Fisher Scientific)

• cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad or High-Capacity cDNA Reverse Transcription Kit, Thermo Fisher Scientific)

• qPCR master mix (e.g., SsoAdvanced Universal SYBR Green Supermix, Bio-Rad or PowerUp SYBR Green Master Mix, Thermo Fisher Scientific)

• Nuclease-free water

• qPCR primers for target and reference genes (see Table 1)

• qPCR-compatible plates and seals

• Real-time PCR detection system (e.g., CFX96 Touch Real-Time PCR Detection System, Bio-Rad or QuantStudio 7 Flex Real-Time PCR System, Thermo Fisher Scientific)

• Spectrophotometer or fluorometer for RNA/cDNA quantification (e.g., NanoDrop)

Experimental Protocols

Protocol 1: Cell Treatment and RNA Extraction

• Cell Seeding: Seed cells in 6-well plates at a density that will allow for logarithmic growth during the treatment period.

• Treatment: After 24 hours, replace the medium with fresh medium containing the desired concentrations of Jbi-802 or vehicle control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Cell Lysis: After incubation, harvest the cells and proceed with RNA extraction according to the manufacturer's protocol of the chosen kit.

• RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer. An A260/A280 ratio of ~2.0 is indicative of pure RNA. Assess RNA integrity using gel electrophoresis or a bioanalyzer if necessary.

Protocol 2: cDNA Synthesis

• Reaction Setup: Prepare the reverse transcription reaction mix according to the cDNA synthesis kit manufacturer's instructions. Typically, 1 µg of total RNA is used per 20 µL reaction.

• Reverse Transcription: Perform the reverse transcription reaction in a thermal cycler using the recommended cycling conditions.

• cDNA Storage: Store the synthesized cDNA at -20°C until use in qPCR.

Protocol 3: Quantitative PCR

• Primer Design/Selection: Use pre-validated qPCR primers for the target genes (CD11b, CD86, c-Myc) and at least two stable reference genes (e.g., GAPDH, ACTB). See Table 1 for example primer sequences.

  Table 1: Example qPCR Primer Sequences

  Gene	Forward Primer (5'-3')	Reverse Primer (5'-3')
  CD11b	CAGCAACCTGTTTGTGTTCAC	GTCCTTGTACTCAGAGCCATCC
  CD86	GACCCCAGTCATCTACGGAG	GCTCCAGGAATCTCTTCACCA
  c-Myc	TTCGGGTAGTGGAAAACCAG	AGCCTGCCTCTTTTCCACAGA
  GAPDH	GAAGGTGAAGGTCGGAGTCA	GAAGATGGTGATGGGATTTC

  | ACTB | CTCTTCCAGCCTTCCTTCCT | AGCACTGTGTTGGCGTACAG |

• qPCR Reaction Setup: Prepare the qPCR reaction mix in a 96-well plate. A typical 20 µL reaction includes:

  • 10 µL of 2x qPCR master mix

  • 1 µL of forward primer (10 µM)

  • 1 µL of reverse primer (10 µM)

  • 2 µL of diluted cDNA (e.g., 10 ng)

  • 6 µL of nuclease-free water

  • Include no-template controls (NTCs) for each primer set.

  • Run each sample in triplicate.

• qPCR Cycling Conditions: Perform the qPCR in a real-time PCR instrument with the following cycling conditions (may vary depending on the master mix and instrument):

  • Initial denaturation: 95°C for 3 minutes

  • 40 cycles of:

    • Denaturation: 95°C for 15 seconds

    • Annealing/Extension: 60°C for 60 seconds

  • Melt curve analysis (to verify product specificity)

Data Analysis

The relative quantification of gene expression can be determined using the comparative CT (ΔΔCT) method.

• Calculate ΔCT: ΔCT = CT (target gene) - CT (average of reference genes)

• Calculate ΔΔCT: ΔΔCT = ΔCT (Jbi-802 treated sample) - ΔCT (vehicle control sample)

• Calculate Fold Change: Fold Change = 2-ΔΔCT

Data Presentation

The quantitative data should be summarized in a clear and structured table to facilitate comparison between different treatment conditions.

Table 2: Relative Gene Expression Changes Following Jbi-802 Treatment in AML Cells (48 hours)

Gene	Jbi-802 (0.1 µM) Fold Change (Mean ± SD)	Jbi-802 (1 µM) Fold Change (Mean ± SD)	Jbi-802 (10 µM) Fold Change (Mean ± SD)
CD11b	1.8 ± 0.2	4.5 ± 0.5	8.2 ± 0.9
CD86	1.5 ± 0.1	3.2 ± 0.4	6.7 ± 0.7

| c-Myc | 0.8 ± 0.1 | 0.4 ± 0.05 | 0.1 ± 0.02 |

Troubleshooting

• No amplification in NTCs: This indicates no contamination.

• Multiple peaks in melt curve analysis: Suggests non-specific amplification or primer-dimers. Optimize primer concentration or annealing temperature.

• High variability between replicates: May be due to pipetting errors or poor RNA/cDNA quality. Ensure accurate pipetting and use high-quality starting material.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of key biomarkers modulated by the novel dual LSD1/HDAC6 inhibitor, Jbi-802. The use of qPCR offers a sensitive and reliable method for assessing the pharmacodynamic effects of Jbi-802 and can be a valuable tool in both preclinical research and clinical drug development to understand its mechanism of action and identify potential biomarkers of response.

References

• 1. tandfonline.com [tandfonline.com]
• 2. JBI-802 Phase I: Promise in Treating Immunotherapy-Resistant Tumors and MPN/MDS with Thrombocytosis [synapse.patsnap.com]
• 3. Facebook [cancer.gov]
• 4. Jubilant’s Precision Medicines Offer Safety, Therapeutic Advantages in Cancer, Immunology - BioSpace [biospace.com]
• 5. ashpublications.org [ashpublications.org]
• 6. Exploring the Therapeutic Potential of JBI-802: A Dual Inhibitor Targeting LSD1 and HDAC6 in Cancer Treatment [synapse.patsnap.com]
• 7. onclive.com [onclive.com]
• 8. onclive.com [onclive.com]

Determining the In Vitro Potency of Jbi-802 on LSD1 Using a TR-FRET Assay

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lysine-specific demethylase 1 (LSD1), a key epigenetic regulator, is a well-established therapeutic target in oncology.[1][2] Jbi-802 is a novel, orally available dual inhibitor of LSD1 and histone deacetylase 6 (HDAC6) that has entered clinical trials for various cancers.[1][2] This document provides a detailed protocol for determining the in vitro potency of Jbi-802 against LSD1 using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay. TR-FRET is a robust, homogeneous assay format suitable for high-throughput screening and accurate determination of inhibitor potency.[3][4] The assay measures the demethylation of a biotinylated histone H3 peptide substrate by the LSD1 enzyme.

Principle of the TR-FRET Assay

The TR-FRET assay for LSD1 activity is based on the detection of the demethylated product. A biotinylated peptide substrate derived from histone H3, monomethylated at lysine 4 (H3K4me1), is used. In the presence of LSD1, the methyl group is removed. The reaction is then stopped, and detection reagents are added: a Europium (Eu)-labeled antibody specific for the monomethylated substrate and a Streptavidin-conjugated acceptor fluorophore. When the substrate is methylated, the antibody binds, bringing the Eu-donor and the acceptor fluorophore in close proximity, resulting in a high TR-FRET signal. When LSD1 demethylates the substrate, the antibody no longer binds, disrupting the FRET, and leading to a decrease in the signal. The potency of an inhibitor like Jbi-802 is determined by its ability to prevent this decrease in the TR-FRET signal.

Data Presentation

Jbi-802 has demonstrated potent inhibition of LSD1 in biochemical assays. The following table summarizes the reported in vitro potency.

Compound	Target	Assay Type	IC50 (µM)	Reference
Jbi-802	LSD1	TR-FRET	0.05	[5]
Jbi-802	HDAC6	Fluorescence-based	0.011	[5]
Jbi-802	HDAC8	Fluorescence-based	0.098	[5]

Experimental Protocols

This section provides a detailed methodology for determining the IC50 value of Jbi-802 against LSD1 using a TR-FRET assay. This protocol is based on established methods for LSD1 TR-FRET assays.[3][4][6]

Materials and Reagents:

• Enzyme: Recombinant human LSD1

• Substrate: Biotinylated histone H3 (1-21) K4me1 peptide

• Inhibitor: Jbi-802

• Detection Reagents:

  • Europium-labeled anti-H3K4me1 antibody

  • Streptavidin-conjugated acceptor (e.g., ULight™ or Alexa Fluor 647)

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.5, 0.01% BSA, 0.01% Tween-20

• Detection Buffer: As recommended by the detection reagent manufacturer

• Plates: 384-well, low-volume, black assay plates

• Plate Reader: A TR-FRET compatible plate reader capable of excitation at ~340 nm and emission detection at two wavelengths (e.g., ~615 nm for Europium and ~665 nm for the acceptor).

Experimental Workflow:

Caption: Experimental workflow for the LSD1 TR-FRET assay.

Procedure:

• Compound Preparation: Prepare a serial dilution of Jbi-802 in DMSO. A typical starting concentration for an 11-point dilution series might be 10 mM, with a 1:3 dilution factor.[3]

• Assay Plate Preparation: Dispense a small volume (e.g., 50 nL) of each Jbi-802 concentration and DMSO (for no-inhibitor and no-enzyme controls) into the wells of a 384-well assay plate.

• Enzyme Addition: Add 5 µL of 2X LSD1 enzyme solution (e.g., 6-12 nM final concentration) to each well, except for the no-enzyme control wells.

• Pre-incubation: Incubate the plate for 15-30 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 5 µL of 2X biotinylated H3K4me1 peptide substrate solution to all wells to start the demethylation reaction. The final substrate concentration should be optimized and is typically near its Km value.

• Reaction Incubation: Incubate the plate for 60-90 minutes at room temperature.

• Reaction Termination and Detection: Add 10 µL of the detection reagent mixture (containing Eu-labeled anti-H3K4me1 antibody and Streptavidin-conjugated acceptor) to each well. This stops the enzymatic reaction and initiates the detection process.

• Detection Incubation: Incubate the plate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on a TR-FRET compatible plate reader.

Data Analysis:

• Calculate the TR-FRET Ratio: The raw data from the plate reader (emission at the acceptor wavelength and the donor wavelength) is used to calculate the TR-FRET ratio for each well. The formula is typically: (Emission at 665 nm / Emission at 615 nm) * 10,000.[3][7]

• Data Normalization: Normalize the data using the no-inhibitor (high signal) and no-enzyme (low signal) controls.

• Dose-Response Curve and IC50 Determination: Plot the normalized response against the logarithm of the Jbi-802 concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity. A Z' factor > 0.5 indicates a robust assay.[3]

Visualizations

TR-FRET Assay Principle for LSD1 Inhibition

Caption: Principle of the LSD1 TR-FRET inhibition assay.

LSD1 Signaling and Inhibition by Jbi-802

Caption: LSD1 signaling and the inhibitory action of Jbi-802.

LSD1 often functions as part of a larger protein complex, such as the CoREST complex, to regulate gene expression.[8][9] By demethylating H3K4me1/2, LSD1 typically leads to transcriptional repression.[10] Jbi-802 inhibits this activity, leading to the re-expression of silenced genes. Furthermore, LSD1 has been shown to be involved in the regulation of key signaling pathways such as the PI3K/AKT and mTOR pathways, which are critical for cell proliferation and survival.[11][12] By inhibiting LSD1, Jbi-802 can modulate these pathways, contributing to its anti-tumor effects.[13]

References

• 1. tandfonline.com [tandfonline.com]
• 2. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. High-throughput TR-FRET assays for identifying inhibitors of LSD1 and JMJD2C histone lysine demethylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. A protocol for high-throughput screening of histone lysine demethylase 4 inhibitors using TR-FRET assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resources.revvity.com [resources.revvity.com]
• 8. LSD1: an emerging face in altering the tumor microenvironment and enhancing immune checkpoint therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LSD1 inhibitors for cancer treatment: Focus on multi-target agents and compounds in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biological roles of LSD1 beyond its demethylase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LSD1 negatively regulates autophagy through the mTOR signaling pathway in ovarian cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. LSD1 Activates PI3K/AKT Signaling Through Regulating p85 Expression in Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]

Technical Notes & Optimization

JBI-802 Technical Support Center: Off-Target Effects and Selectivity Profile

This technical support center provides researchers, scientists, and drug development professionals with detailed information on the off-target effects and selectivity profile of JBI-802, a novel dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for JBI-802?

A1: JBI-802 is a first-in-class, orally available small molecule that functions as a dual inhibitor of two epigenetic enzymes: LSD1 and HDAC6.[1] These enzymes are components of the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex, which plays a crucial role in regulating gene expression.[2] By simultaneously inhibiting both LSD1 and HDAC6, JBI-802 is designed to offer a synergistic anti-tumor effect.[2]

Q2: What is the known selectivity profile of JBI-802?

A2: JBI-802 exhibits high potency against its intended targets, LSD1 and HDAC6, with excellent selectivity against Monoamine Oxidases (MAOs) and approximately 100-fold selectivity against other HDAC isoforms.[3] For detailed IC50 values, please refer to the "Selectivity Profile of JBI-802" table below.

Q3: What are the major observed off-target effects of JBI-802 in pre-clinical and clinical studies?

A3: The most significant off-target effect reported for JBI-802 is a dose-dependent and reversible decrease in platelet count (thrombocytopenia).[4][5] In a Phase 1 clinical trial, grade 3/4 thrombocytopenia was the only adverse event observed at the highest dose.[5][6] It is important to note that this effect is considered an on-target effect of LSD1 inhibition, as LSD1 is essential for normal hematopoiesis and hematopoietic stem cell differentiation.[7][8][9]

Q4: Is the thrombocytopenia observed with JBI-802 treatment reversible?

A4: Yes, the thrombocytopenia induced by JBI-802 has been reported to be reversible.[4][5]

Q5: How does the dual inhibition of LSD1 and HDAC6 by JBI-802 contribute to its anti-cancer activity?

A5: The dual inhibition of LSD1 and HDAC6 by JBI-802 comprehensively blocks the CoREST complex, leading to the modulation of cancer-specific genes.[2] LSD1 inhibition targets cancer stem cell survival and can convert immunologically "cold" tumors to "hot" tumors by activating an interferon response.[2][3] HDAC6 inhibition also enhances the immune response by overcoming immune suppression.[2][3] This dual action provides a synergistic anti-tumor effect that is superior to inhibiting either target alone.

Troubleshooting Guide

Issue: Unexpectedly high levels of thrombocytopenia are observed in our in vivo models at a given dose.

Possible Causes & Solutions:

• On-Target Effect: Thrombocytopenia is a known on-target effect of LSD1 inhibition due to its role in hematopoiesis.[7][8][9] The observed effect may be directly related to the potent inhibition of LSD1 by JBI-802.

  • Recommendation: Consider titrating the dose of JBI-802 to find a therapeutic window with acceptable levels of platelet reduction. Monitor platelet counts regularly throughout the experiment.

• Model Sensitivity: The specific animal model being used may have a heightened sensitivity to LSD1 inhibition.

  • Recommendation: Review literature for the specific model's response to other LSD1 inhibitors. If possible, test JBI-802 in a different model to compare responses.

• Compound Formulation/Dosing: Improper formulation or dosing could lead to higher than expected exposure.

  • Recommendation: Verify the formulation, concentration, and dosing volume. Ensure accurate and consistent administration.

Issue: Inconsistent anti-proliferative activity is observed in our cell-based assays.

Possible Causes & Solutions:

• Cell Line Sensitivity: The anti-proliferative activity of JBI-802 can vary between different cancer cell lines.[3]

  • Recommendation: Screen a panel of cell lines to identify those most sensitive to JBI-802. The compound has shown strong activity in select AML, CLL, SCLC, sarcoma, and multiple myeloma cell lines.[3]

• Assay Conditions: The conditions of the cytotoxicity assay, such as cell density and incubation time, can influence the results.

  • Recommendation: Optimize the parameters of your cell proliferation assay (e.g., Alamar blue or CTG assay) for the specific cell lines being used.

• Target Expression Levels: The expression levels of LSD1 and HDAC6 in the cell lines may impact the efficacy of JBI-802.

  • Recommendation: Perform Western blotting or qPCR to assess the expression levels of LSD1 and HDAC6 in your panel of cell lines to correlate with the observed anti-proliferative activity.

Data Presentation

Selectivity Profile of JBI-802

Target	IC50 (µM)	Notes
LSD1	0.05	[3]
HDAC6	0.011	[3]
HDAC8	0.098	[3]
Other HDAC Isoforms	~100-fold less potent	[3]
Monoamine Oxidases (MAOs)	Excellent selectivity	[3]

Experimental Protocols

In Vitro LSD1 Potency Assay (TR-FRET)

A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay was utilized to determine the in vitro potency of JBI-802 against LSD1.[3] This method typically involves a biotinylated histone H3 peptide substrate, the LSD1 enzyme, and a europium-labeled antibody that specifically recognizes the demethylated product. The FRET signal is measured to quantify enzyme activity and inhibition by the compound.

In Vitro HDAC Activity Assay (Fluorescence-based)

The in vitro activity of JBI-802 against HDAC isoforms was assessed using a fluorescence-based assay.[3] This type of assay generally uses a fluorogenic substrate that, when deacetylated by the HDAC enzyme, can be cleaved by a developer to produce a fluorescent signal. The intensity of the fluorescence is proportional to the HDAC activity.

Visualizations

Caption: Mechanism of action of JBI-802 as a dual inhibitor of LSD1 and HDAC6.

Caption: Experimental workflow for evaluating JBI-802's selectivity and off-target effects.

References

• 1. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LSD1/HDAC6 | Hematological Cancers | Solid Tumors - Jubilant Tx [jubilanttx.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. ashpublications.org [ashpublications.org]
• 5. researchgate.net [researchgate.net]
• 6. ascopubs.org [ascopubs.org]
• 7. Hematopoietic Stem Cells: The lasting influence of LSD1 in the blood | eLife [elifesciences.org]
• 8. researchgate.net [researchgate.net]
• 9. Histone demethylase Lsd1 represses hematopoietic stem and progenitor cell signatures during blood cell maturation - PMC [pmc.ncbi.nlm.nih.gov]

Jbi-802 Technical Support Center: On-Target Toxicity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information on the potential on-target toxicity of Jbi-802, a first-in-class dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6). The following information is intended to guide experiment design and address potential issues encountered during preclinical and clinical research.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target toxicity associated with Jbi-802?

The primary and dose-limiting on-target toxicity observed with Jbi-802 in clinical trials is thrombocytopenia , which is a decrease in the number of platelets in the blood.[1][2][3][4] This is a reversible and dose-dependent effect.[1][2][3][4]

Q2: What is the mechanism behind Jbi-802-induced thrombocytopenia?

Jbi-802-induced thrombocytopenia is a direct consequence of its on-target inhibition of LSD1. LSD1 plays a crucial role in normal hematopoiesis, particularly in the differentiation of megakaryocytes, the precursor cells to platelets. LSD1 forms a complex with the transcription factor GFI1B (Growth Factor Independence 1B) to regulate gene expression programs essential for megakaryocyte maturation.[5][6][7][8] By inhibiting LSD1, Jbi-802 disrupts this process, leading to impaired megakaryocyte development and a subsequent reduction in platelet production.[5][7][8]

Q3: Are other hematological toxicities, such as anemia, observed with Jbi-802?

Notably, clinical data from the initial phase I trial (NCT05268666) have not shown reports of anemia or dysgeusia (taste distortion), which are adverse events sometimes associated with LSD1-only inhibitors.[1][9][10] The dual inhibition of HDAC6 by Jbi-802 may contribute to this favorable safety profile.

Q4: At what doses of Jbi-802 does thrombocytopenia become clinically significant?

In the phase I clinical trial (NCT05268666), a starting dose of 10 mg of Jbi-802 administered orally once daily on a "4 days on, 3 days off" schedule did not result in a significant decrease in platelet counts.[1][9][10] However, at higher, unspecified doses, grade 3/4 thrombocytopenia was observed in 38% of patients.[11][12]

Q5: How is Jbi-802-induced thrombocytopenia managed in a clinical setting?

The management of Jbi-802-induced thrombocytopenia typically involves regular monitoring of platelet counts. If a significant decrease is observed, dose interruption or reduction may be implemented until platelet counts recover. Due to its reversible nature, thrombocytopenia is expected to resolve upon cessation or dose modification of the drug.

Troubleshooting Guide

Issue: Unexpectedly severe or rapid onset of thrombocytopenia in preclinical models.

• Possible Cause 1: Species-specific differences in sensitivity to LSD1 inhibition.

  • Troubleshooting Step: Compare your findings with available preclinical data on Jbi-802 in the same animal model. If data is unavailable, consider conducting a dose-ranging study to establish the toxicity profile in your specific model.

• Possible Cause 2: Off-target effects in the specific preclinical model.

  • Troubleshooting Step: Evaluate the expression levels of LSD1 and HDAC6 in the relevant hematopoietic tissues of your model. Consider performing in vitro assays on hematopoietic progenitor cells from your model to assess direct toxicity.

Issue: Difficulty in establishing a therapeutic window due to on-target thrombocytopenia in preclinical studies.

• Possible Cause: Continuous high-dose scheduling.

  • Troubleshooting Step: Explore alternative dosing schedules, such as intermittent dosing (e.g., "4 days on, 3 days off" as used in the clinical trial), to allow for platelet recovery.[4] This may help to uncouple the anti-tumor efficacy from the dose-limiting toxicity.

Data Presentation

Table 1: Representative Clinical Observations of Jbi-802-Induced Thrombocytopenia (Phase I, NCT05268666)

Dose Level	Frequency of Administration	Clinically Significant Platelet Decrease	Incidence of Grade 3/4 Thrombocytopenia	Notes
10 mg	Once daily, 4 days on/3 days off	Not observed	0%	Well-tolerated with anti-tumor activity.[1][9][10]
>10 mg (Higher Dose)	Not specified	Observed	38%	Dose-dependent and reversible.[11][12]

Note: The specific "higher dose" and the exact range of platelet count reduction have not been publicly disclosed. This table is a representation based on available clinical trial reports.

Experimental Protocols

Protocol: Monitoring for Jbi-802-Induced Thrombocytopenia in a Clinical Trial Setting

1. Objective: To monitor and manage platelet counts in patients receiving Jbi-802 to ensure patient safety.

2. Materials:

• K2-EDTA collection tubes
• Automated hematology analyzer
• Microscope slides
• Staining reagents for peripheral blood smear

3. Procedure:

Visualizations

References

• 1. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]
• 2. ashpublications.org [ashpublications.org]
• 3. researchgate.net [researchgate.net]
• 4. JBI-802 for Solid Tumors · Info for Participants · Phase Phase 1 & 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 5. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 6. Molecular mechanisms of bleeding disorderassociated GFI1BQ287* mutation and its affected pathways in megakaryocytes and platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GFI1B and LSD1 repress myeloid traits during megakaryocyte differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 9. JBI-802 Phase I: Promise in Treating Immunotherapy-Resistant Tumors and MPN/MDS with Thrombocytosis [synapse.patsnap.com]
• 10. onclive.com [onclive.com]
• 11. ascopubs.org [ascopubs.org]
• 12. ascopubs.org [ascopubs.org]

Optimizing Jbi-802 Concentration for Cell Culture Experiments: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of Jbi-802 in cell culture experiments. This document includes frequently asked questions (FAQs), troubleshooting advice, detailed experimental protocols, and key data presented in a clear, accessible format.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Jbi-802?

A1: Jbi-802 is a first-in-class, orally available small molecule that acts as a dual inhibitor of Lysine-specific demethylase 1 (LSD1) and Histone deacetylase 6 (HDAC6).[1][2][3] These are key epigenetic regulators that impact chromatin structure and gene expression.[1][2] By inhibiting both targets, Jbi-802 can modulate gene expression, leading to anti-proliferative activity in various cancer cell lines.[1][4]

Q2: What is a recommended starting concentration for Jbi-802 in cell culture?

A2: Publicly available data on specific starting concentrations for Jbi-802 is limited. However, preclinical studies have shown significant anti-proliferative activity in a range of 0.2 to 1 µM in sensitive cancer cell lines, including small cell lung cancer (SCLC), gastric cancer, and breast cancer.[5] For a similar dual LSD1/HDAC6 inhibitor, JBI-097, strong anti-proliferative activity was observed at concentrations as low as 0.049 µM in some cell lines. Based on this, a good starting point for a dose-response experiment would be a range from 10 nM to 10 µM.

Q3: How can I determine the optimal concentration of Jbi-802 for my specific cell line?

A3: The optimal concentration is cell-line dependent and should be determined empirically. A dose-response experiment using a cell viability assay, such as the Alamar blue assay, is recommended. This will allow you to determine the half-maximal inhibitory concentration (IC50) for your cells. It is also crucial to assess target engagement at these concentrations using methods like Western blotting for downstream biomarkers.

Q4: What are the expected phenotypic effects of Jbi-802 treatment on cells?

A4: The primary effect of Jbi-802 is the inhibition of cell proliferation.[1][2] Depending on the cell type and concentration, you may also observe changes in cell morphology, induction of apoptosis, or cell cycle arrest.

Q5: How should I prepare and store Jbi-802 for cell culture experiments?

A5: Jbi-802 is typically supplied as a solid. For cell culture use, it should be dissolved in a suitable solvent like dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM). This stock solution should be stored at -20°C or -80°C. Working solutions can be prepared by diluting the stock solution in cell culture medium to the desired final concentration. Ensure the final DMSO concentration in your culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High cell death at low Jbi-802 concentrations.	The cell line is highly sensitive to Jbi-802.	Lower the concentration range in your dose-response experiment. Start with concentrations in the low nanomolar range.
Solvent (DMSO) toxicity.	Ensure the final DMSO concentration in the culture medium is below 0.1%. Include a vehicle control (medium with the same concentration of DMSO as the highest Jbi-802 concentration) in your experiments.
No observable effect on cell viability, even at high concentrations.	The cell line may be resistant to Jbi-802.	Confirm the expression of LSD1 and HDAC6 in your cell line. Consider testing Jbi-802 in combination with other anti-cancer agents, as synergistic effects have been reported.[6]
Jbi-802 degradation.	Ensure proper storage of the Jbi-802 stock solution. Prepare fresh working solutions for each experiment.
Inconsistent results between experiments.	Variation in cell seeding density.	Maintain consistent cell seeding densities across all experiments.
Cells are in different growth phases.	Use cells that are in the logarithmic growth phase for all experiments.
Reagent variability.	Use the same batch of reagents (e.g., Jbi-802, cell culture medium, FBS) whenever possible.
Difficulty detecting changes in downstream biomarkers.	Insufficient treatment time or concentration.	Optimize the treatment duration and Jbi-802 concentration. A time-course experiment may be necessary.
Low antibody quality for Western blotting.	Use validated antibodies for your target proteins. Include positive and negative controls.

Data Presentation

Table 1: In Vitro Activity of Jbi-802 and a Similar Dual Inhibitor

Compound	Assay	Target/Cell Line	IC50/EC50	Reference
Jbi-802	Enzymatic Assay	LSD1	0.05 µM	[4]
Enzymatic Assay	HDAC6	0.011 µM	[4]
Enzymatic Assay	HDAC8	0.098 µM	[4]
Anti-proliferative Assay	Various Cancer Cell Lines	0.2 - 1 µM	[5]
JBI-097 (similar dual inhibitor)	Anti-proliferative Assay	Erythroleukemia Cells	0.049 µM (at 6 days)

Experimental Protocols

Cell Viability Assessment using Alamar Blue Assay

This protocol is for determining the cytotoxic or anti-proliferative effects of Jbi-802.

Materials:

• Logarithmically growing cells

• Complete cell culture medium

• Jbi-802 stock solution (in DMSO)

• Alamar blue reagent

• 96-well microplates

• Phosphate-buffered saline (PBS)

• Microplate reader (fluorescence or absorbance)

Procedure:

• Harvest and count cells. Adjust the cell suspension to the desired density (e.g., 1 x 10^4 cells/mL, this may need optimization for your cell line).

• Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours.

• Prepare serial dilutions of Jbi-802 in complete culture medium. Also, prepare a vehicle control (medium with the same concentration of DMSO as the highest Jbi-802 concentration).

• After 24 hours, carefully remove the medium from the wells and add 100 µL of the Jbi-802 dilutions or vehicle control.

• Incubate the plate for the desired treatment duration (e.g., 48, 72, or 96 hours).

• Add Alamar blue reagent to each well at a volume equal to 10% of the well volume (e.g., 10 µL for a 100 µL well volume).

• Incubate for 1-4 hours at 37°C, protected from light.

• Measure fluorescence at an excitation of 560 nm and an emission of 590 nm, or absorbance at 570 nm with a reference wavelength of 600 nm.

• Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Target Engagement Assessment by Western Blotting

This protocol is for detecting changes in biomarkers of LSD1 and HDAC6 inhibition.

Materials:

• Cells cultured in 6-well plates

• Jbi-802

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetylated α-tubulin for HDAC6 inhibition, anti-H3K4me2 for LSD1 inhibition)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with various concentrations of Jbi-802 or vehicle control for the desired duration.

• After treatment, wash the cells twice with ice-cold PBS.

• Lyse the cells by adding ice-cold RIPA buffer and scraping.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Normalize protein concentrations and prepare samples by adding Laemmli buffer and boiling.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

Mandatory Visualizations

Caption: Jbi-802 dual-inhibitory signaling pathway.

Caption: Experimental workflow for Jbi-802 concentration optimization.

Caption: Troubleshooting decision tree for inconsistent experimental results.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. Jubilant Therapeutics Presents Preclinical Data at the American Association for Cancer Research, Reveals Unique Dual-Action Anti-Cancer Mechanism Underscoring First-in-Class Pipeline Asset in Hematological Tumors [prnewswire.com]
• 3. JBI-802 / Jubilant Pharmova [delta.larvol.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. Optimized alamarBlue assay protocol for drug dose-response determination of 3D tumor spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. onclive.com [onclive.com]

Technical Support Center: JBI-802 Experimental Guidance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the use of JBI-802 to overcome resistance to other cancer therapies, particularly immunotherapy.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of JBI-802?

A1: JBI-802 is a first-in-class, orally available small molecule that acts as a dual inhibitor of Lysine-specific demethylase 1 (LSD1) and Histone deacetylase 6 (HDAC6).[1][2] These are key epigenetic regulators that affect chromatin structure and gene expression.[1] By targeting both, JBI-802 aims to modulate gene expression in cancer cells, inhibit tumor growth, and potentially overcome resistance to other therapies.[1][2] Preclinical studies suggest that this dual inhibition has a synergistic anti-tumor effect compared to targeting either LSD1 or HDAC6 alone.[3]

Q2: In which cancer models has JBI-802 shown the potential to overcome resistance?

A2: JBI-802 has demonstrated the ability to overcome resistance primarily in the context of immunotherapy.[4][5] Preclinical and early clinical data suggest it can sensitize tumors resistant to immune checkpoint inhibitors, particularly non-small cell lung cancer (NSCLC) with STK11 mutations, to these therapies.[4][5][6] It has also shown anti-proliferative activity in various cancer cell lines, including those from small cell lung cancer (SCLC), gastric cancer, and breast cancer with RB1 mutations.[7]

Q3: What is the rationale for using JBI-802 in combination with immune checkpoint inhibitors?

A3: The rationale is to convert immunologically "cold" tumors into "hot" tumors. LSD1 inhibition can activate the type 1 interferon response, while HDAC6 inhibition can enhance the immune response by overcoming immune suppression.[8] This combined effect is thought to make tumors more susceptible to immune checkpoint inhibitors like anti-PD-1/PD-L1 antibodies.[8] Preclinical studies have shown that combining JBI-802 with immunotherapy has a synergistic anti-tumor effect.[4][6]

Troubleshooting Guides

Problem 1: Lack of synergistic effect between JBI-802 and an immune checkpoint inhibitor in a co-culture experiment.

• Possible Cause 1: Suboptimal JBI-802 Concentration.

  • Troubleshooting Step: Perform a dose-response curve with JBI-802 alone on your cancer cell line to determine its IC50. Based on the literature, JBI-802 has shown anti-proliferative activity in the range of 0.2 to 1 µM in sensitive cell lines.[7] For synergy experiments, it is advisable to use concentrations at or below the IC50 to observe a combined effect.

• Possible Cause 2: Inappropriate Timing of Drug Administration.

  • Troubleshooting Step: The timing of JBI-802 pre-treatment may be crucial for sensitizing cancer cells to immunotherapy. Consider pre-treating the cancer cells with JBI-802 for 24, 48, or 72 hours before introducing immune cells and the checkpoint inhibitor. This allows time for epigenetic modifications and changes in gene expression that may enhance immune recognition.

• Possible Cause 3: The cancer cell line may not be dependent on the pathways targeted by JBI-802.

  • Troubleshooting Step: Assess the expression levels of LSD1 and HDAC6 in your cell line via Western blot or qPCR. Additionally, consider evaluating the expression of MYC, as JBI-802 has been shown to downregulate MYC RNA and protein levels.[7] Cell lines with high expression of these targets may be more sensitive.

Problem 2: In vivo tumor model is not responding to JBI-802 and immunotherapy combination.

• Possible Cause 1: Insufficient Drug Exposure.

  • Troubleshooting Step: Verify the formulation and administration route of JBI-802. It is an orally administered drug.[1] Ensure that the dosing schedule is appropriate for the model being used. In a preclinical xenograft model, an efficacious dose was found to be approximately 6.25 mg/kg BID.[8] Pharmacokinetic analysis of plasma samples can confirm adequate drug exposure.

• Possible Cause 2: The tumor microenvironment is highly immunosuppressive.

  • Troubleshooting Step: Analyze the tumor microenvironment of your model. This can be done through immunohistochemistry or flow cytometry of tumor samples to characterize the immune cell infiltrate (e.g., CD8+ T cells, regulatory T cells, myeloid-derived suppressor cells). JBI-802 is intended to modulate this environment, but highly immunosuppressive tumors may require additional combination therapies.

• Possible Cause 3: The chosen animal model is not suitable.

  • Troubleshooting Step: Syngeneic mouse models, which have a competent immune system, are more appropriate for studying the effects of immunotherapy combinations than immunodeficient xenograft models. The CT-26 syngeneic murine colon cancer model has been used to demonstrate the synergistic effect of JBI-802 with anti-PD-1/PD-L1 antibodies.[8]

Quantitative Data Summary

Parameter	Value	Context	Source
Clinical Efficacy
Tumor Reduction (NSCLC, Patient 1)	39% decrease in target lung lesion	Patient with STK11 mutation, refractory to immunotherapy	[4][5][6]
Tumor Reduction (NSCLC, Patient 2)	>50% shrinkage of liver metastasis	Patient with lung and liver metastases, resistant to immunotherapy	[4][5][6]
In Vitro Potency
JBI-802 IC50 (LSD1)	0.05 µM	TR-FRET assay	[8]
JBI-802 IC50 (HDAC6)	0.011 µM	Fluorescence-based activity assay	[8]
JBI-802 IC50 (HDAC8)	0.098 µM	Fluorescence-based activity assay	[8]
In Vivo Efficacy
JBI-802 ED50	~6.25 mg/kg BID	HEL92.1.7 erythroleukemia xenograft model	[8]

Experimental Protocols

1. In Vitro Cell Proliferation Assay (Alamar Blue Assay)

• Objective: To determine the half-maximal inhibitory concentration (IC50) of JBI-802 in a cancer cell line.

• Methodology:

  • Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of JBI-802 in culture medium.

  • Remove the existing medium from the cells and add the medium containing different concentrations of JBI-802. Include a vehicle control (e.g., DMSO).

  • Incubate the plate for 72 hours (or a duration appropriate for the cell line's doubling time).

  • Add Alamar Blue reagent to each well according to the manufacturer's instructions.

  • Incubate for 4-6 hours, or until a color change is observed.

  • Measure the fluorescence or absorbance using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

2. Western Blot for Target Engagement

• Objective: To assess the effect of JBI-802 on the levels of target proteins (e.g., MYC) or downstream markers of HDAC6 inhibition (e.g., acetylated tubulin).

• Methodology:

  • Treat cancer cells with varying concentrations of JBI-802 for a specified period (e.g., 24 or 48 hours).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against MYC, acetylated tubulin, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

3. In Vivo Syngeneic Tumor Model

• Objective: To evaluate the in vivo efficacy of JBI-802 in combination with an immune checkpoint inhibitor.

• Methodology:

  • Implant a syngeneic cancer cell line (e.g., CT-26) subcutaneously into the flank of immunocompetent mice (e.g., BALB/c).

  • Allow the tumors to reach a palpable size (e.g., 50-100 mm³).

  • Randomize the mice into four treatment groups: Vehicle, JBI-802 alone, checkpoint inhibitor alone, and JBI-802 + checkpoint inhibitor.

  • Administer JBI-802 orally according to the predetermined schedule (e.g., daily or 4 days on/3 days off).[9]

  • Administer the checkpoint inhibitor (e.g., anti-PD-1 antibody) intraperitoneally as per the established protocol.

  • Measure tumor volume with calipers every 2-3 days.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry, flow cytometry).

Visualizations

Caption: JBI-802 dual inhibition of LSD1 and HDAC6.

Caption: Workflow for assessing JBI-802 synergy in vivo.

Caption: Rationale for JBI-802 in STK11-mutated tumors.

References

• 1. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Jubilant Therapeutics Inc. announces First Patient Dosing in Global Clinical Trials for JBI-802, a CoREST Inhibitor and JBI-778, a PRMT5 Inhibitor [prnewswire.com]
• 3. onclive.com [onclive.com]
• 4. JBI-802 Phase I: Promise in Treating Immunotherapy-Resistant Tumors and MPN/MDS with Thrombocytosis [synapse.patsnap.com]
• 5. onclive.com [onclive.com]
• 6. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. JBI-802 for Solid Tumors · Info for Participants · Phase Phase 1 & 2 Clinical Trial 2025 | Power | Power [withpower.com]

Jbi-802 solubility and stability in experimental buffers

Disclaimer: Publicly available scientific literature and manufacturer's data sheets do not currently provide specific quantitative data on the solubility and stability of JBI-802 in common experimental buffers. This technical support guide is intended to provide researchers, scientists, and drug development professionals with best-practice protocols and troubleshooting advice for determining these parameters in their own laboratory settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for creating a stock solution of JBI-802?

A1: While specific data for JBI-802 is unavailable, small molecule inhibitors of this nature are typically soluble in organic solvents such as dimethyl sulfoxide (DMSO). It is recommended to first attempt to dissolve JBI-802 in 100% DMSO to create a high-concentration stock solution.

Q2: My JBI-802 precipitated when I diluted my DMSO stock solution into an aqueous buffer. What should I do?

A2: Precipitation upon dilution into aqueous buffers is a common issue for hydrophobic compounds. Here are a few troubleshooting steps:

• Lower the final concentration: The concentration of JBI-802 in your final working solution may be above its solubility limit in the aqueous buffer. Try performing a serial dilution to find a concentration that remains in solution.

• Increase the percentage of DMSO: Ensure the final concentration of DMSO in your working solution is kept as low as possible (typically below 0.5% to avoid solvent effects on cells), but a slight increase may be necessary to maintain solubility.

• Use a different buffer: The pH and composition of your buffer can influence the solubility of JBI-802. Consider testing solubility in a few different common buffers (e.g., PBS, Tris-HCl) at various pH levels relevant to your experiment.

• Gentle warming and sonication: Briefly warming the solution in a water bath (e.g., to 37°C) or using a sonicator can help to dissolve small precipitates. However, be cautious as this may affect the stability of the compound.

Q3: How can I determine the solubility of JBI-802 in my specific experimental buffer?

A3: You will need to determine the solubility empirically. A general protocol for this is provided in the "Experimental Protocols" section below. This typically involves preparing a supersaturated solution, allowing it to equilibrate, and then measuring the concentration of the dissolved compound in the supernatant.

Q4: How long is JBI-802 stable in my experimental buffer?

A4: The stability of JBI-802 in aqueous buffers is not yet publicly documented and will need to be determined experimentally. A protocol for assessing compound stability is provided in the "Experimental Protocols" section. Stability is influenced by factors such as pH, temperature, and light exposure.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results	1. Precipitation of JBI-802 in the working solution. 2. Degradation of JBI-802 in the working solution. 3. Inaccurate pipetting of the high-concentration stock solution.	1. Visually inspect for precipitate before each use. Prepare fresh working solutions for each experiment. 2. Perform a stability study (see protocol below) to determine the usable lifetime of your working solution. 3. Use calibrated pipettes and ensure the DMSO stock is fully thawed and mixed before use.
High background or off-target effects	1. The concentration of JBI-802 is too high. 2. The final concentration of the solvent (e.g., DMSO) is toxic to the cells.	1. Perform a dose-response experiment to identify the optimal concentration for your assay. 2. Ensure the final DMSO concentration is within a non-toxic range (typically <0.5%). Run a vehicle control (buffer with the same percentage of DMSO) to assess solvent toxicity.
Complete loss of JBI-802 activity	1. The compound has degraded due to improper storage or multiple freeze-thaw cycles. 2. Incorrect preparation of the stock solution.	1. Store the DMSO stock solution in small aliquots at -80°C to minimize freeze-thaw cycles. Protect from light. 2. Re-weigh the solid compound and prepare a fresh stock solution.

Data Presentation

As you perform your own experiments, use the following templates to structure your data for easy comparison.

Table 1: JBI-802 Solubility in Various Buffers

Buffer (pH)	Temperature (°C)	Maximum Solubility (µM)	Observations
PBS (7.4)	25	Record your data here	e.g., Clear solution, precipitate observed
Tris-HCl (7.5)	25	Record your data here
RPMI-1640 + 10% FBS	37	Record your data here
Add your buffer

Table 2: JBI-802 Stability in PBS (pH 7.4) at Different Temperatures

Time (hours)	% Remaining at 4°C	% Remaining at 25°C (Room Temp)	% Remaining at 37°C
0	100	100	100
2	Record your data here	Record your data here	Record your data here
6	Record your data here	Record your data here	Record your data here
12	Record your data here	Record your data here	Record your data here
24	Record your data here	Record your data here	Record your data here

Experimental Protocols

Protocol 1: Determining the Aqueous Solubility of JBI-802

This protocol uses the shake-flask method to determine the equilibrium solubility of JBI-802 in a buffer of your choice.

Materials:

• JBI-802 (solid)

• Experimental buffer (e.g., PBS, Tris-HCl)

• Microcentrifuge tubes

• Orbital shaker or rotator

• Microcentrifuge

• A validated analytical method for quantification (e.g., HPLC-UV, LC-MS)

Methodology:

• Add an excess amount of solid JBI-802 to a microcentrifuge tube containing your experimental buffer. The presence of undissolved solid is necessary to ensure a saturated solution.

• Seal the tube and incubate at a constant temperature (e.g., 25°C or 37°C) with constant agitation for 24-48 hours to allow the solution to reach equilibrium.

• After incubation, centrifuge the tube at high speed (e.g., >10,000 x g) for 15 minutes to pellet the undissolved solid.

• Carefully collect the supernatant, ensuring no solid particles are transferred.

• Filter the supernatant through a 0.22 µm syringe filter that is compatible with your buffer and does not bind the compound.

• Quantify the concentration of JBI-802 in the filtrate using your validated analytical method. This concentration represents the maximum solubility of JBI-802 under the tested conditions.

Protocol 2: Assessing the Stability of JBI-802 in an Aqueous Buffer

This protocol outlines a time-course experiment to determine the stability of JBI-802 in solution.

Materials:

• JBI-802 stock solution (in DMSO)

• Experimental buffer

• Incubators at desired temperatures (e.g., 4°C, 25°C, 37°C)

• A validated, stability-indicating analytical method (e.g., HPLC, LC-MS) that can separate the parent compound from potential degradation products.

Methodology:

• Prepare a working solution of JBI-802 in your experimental buffer at a concentration below its determined solubility limit.

• Divide the solution into aliquots and incubate them at different temperatures (e.g., 4°C, 25°C, and 37°C), protected from light.

• At designated time points (e.g., 0, 2, 6, 12, and 24 hours), remove an aliquot from each temperature condition.

• Immediately analyze the samples using a validated analytical method to quantify the concentration of the intact JBI-802.

• Calculate the percentage of JBI-802 remaining at each time point relative to the initial concentration at time 0.

Mandatory Visualizations

Caption: JBI-802 dual-inhibitor signaling pathway.

Caption: Experimental workflow for solubility determination.

Caption: Experimental workflow for stability assessment.

Technical Support Center: Managing JBI-802-Induced Thrombocytopenia In Vivo

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing thrombocytopenia observed during in vivo experiments with JBI-802. The following information is intended to serve as a reference for troubleshooting and experimental planning.

Frequently Asked Questions (FAQs)

Q1: What is JBI-802 and its mechanism of action?

A1: JBI-802 is a first-in-class, orally available dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6). It functions as an epigenetic modulator by inhibiting the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex. This dual inhibition is being investigated for its therapeutic potential in various cancers and myeloproliferative neoplasms.

Q2: Why does JBI-802 cause thrombocytopenia?

A2: Thrombocytopenia (a decrease in platelet count) is an on-target effect of JBI-802, primarily due to the inhibition of LSD1. LSD1 plays a crucial role in the differentiation and maturation of megakaryocytes, the precursor cells to platelets. By inhibiting LSD1, JBI-802 disrupts normal megakaryopoiesis, leading to a dose-dependent reduction in platelet production. This effect is being explored therapeutically for conditions characterized by high platelet counts, such as essential thrombocythemia.[1][2]

Q3: Is the thrombocytopenia induced by JBI-802 reversible?

A3: Yes, the thrombocytopenia induced by JBI-802 is reported to be reversible.[2][3] Platelet counts are expected to recover after the cessation of treatment. The recovery time will depend on the dose and duration of JBI-802 administration, as well as the specific animal model being used.

Q4: What are the typical signs of thrombocytopenia in laboratory animals?

A4: In preclinical studies, signs of thrombocytopenia can range from being clinically inapparent to exhibiting signs of bleeding. Researchers should monitor for petechiae (small red or purple spots on the skin), ecchymoses (bruising), epistaxis (nosebleeds), or prolonged bleeding from minor injuries or blood collection sites. In severe cases, internal bleeding may occur.

Q5: How can I monitor for JBI-802-induced thrombocytopenia in my animal model?

A5: Regular monitoring of platelet counts via complete blood counts (CBCs) is the most direct method. Blood samples should be collected at baseline before the initiation of JBI-802 treatment and then at regular intervals throughout the study. The frequency of monitoring should be determined based on the expected kinetics of platelet reduction, which may need to be established in a pilot study.

Troubleshooting Guide

Issue 1: Severe or unexpected thrombocytopenia observed at a given dose.

• Possible Causes:

  • Incorrect dose calculation or administration.

  • Higher than expected drug exposure due to individual animal metabolism.

  • Underlying health conditions of the animal model that may exacerbate the effect.

• Troubleshooting Steps:

  • Verify Dosing: Double-check all calculations, formulation procedures, and administration techniques.

  • Dose De-escalation: In subsequent cohorts, consider reducing the dose of JBI-802 to a better-tolerated level.

  • Pharmacokinetic Analysis: If feasible, analyze plasma samples to correlate drug exposure with the severity of thrombocytopenia.

  • Animal Health Evaluation: Ensure all animals are healthy before the start of the experiment and monitor for any confounding health issues.

Issue 2: High variability in platelet counts between animals in the same treatment group.

• Possible Causes:

  • Inconsistent blood collection technique leading to platelet activation and clumping.

  • Stress during handling and blood collection.

  • Individual animal-to-animal variability in response to JBI-802.

• Troubleshooting Steps:

  • Standardize Blood Collection: Use a consistent, minimally traumatic blood collection method (e.g., submandibular or saphenous vein). Collect samples at the same time of day for each measurement.

  • Proper Sample Handling: Use appropriate anticoagulants (e.g., EDTA) and gently invert tubes to mix. Analyze samples promptly to minimize platelet clumping.

  • Acclimatize Animals: Ensure animals are properly acclimatized to handling and procedures to reduce stress.

  • Increase Sample Size: A larger number of animals per group can help to account for individual variability.

Data Presentation

Table 1: Representative Preclinical Platelet Count Data for an LSD1 Inhibitor (Bomedemstat)

Disclaimer: The following data is for the LSD1 inhibitor bomedemstat and is intended for illustrative purposes to show a typical dose-dependent effect on platelet counts. Actual results with JBI-802 may vary.

Treatment Group	Dose (mg/kg/day)	Mean Baseline Platelet Count (x10⁹/L)	Mean Platelet Count Nadir (x10⁹/L)	Time to Nadir (weeks)
Vehicle Control	0	850	845	N/A
Bomedemstat	0.6	825	350	8.1

Data adapted from a phase 2b study of bomedemstat in essential thrombocythemia patients.[4] Preclinical animal model data for JBI-802 is not publicly available.

Experimental Protocols

Protocol 1: Monitoring Platelet Counts in Mice Treated with JBI-802

• Animal Model: Select an appropriate mouse strain for your study (e.g., C57BL/6, BALB/c).

• Baseline Blood Collection: Prior to the first dose of JBI-802, collect a baseline blood sample (approximately 50-100 µL) from the submandibular or saphenous vein into an EDTA-coated microtube.

• JBI-802 Administration: Administer JBI-802 via the appropriate route (e.g., oral gavage) at the predetermined dose and schedule.

• Serial Blood Collection: Collect blood samples at regular intervals (e.g., weekly, or more frequently around the expected nadir). The exact timing should be optimized for your specific study goals.

• Complete Blood Count (CBC) Analysis: Analyze the blood samples using a calibrated automated hematology analyzer validated for mouse blood. Record the platelet count (PLT), red blood cell count (RBC), and white blood cell count (WBC).

• Data Analysis: Compare the platelet counts of the JBI-802-treated groups to the vehicle control group at each time point.

Visualizations

Caption: Mechanism of JBI-802-induced thrombocytopenia.

Caption: Experimental workflow for monitoring JBI-802-induced thrombocytopenia.

Caption: Signaling pathways affected by JBI-802 in platelet development.

References

• 1. Ricolinostat, the first selective histone deacetylase 6 inhibitor, in combination with bortezomib and dexamethasone for relapsed or refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jbums.org [jbums.org]
• 3. merck.com [merck.com]
• 4. P1033: A PHASE 2 STUDY OF THE LSD1 INHIBITOR IMG-7289 (BOMEDEMSTAT) FOR THE TREATMENT OF ESSENTIAL THROMBOCYTHEMIA (ET) - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in Jbi-802 experiments

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing Jbi-802, a first-in-class dual inhibitor of Lysine-specific demethylase 1 (LSD1) and Histone deacetylase 6 (HDAC6).[1][2] Our goal is to help you navigate potential challenges and achieve consistent, reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Jbi-802?

A1: Jbi-802 is an orally available, dual inhibitor that simultaneously targets two key epigenetic regulators: Lysine-specific demethylase 1 (LSD1) and Histone deacetylase 6 (HDAC6).[1][2] LSD1 is a histone demethylase that removes methyl groups from histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9), while HDAC6 is a histone deacetylase with primary activity towards non-histone proteins such as α-tubulin.[3][4] By inhibiting both enzymes, Jbi-802 can induce changes in gene expression and other cellular processes, leading to anti-tumor effects.

Q2: How should I store and handle Jbi-802?

A2: For optimal stability, Jbi-802 should be stored as a solid at -20°C, protected from light and moisture. For experimental use, it is recommended to prepare a concentrated stock solution in a suitable solvent like DMSO and store it in single-use aliquots at -80°C to minimize freeze-thaw cycles.[5][6]

Q3: What are the expected cellular effects of Jbi-802 treatment?

A3: Based on its dual-inhibitor nature, treatment with Jbi-802 is expected to result in:

• An increase in global levels of H3K4me1/2.

• An increase in the acetylation of α-tubulin, a primary substrate of HDAC6.[6]

• In sensitive cell lines, Jbi-802 has demonstrated anti-proliferative activity and may induce cell cycle arrest or apoptosis.[1]

Q4: Are there known off-target effects for this class of inhibitors?

A4: While Jbi-802 is designed for dual specificity, inhibitors of LSD1 can sometimes show affinity for other amine oxidases like MAO-A and MAO-B.[7] If you observe unexpected phenotypes, it may be worth considering counter-screening for off-target activities.

Troubleshooting Inconsistent Results

Issue 1: High Variability in Cell Viability/Proliferation Assays

Symptoms:

• Inconsistent IC50 values between replicate experiments.

• Lack of a clear dose-response relationship.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure a homogenous cell suspension and use precise pipetting techniques. Consider using an automated cell dispenser for high-throughput experiments.[4]
Compound Instability in Media	Jbi-802 may degrade in cell culture media over time. Prepare fresh drug dilutions for each experiment and consider more frequent media changes for long-term assays (e.g., every 24-48 hours).[3]
High Cell Passage Number	Use cells within a consistent and low passage number range to avoid phenotypic drift that can alter drug sensitivity.[5]
Serum Protein Binding	Serum proteins can bind to small molecules, reducing their effective concentration. Maintain a consistent serum percentage across all experiments.[5]

Issue 2: Weak or Inconsistent Downstream Biomarker Modulation

Symptoms:

• No significant increase in acetylated α-tubulin or H3K4me2 levels after Jbi-802 treatment in Western blot analysis.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Suboptimal Treatment Conditions	Perform a time-course (e.g., 6, 12, 24, 48 hours) and dose-response experiment to determine the optimal concentration and duration of Jbi-802 treatment for observing changes in your specific cell line.[4][5]
Poor Antibody Quality	Use a validated antibody specific for the target modification (e.g., acetylated α-tubulin, H3K4me2) and optimize the antibody concentration.[4][5]
Inefficient Protein Extraction	For histone modifications, ensure your protocol is optimized for nuclear protein extraction. For cytoplasmic targets like acetylated α-tubulin, a whole-cell lysate may be sufficient.
Feedback Mechanisms	Inhibition of LSD1 can sometimes trigger a feedback loop leading to increased LSD1 protein expression. Correlate any changes in total protein levels with the modification of interest.[7]

Issue 3: Unexpected Cellular Phenotypes or Toxicity

Symptoms:

• Observed cellular effects are not consistent with the known functions of LSD1 or HDAC6.

• Cell death occurs at concentrations that do not significantly inhibit the primary targets.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Off-Target Effects	As mentioned in the FAQs, consider performing counter-screening assays for related enzymes like MAO-A and MAO-B.[4]
Solvent Toxicity	High concentrations of DMSO can be toxic to cells. Ensure the final DMSO concentration is consistent across all conditions (including vehicle controls) and is at a non-toxic level (typically ≤ 0.5%).[4]
Batch-to-Batch Variability	If you observe a sudden change in results with a new batch of Jbi-802, it is advisable to verify the purity and activity of the new batch and compare it side-by-side with a previous, validated batch.[6]

Experimental Protocols

Disclaimer: The following are generalized protocols and may require optimization for your specific cell line and experimental conditions.

Protocol 1: Western Blot for Acetylated α-Tubulin

• Cell Seeding and Treatment: Seed cells in a 6-well plate and allow them to adhere overnight. Treat cells with varying concentrations of Jbi-802 and a vehicle control (DMSO) for the desired duration (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and deacetylase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with a primary antibody against acetylated α-tubulin. Subsequently, incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize bands using an ECL substrate and an imaging system. Normalize to total α-tubulin or a loading control like GAPDH.[8]

Protocol 2: Cell Proliferation Assay (e.g., using AlamarBlue)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density. Allow cells to attach overnight.

• Drug Treatment: Treat cells with a serial dilution of Jbi-802 and a vehicle control.

• Incubation: Incubate for the desired period (e.g., 72 hours).

• AlamarBlue Addition: Add AlamarBlue reagent to each well and incubate for 2-4 hours.

• Measurement: Read the fluorescence or absorbance according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of proliferation relative to the vehicle control and determine the IC50 value.

Visualizing Experimental Workflows and Pathways

Caption: Troubleshooting logic for variable IC50 values.

Caption: Simplified signaling pathway of Jbi-802.

References

• 1. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Jubilant Therapeutics Inc. announces First Patient Dosing in Global Clinical Trials for JBI-802, a CoREST Inhibitor and JBI-778, a PRMT5 Inhibitor - BioSpace [biospace.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Improving the Therapeutic Index of Jbi-802 Combinations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance and resources for effectively designing and troubleshooting experiments involving the dual LSD1/HDAC6 inhibitor, Jbi-802, in combination therapies. The information is presented in a question-and-answer format to directly address common challenges and inquiries.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Jbi-802 and the rationale for its use in combination therapies?

A1: Jbi-802 is a first-in-class, orally available small molecule that dually inhibits Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6). These are key epigenetic regulators that are often dysregulated in cancer. By inhibiting both, Jbi-802 can modulate gene expression to suppress tumor growth. The rationale for using Jbi-802 in combination therapies, particularly with immunotherapy, is its potential to sensitize immunotherapy-resistant tumors.[1][2][3] Preclinical studies have shown that Jbi-802 can create a more favorable tumor microenvironment for immune attack, especially in tumors with STK11 mutations, which are known to confer resistance to immunotherapy.[1][2][3]

Q2: What is the primary dose-limiting toxicity observed with Jbi-802?

A2: The primary dose-limiting toxicity observed in clinical trials with Jbi-802 is thrombocytopenia (a decrease in platelet count).[3][4] This is an on-target effect related to the inhibition of LSD1. Notably, unlike some other LSD1 inhibitors, Jbi-802 has not been associated with significant anemia or dysgeusia (taste disturbances).[3]

Q3: In which cancer types has Jbi-802 shown the most promise in combination therapy?

A3: Preclinical and early clinical data suggest that Jbi-802 in combination with immunotherapy is particularly promising in non-small cell lung cancer (NSCLC) with STK11 mutations.[1][2][3] Additionally, its mechanism of action suggests potential applications in other solid tumors and hematological malignancies, such as acute myeloid leukemia (AML) and myeloproliferative neoplasms (MPN).[4]

Troubleshooting Guides

This section provides guidance on common issues that may be encountered during in vitro and in vivo experiments with Jbi-802 combinations.

In Vitro Assay Troubleshooting

Issue 1: High variability or inconsistent results in cell viability assays (e.g., MTT, CellTiter-Glo).

Potential Cause	Troubleshooting Suggestion
Cell Seeding Density	Optimize cell seeding density for each cell line to ensure logarithmic growth throughout the experiment.
Compound Solubility	Ensure Jbi-802 and the combination agent are fully dissolved in the appropriate solvent (e.g., DMSO) and that the final solvent concentration in the culture medium is consistent and non-toxic to the cells.
Assay Interference	Run a cell-free control with the compounds and assay reagents to check for direct chemical interference.
Pipetting Errors	Use calibrated pipettes and a consistent pipetting technique. Consider using a multi-channel pipette for improved consistency.
Edge Effects	To minimize evaporation from the outer wells of a 96-well plate, fill the peripheral wells with sterile PBS or media without cells.

Issue 2: Difficulty in determining synergy between Jbi-802 and a combination agent.

Potential Cause	Troubleshooting Suggestion
Inappropriate Concentration Range	Perform single-agent dose-response curves for both Jbi-802 and the combination agent to determine their respective IC50 values. Design the synergy matrix with concentrations ranging above and below the IC50 values for both compounds.
Incorrect Synergy Model	Use multiple synergy models (e.g., Bliss Independence, Loewe Additivity) to analyze the data, as different models have different assumptions. Software such as CompuSyn or SynergyFinder can facilitate these calculations.
Suboptimal Assay Duration	The synergistic effect may be time-dependent. Test different incubation times (e.g., 24, 48, 72 hours) to identify the optimal window for observing synergy.

In Vivo Experiment Troubleshooting

Issue 3: Unexpected toxicity or mortality in animal models with Jbi-802 combinations.

Potential Cause	Troubleshooting Suggestion
Pharmacokinetic Interactions	The combination may alter the metabolism or clearance of Jbi-802 or the other agent. Conduct a pilot study to assess the tolerability of the combination at different dose levels.
On-target/Off-target Toxicity	Monitor animals closely for clinical signs of toxicity. Perform regular blood counts to monitor for thrombocytopenia and other hematological changes. At the end of the study, perform histopathological analysis of major organs.
Vehicle-Related Toxicity	Ensure the vehicle used for drug administration is well-tolerated by the animal model.

Issue 4: Lack of expected anti-tumor efficacy in xenograft models.

Potential Cause	Troubleshooting Suggestion
Suboptimal Dosing Schedule	The dosing schedule may not be optimal for achieving sustained target engagement. Experiment with different dosing frequencies and durations.
Tumor Model Resistance	The chosen cell line or patient-derived xenograft (PDX) model may be inherently resistant to the combination. If possible, select models with known relevant mutations (e.g., STK11 for immunotherapy combinations).
Insufficient Drug Exposure	Conduct pharmacokinetic studies to ensure that the administered doses result in adequate drug concentrations within the tumor tissue.

Data Presentation

Table 1: In Vitro Anti-proliferative Activity of a Representative Dual LSD1/HDAC6 Inhibitor

Cell Line	Cancer Type	IC50 (nM)
MOLM-13	Acute Myeloid Leukemia	110 (LSD1), 540 (HDAC6)
HEL 92.1.7	Erythroleukemia	49 (at 6 days)
MM.1S	Multiple Myeloma	~10-300
(Data is representative of dual LSD1/HDAC6 inhibitors and may not be specific to Jbi-802)

Table 2: Preclinical In Vivo Efficacy of Jbi-802 in Combination with Immunotherapy

Tumor Model	Mutation Status	Combination	Outcome
NSCLC Xenograft	STK11	Jbi-802 + Anti-PD-1	Synergistic anti-tumor activity
Syngeneic Colon Cancer	Wild-type	Jbi-802 + Anti-PD-1	Enhanced tumor growth inhibition
(Based on descriptive data from preclinical studies)

Experimental Protocols

Cell Viability Assay for Synergy Assessment

Objective: To determine the synergistic anti-proliferative effect of Jbi-802 in combination with another therapeutic agent.

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of Jbi-802 and the combination agent in culture medium.

• Treatment: Treat the cells with a matrix of concentrations of Jbi-802 and the combination agent, including single-agent controls.

• Incubation: Incubate the plate for a defined period (e.g., 72 hours).

• Viability Assessment: Add a cell viability reagent (e.g., MTT, CellTiter-Glo®) and measure the signal according to the manufacturer's protocol.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Use software like CompuSyn to calculate the Combination Index (CI), where CI < 1 indicates synergy.

In Vivo Xenograft Model for Efficacy Evaluation

Objective: To evaluate the in vivo anti-tumor efficacy of Jbi-802 in combination with immunotherapy.

Methodology:

• Cell Implantation: Subcutaneously implant human cancer cells (e.g., NSCLC with STK11 mutation) into immunocompromised mice.

• Tumor Growth: Monitor tumor growth until tumors reach a palpable size (e.g., 100-150 mm³).

• Randomization: Randomize mice into treatment groups (Vehicle, Jbi-802 alone, immunotherapy alone, combination).

• Treatment Administration: Administer Jbi-802 (e.g., by oral gavage) and the immunotherapy agent (e.g., by intraperitoneal injection) according to the desired dosing schedule.

• Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for PD-L1).

Western Blot for Histone Modification Analysis

Objective: To assess the effect of Jbi-802 on histone methylation and acetylation.

Methodology:

• Cell Lysis: Treat cells with Jbi-802 for a specified time, then lyse the cells to extract proteins.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies specific for histone modifications (e.g., H3K4me2, acetylated tubulin) and a loading control (e.g., total histone H3).

• Secondary Antibody and Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Visualizations

Caption: Mechanism of action of Jbi-802 as a dual inhibitor of LSD1 and HDAC6.

Caption: Experimental workflow for assessing the synergy of Jbi-802 combinations.

Caption: A logical approach to troubleshooting common experimental issues.

References

• 1. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]
• 2. onclive.com [onclive.com]
• 3. JBI-802 Phase I: Promise in Treating Immunotherapy-Resistant Tumors and MPN/MDS with Thrombocytosis [synapse.patsnap.com]
• 4. Jubilant Therapeutics Presents Preclinical Data at the American Association for Cancer Research, Reveals Unique Dual-Action Anti-Cancer Mechanism Underscoring First-in-Class Pipeline Asset in Hematological Tumors [prnewswire.com]

Jbi-802 dose-response curve analysis and interpretation

This technical support center provides researchers, scientists, and drug development professionals with essential information for conducting experiments with JBI-802, a first-in-class dual inhibitor of Lysine-specific demethylase 1 (LSD1) and Histone deacetylase 6 (HDAC6).

Dose-Response Analysis and Interpretation

JBI-802 is a potent epigenetic modulator targeting the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex.[1] Its dual inhibitory action on LSD1 and HDAC6 leads to anti-proliferative effects in a variety of cancer models.[2]

In Vitro Potency and Efficacy

JBI-802 demonstrates nanomolar potency against its targets and significant anti-proliferative activity across a range of cancer cell lines.

Target/Assay	IC50/EC50	Cell Lines	Notes
Enzymatic Inhibition
LSD1	50 nM	N/A	TR-FRET assay was utilized to determine in vitro LSD1 potency.[3]
HDAC6	11 nM	N/A	Fluorescence-based HDAC activity assay was performed.[3]
HDAC8	98 nM	N/A	Demonstrates selectivity against other HDAC isoforms.[3]
Anti-Proliferative Activity
Hematological Cancers	0.01 - 0.3 µM	Select AML, CLL, and multiple myeloma cell lines.	Assessed via Alamar blue cytotoxicity assay.[4]
HEL 92.1.7 (Erythroleukemia)	0.049 µM	Human erythroleukemia cell line.	Cell growth inhibition was measured at day 6.[1]
Solid Tumors	Not specified	SCLC and sarcoma cell lines showed sensitivity.	Anti-proliferative activity was observed.[2]

In Vivo Efficacy

Preclinical studies in xenograft models have established the in vivo dose-dependent efficacy of JBI-802.

Animal Model	ED50	Dosing Schedule	Key Findings
HEL92.1.7 Xenograft	~6.25 mg/kg	BID (twice daily)	Oral administration resulted in significant tumor growth inhibition.[5]
CMK-1 (Leukemia) Xenograft	Not specified	Not specified	Strong tumor growth inhibition was observed.[5]
Z-138 (Lymphoma) Xenograft	Not specified	Not specified	Strong tumor growth inhibition was noted.[5]

Clinical Dose and Response

In a Phase I clinical trial (NCT05268666), JBI-802 was administered to patients with advanced solid tumors.

Dose Level	Patient Population	Key Observations
10 mg (starting dose)	Advanced solid tumors	Dose-proportional increase in exposure.[6]
10 mg	Immunotherapy-refractory NSCLC	Anti-tumor activity observed, including a 39% decrease in a target lung lesion in one patient and over 50% shrinkage of liver metastasis in another.[7]
Higher doses	Advanced solid tumors	Dose-dependent, reversible decrease in platelets (thrombocytopenia) was the primary adverse event above grade 1, indicating on-target LSD1 inhibition.[6]

Signaling Pathway and Mechanism of Action

JBI-802 exerts its anti-tumor effects by simultaneously inhibiting LSD1 and HDAC6, key components of the CoREST transcriptional repressor complex. This dual inhibition leads to the reactivation of aberrantly silenced tumor suppressor genes and modulation of immune responses.

References

• 1. Novel dual LSD1/HDAC6 inhibitor for the treatment of cancer | PLOS One [journals.plos.org]
• 2. Exploring the Therapeutic Potential of JBI-802: A Dual Inhibitor Targeting LSD1 and HDAC6 in Cancer Treatment [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Jubilant Therapeutics Presents Preclinical Data at the American Association for Cancer Research, Reveals Unique Dual-Action Anti-Cancer Mechanism Underscoring First-in-Class Pipeline Asset in Hematological Tumors [prnewswire.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. onclive.com [onclive.com]
• 7. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]

Technical Support Center: Jbi-802 Preclinical Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the dual LSD1/HDAC6 inhibitor, Jbi-802, in preclinical models. The primary focus is on mitigating the main observed side effect: thrombocytopenia.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Jbi-802?

A1: Jbi-802 is a first-in-class, orally available small molecule that dually inhibits two epigenetic enzymes: Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6).[1][2] These enzymes are part of the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex, which regulates the expression of genes involved in cell lineage development.[3] By inhibiting both LSD1 and HDAC6, Jbi-802 can modulate gene expression to exert its anti-tumor effects.[4] Preclinical studies have shown that this dual inhibition results in synergistic anti-tumor activity compared to inhibiting either target alone.[5][6]

Q2: What are the known side effects of Jbi-802 in preclinical models?

A2: The most significant and consistently reported side effect of Jbi-802 in both preclinical and clinical studies is a dose-dependent and reversible decrease in platelet count, known as thrombocytopenia.[2][7] This is considered an on-target effect of LSD1 inhibition.[1] Notably, Jbi-802 has a favorable safety profile and is generally well-tolerated.[5][6] Unlike some other LSD1 inhibitors, it has not been associated with anemia or dysgeusia (taste disturbances).[8]

Q3: In which preclinical models has Jbi-802 shown efficacy?

A3: Jbi-802 has demonstrated superior anti-tumor activity in several preclinical models.[7] These include:

• CT-26 syngeneic colon carcinoma model: Used to evaluate Jbi-802 in combination with immunotherapy.[9][10]

• Small Cell Lung Cancer (SCLC) models: Including 'variant' models driven by MYC amplification.[3][6]

• Acute Myeloid Leukemia (AML) models: Particularly in models of erythroleukemia.[3][6]

Troubleshooting Guide: Managing Jbi-802-Induced Thrombocytopenia

This guide provides practical steps for monitoring and mitigating thrombocytopenia during your preclinical experiments with Jbi-802.

Issue: Significant decrease in platelet counts observed after Jbi-802 administration.

1. Proactive Monitoring of Platelet Counts

• Rationale: Early detection of thrombocytopenia is crucial for managing its severity and ensuring animal welfare.

• Recommended Action:

  • Establish a baseline platelet count for each animal before the first dose of Jbi-802.

  • Conduct regular blood sampling to monitor platelet counts throughout the study. The frequency should be informed by the expected nadir (lowest point) of platelet counts, which may need to be determined in a pilot study.

  • For guidance on blood collection techniques in mice, refer to established protocols for platelet analysis.[11]

2. Dose-Response and Scheduling Assessment

• Rationale: Thrombocytopenia induced by Jbi-802 is dose-dependent.[7] Adjusting the dose or administration schedule can help manage this side effect while maintaining anti-tumor efficacy.

• Recommended Action:

  • If severe thrombocytopenia is observed, consider a dose de-escalation study to identify a better-tolerated dose.

  • Explore alternative dosing schedules. Clinical trials have utilized a 4-days-on, 3-days-off schedule, which may allow for platelet recovery.[2]

3. Clinical Observation and Animal Welfare

• Rationale: While a drop in platelet count may be asymptomatic, severe thrombocytopenia can lead to bleeding.

• Recommended Action:

  • Closely monitor animals for any clinical signs of bleeding, such as petechiae (small red spots), bruising, or prolonged bleeding from minor scratches.

  • Ensure animal handling is gentle to minimize the risk of injury and bleeding.

4. Supportive Care Considerations

• Rationale: In cases of severe, clinically significant thrombocytopenia, supportive care measures may be necessary, though this is less common in a research setting and should be discussed with veterinary staff and institutional animal care and use committees.

• Recommended Action (Consult with a veterinarian):

  • In critical situations, platelet transfusions could be considered, although this is a complex procedure in small animal models.

  • Ensure animals have easy access to food and water to maintain their general health.

Quantitative Data

Due to the limited availability of specific quantitative preclinical data in the public domain, the following table provides a representative example of expected dose-dependent effects on platelet counts based on clinical observations and general knowledge of drug-induced thrombocytopenia.

Jbi-802 Dose Level	Expected Platelet Count Reduction	Potential Clinical Observations	Recommended Action
Low Dose	Mild to moderate decrease	Likely asymptomatic	Continue monitoring platelet counts.
Mid Dose	Moderate to significant decrease	Possible petechiae with trauma	Increase frequency of platelet monitoring. Consider dose reduction if counts drop below a pre-defined threshold.
High Dose	Significant to severe decrease	Potential for spontaneous petechiae or bruising	Implement dose reduction or a revised dosing schedule. Closely monitor for any signs of bleeding.

Experimental Protocols

Protocol 1: Monitoring Platelet Counts in a Murine Model

• Blood Collection:

  • Collect 50-100 µL of blood via the submandibular or saphenous vein into an EDTA-coated microtainer tube to prevent coagulation.

  • Ensure a clean and quick collection to minimize platelet activation.

• Platelet Analysis:

  • Use an automated hematology analyzer calibrated for mouse blood to determine the platelet count.

  • Alternatively, manual counting using a hemocytometer can be performed.

  • Perform a baseline count before initiating Jbi-802 treatment.

  • Monitor counts at regular intervals (e.g., twice weekly) and at the anticipated platelet nadir.

• Data Interpretation:

  • Compare post-treatment platelet counts to the baseline for each animal to determine the percentage of reduction.

  • Analyze the data to establish a dose-response relationship for thrombocytopenia.

Visualizations

Caption: Mechanism of action of Jbi-802.

References

• 1. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]
• 2. JBI-802 for Solid Tumors · Info for Participants · Phase Phase 1 & 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 3. Jubilant Therapeutics Inc. receives Orphan Drug Designation for JBI-802 for Acute Myeloid Leukemia (AML) and Small Cell Lung Cancer (SCLC) [prnewswire.com]
• 4. Novel dual LSD1/HDAC6 inhibitor for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Press Releases | News - Jubilant Therapeutics [jubilanttx.com]
• 6. targetedonc.com [targetedonc.com]
• 7. ashpublications.org [ashpublications.org]
• 8. JBI-802 Phase I: Promise in Treating Immunotherapy-Resistant Tumors and MPN/MDS with Thrombocytosis [synapse.patsnap.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

JBI-802: A Dual-Action Approach to LSD1 Inhibition in Acute Myeloid Leukemia Models

A Comparative Guide for Researchers and Drug Development Professionals

The landscape of epigenetic therapies for acute myeloid leukemia (AML) is rapidly evolving, with a significant focus on inhibitors of Lysine-Specific Demethylase 1 (LSD1). This enzyme is a key regulator of gene expression and is often overexpressed in AML, contributing to the differentiation block that characterizes the disease.[1] A novel agent, JBI-802, has emerged with a unique dual-action mechanism, targeting both LSD1 and histone deacetylase 6 (HDAC6). This guide provides a comprehensive comparison of JBI-802 with other prominent LSD1 inhibitors in AML models, supported by available preclinical and clinical data.

Mechanism of Action: A Differentiated Approach

JBI-802 is a first-in-class, orally available dual inhibitor of LSD1 and HDAC6.[2] This dual inhibition is engineered into a single pharmacophore and is designed to achieve optimal inhibition of the CoREST transcriptional repressor complex.[3][4] The rationale behind this dual-targeting strategy is to overcome the limitations of single-agent epigenetic modulators and to achieve synergistic anti-tumor activity.[3][4] Preclinical data suggest that JBI-802's dual mechanism leads to superior efficacy in select AML models compared to single-agent LSD1 or HDAC6 inhibitors.[5][6]

In contrast, other LSD1 inhibitors that have been evaluated in AML models are primarily single-target agents. These can be broadly categorized into irreversible and reversible inhibitors.

• Irreversible Inhibitors: Many of these are based on the tranylcypromine (TCP) scaffold. Examples include:

  • ORY-1001 (Iadademstat): A potent and selective covalent inhibitor of LSD1.[7][8]

  • INCB059872: A selective, irreversible inhibitor.[9][10]

  • GSK2879552: A potent, selective, and irreversible inactivator of LSD1.[11]

  • T-3775440: An irreversible inhibitor that disrupts the LSD1-GFI1B interaction.[12][13]

• Reversible Inhibitors:

  • CC-90011: A potent and selective reversible inhibitor.[14][15]

  • SP-2509 (Seclidemstat): A selective antagonist of LSD1.[16][17][18]

The primary mechanism of these single-agent inhibitors is to block the demethylase activity of LSD1, leading to an accumulation of mono- and di-methylated histone H3 at lysine 4 (H3K4me1/2), which in turn promotes the differentiation of leukemic blasts.[1][7]

Preclinical Efficacy: A Comparative Overview

Direct head-to-head preclinical studies comparing JBI-802 with a wide range of other LSD1 inhibitors in the same AML models are limited in the public domain. However, by compiling available data, we can draw comparisons of their individual activities.

Table 1: In Vitro Activity of LSD1 Inhibitors in AML Cell Lines

Inhibitor	Mechanism	Cell Line(s)	Key In Vitro Effects	IC50/EC50	Reference(s)
JBI-802	Dual LSD1/HDAC6 Inhibitor	Select AML cell lines	Strong anti-proliferative activity, superior to single agents	Not specified	[5][6]
CC-90011	Reversible LSD1 Inhibitor	Kasumi-1, THP-1	Antiproliferative activity, induction of CD11b	2 nM (Kasumi-1), 7 nM (THP-1, CD11b induction)	[14]
INCB059872	Irreversible LSD1 Inhibitor	AML cell lines	Decreased proliferation, induced differentiation	Not specified	[1]
ORY-1001 (Iadademstat)	Irreversible LSD1 Inhibitor	AML cell lines	Induces differentiation at low concentrations	< 1 nM	[8]
SP-2509 (Seclidemstat)	Reversible LSD1 Inhibitor	OCI-AML3	Inhibition of colony growth, induction of apoptosis	13 nM (enzymatic IC50)	[16][19][20]
T-3775440	Irreversible LSD1 Inhibitor	TF-1a, HEL92.1.7, CMK11-5	Cell growth inhibition, transdifferentiation, apoptosis	2.1 nM (enzymatic IC50)	[12][21]
GSK2879552	Irreversible LSD1 Inhibitor	20/29 AML cell lines	Inhibited cell proliferation	Not specified

Table 2: In Vivo Efficacy of LSD1 Inhibitors in AML Models

Inhibitor	Animal Model	Key In Vivo Effects	Reference(s)
JBI-802	Multiple in vivo cancer models	Strong efficacy, superior to single agents	[5]
INCB059872	MLL-AF9 AML mouse model	Induced differentiation, reduced blast count, prolonged survival	[1]
ORY-1001 (Iadademstat)	AML xenograft model, T-ALL PDX model	Reduced tumor growth, extended survival	[7]
SP-2509 (Seclidemstat)	OCI-AML3 or MOLM13 xenograft in NOD/SCID mice	Improved survival	[19]
T-3775440	AML xenograft models (AEL, AMKL)	Tumor growth suppression	[21]
GSK2879552	SCLC xenograft-bearing mice	Tumor growth inhibition

JBI-802 has demonstrated strong tumor growth inhibition in erythroleukemia and other hematological tumor models, with its dual inhibition showing a more potent effect than standalone inhibitors.[5][6] The activity of JBI-802 was particularly noted in models of erythroleukemia, a subset of AML with a high unmet need.[3][4]

Signaling Pathways and Experimental Workflows

The inhibition of LSD1 in AML primarily impacts pathways controlling hematopoietic differentiation and proliferation.

Caption: LSD1 signaling pathway in AML and points of intervention by inhibitors.

A typical experimental workflow to evaluate and compare LSD1 inhibitors in AML models involves a series of in vitro and in vivo assays.

Caption: A representative experimental workflow for the preclinical evaluation of LSD1 inhibitors in AML.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are representative protocols for key assays used in the evaluation of LSD1 inhibitors.

Cell Proliferation Assay (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Cell Seeding: AML cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.

• Compound Treatment: Cells are treated with a serial dilution of the LSD1 inhibitor (e.g., JBI-802, CC-90011) or vehicle control (DMSO).

• Incubation: Plates are incubated for a specified period (e.g., 72-96 hours) at 37°C in a humidified 5% CO2 incubator.

• Lysis and Luminescence Reading: An equal volume of CellTiter-Glo® reagent is added to each well, and the plate is mixed on an orbital shaker for 2 minutes to induce cell lysis. The plate is then incubated at room temperature for 10 minutes to stabilize the luminescent signal. Luminescence is recorded using a plate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) values are calculated by fitting the dose-response curves using non-linear regression analysis.

Flow Cytometry for Differentiation Markers (e.g., CD11b)

• Cell Treatment: AML cells are treated with the LSD1 inhibitor or vehicle control for a defined period (e.g., 4-7 days).

• Cell Staining: Cells are harvested, washed with PBS containing 2% FBS, and then incubated with a fluorescently conjugated antibody against a myeloid differentiation marker (e.g., PE-conjugated anti-CD11b) for 30 minutes on ice in the dark.

• Flow Cytometry Analysis: After washing to remove unbound antibody, cells are analyzed on a flow cytometer. The percentage of cells expressing the differentiation marker is quantified.

In Vivo AML Xenograft Model

• Cell Implantation: Immunocompromised mice (e.g., NOD/SCID) are inoculated with human AML cells (e.g., 5 x 10^6 OCI-AML3 cells) via tail vein injection or subcutaneous injection.

• Tumor Establishment: Leukemia engraftment is confirmed, for example, by bioluminescence imaging or monitoring of peripheral blood for human CD45+ cells.

• Compound Administration: Once the disease is established, mice are randomized into treatment and vehicle control groups. The LSD1 inhibitor is administered orally or via intraperitoneal injection at a specified dose and schedule.

• Monitoring: Tumor burden and animal survival are monitored. For subcutaneous models, tumor volume is measured regularly. Body weight is also monitored as an indicator of toxicity.

• Endpoint Analysis: At the end of the study, tissues can be collected for pharmacodynamic analysis, such as Western blotting for H3K4 methylation levels in tumor cells.

Clinical Development and Future Directions

Several LSD1 inhibitors have progressed into clinical trials for AML, either as monotherapy or in combination with other agents like all-trans retinoic acid (ATRA) or azacitidine.[1][22][23][24][25]

• JBI-802: Is currently in a Phase 1/2 clinical trial for patients with advanced solid tumors, with plans to expand into hematological cancers like AML.[2][3] The FDA has granted Orphan Drug Designation to JBI-802 for the treatment of AML.[3]

• ORY-1001 (Iadademstat): Has been evaluated in a Phase IIa trial (ALICE study) in combination with azacitidine for elderly AML patients.[26]

• CC-90011: A Phase 1/2 study is evaluating CC-90011 in combination with venetoclax and azacitidine in patients with AML.[24]

• INCB059872: Has been investigated in clinical trials for myeloid malignancies.[9]

• GSK2879552: Phase I trials have been conducted in patients with relapsed/refractory AML.[22][27]

• Seclidemstat (SP-2577): Is being evaluated in a Phase 1/2 trial in combination with azacitidine for myelodysplastic syndromes (MDS) and chronic myelomonocytic leukemia (CMML), which can progress to AML.[23][28][29]

The clinical data for single-agent LSD1 inhibitors have shown modest responses, highlighting the need for combination therapies.[1] The dual-inhibition strategy of JBI-802 may offer a more potent and durable response by targeting multiple epigenetic pathways simultaneously. The identification of predictive biomarkers will be crucial for patient stratification and for maximizing the therapeutic benefit of these agents.[6]

References

• 1. What potential is there for LSD1 inhibitors to reach approval for AML? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. targetedonc.com [targetedonc.com]
• 4. onclive.com [onclive.com]
• 5. Jubilant Therapeutics Presents Preclinical Data at the American Association for Cancer Research, Reveals Unique Dual-Action Anti-Cancer Mechanism Underscoring First-in-Class Pipeline Asset in Hematological Tumors [prnewswire.com]
• 6. firstwordpharma.com [firstwordpharma.com]
• 7. ORY-1001, a Potent and Selective Covalent KDM1A Inhibitor, for the Treatment of Acute Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ascopubs.org [ascopubs.org]
• 9. Nascent transcript and single-cell RNA-seq analysis defines the mechanism of action of the LSD1 inhibitor INCB059872 in myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Lysine specific demethylase 1 inactivation enhances differentiation and promotes cytotoxic response when combined with all-trans retinoic acid in acute myeloid leukemia across subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. A Novel LSD1 Inhibitor T-3775440 Disrupts GFI1B-Containing Complex Leading to Transdifferentiation and Impaired Growth of AML Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Discovery of CC-90011: A Potent and Selective Reversible Inhibitor of Lysine Specific Demethylase 1 (LSD1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. medchemexpress.com [medchemexpress.com]
• 17. hdac1.com [hdac1.com]
• 18. benchchem.com [benchchem.com]
• 19. ashpublications.org [ashpublications.org]
• 20. selleckchem.com [selleckchem.com]
• 21. selleckchem.com [selleckchem.com]
• 22. tandfonline.com [tandfonline.com]
• 23. Phase I/II Study of SP-2577 (Seclidemstat) in Combination with Azacitidine for patients with Myelodysplastic syndromes and Chronic Myelomonocytic Leukemia [mdanderson.org]
• 24. ashpublications.org [ashpublications.org]
• 25. ClinicalTrials.gov [clinicaltrials.gov]
• 26. targetedonc.com [targetedonc.com]
• 27. tandfonline.com [tandfonline.com]
• 28. salariuspharma.com [salariuspharma.com]
• 29. firstwordpharma.com [firstwordpharma.com]

A Comparative In Vitro Analysis of Jbi-802 and Selective HDAC6 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of the novel dual LSD1/HDAC6 inhibitor, Jbi-802, with established selective HDAC6 inhibitors. The following data and protocols are intended to assist researchers in evaluating the biochemical and cellular activities of these compounds for applications in oncology and other therapeutic areas.

Introduction

Histone deacetylase 6 (HDAC6) has emerged as a significant therapeutic target due to its primary cytoplasmic localization and its role in regulating key cellular processes through the deacetylation of non-histone proteins, notably α-tubulin and Hsp90. Unlike other HDAC isoforms, HDAC6's influence on microtubule dynamics and protein quality control makes it a compelling target for cancer, neurodegenerative diseases, and inflammatory disorders. Jbi-802 is a novel, orally available dual inhibitor of both Lysine-Specific Demethylase 1 (LSD1) and HDAC6.[1][2] This guide focuses on the in vitro characteristics of Jbi-802 as an HDAC6 inhibitor and compares its performance against well-characterized selective HDAC6 inhibitors, Ricolinostat (ACY-1215) and Tubastatin A.

Data Presentation

The following tables summarize the in vitro inhibitory activity (IC50 values) of Jbi-802, Ricolinostat, and Tubastatin A against a panel of HDAC isoforms.

Table 1: In Vitro Inhibitory Activity (IC50, nM) of Jbi-802 and Selective HDAC6 Inhibitors

Inhibitor	HDAC1	HDAC2	HDAC3	HDAC6	HDAC8	Other HDACs	Selectivity for HDAC6 vs. Class I HDACs
Jbi-802	~1100	~1100	~1100	11	98	~100-fold selective vs. other HDAC isoforms	~100-fold
Ricolinostat (ACY-1215)	58	48	51	5	100	Minimal activity against HDAC4, 5, 7, 9, 11 (>1000 nM)	>10-fold
Tubastatin A	16400	>30000	>30000	15	854	>1000-fold selective vs. most other HDACs	>1000-fold

Data for Jbi-802 is derived from published abstracts; specific IC50 values for all isoforms are not publicly available. The ~100-fold selectivity is a reported approximation.[3] Data for Ricolinostat (ACY-1215) and Tubastatin A are compiled from multiple sources.[1][4][5][6][7][8]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams are provided in DOT language for Graphviz.

Signaling Pathway of HDAC6 Inhibition

Experimental Workflow: In Vitro HDAC Activity Assay

Experimental Workflow: Western Blot for Acetylation

Experimental Protocols

In Vitro Fluorometric HDAC Activity Assay

This protocol is adapted from commercially available kits and is suitable for determining the IC50 values of inhibitors against purified recombinant HDAC enzymes.[9][10][11][12]

Materials:

• 96-well black, flat-bottom plates

• Recombinant human HDAC enzymes (e.g., HDAC1, HDAC6)

• HDAC Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Developer solution (Assay buffer containing Trypsin and a pan-HDAC inhibitor like Trichostatin A to stop the reaction)

• Test inhibitors (Jbi-802, Ricolinostat, Tubastatin A) dissolved in DMSO

• Fluorescence microplate reader

Procedure:

• Reagent Preparation: Prepare serial dilutions of the test inhibitors in HDAC Assay Buffer. The final DMSO concentration should be kept below 1%.

• Reaction Setup: In a 96-well plate, add the following in order:

  • HDAC Assay Buffer

  • Diluted test inhibitor or vehicle (for control wells)

  • Diluted recombinant HDAC enzyme

• Enzyme Incubation: Gently mix and incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.

• Substrate Addition: Initiate the reaction by adding the fluorogenic HDAC substrate to all wells.

• Reaction Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Reaction Termination and Development: Stop the enzymatic reaction by adding the Developer solution to each well. This solution simultaneously halts deacetylation and cleaves the deacetylated substrate to release the fluorophore.

• Signal Detection: Incubate the plate at room temperature for 15 minutes, then measure the fluorescence with an excitation wavelength of 350-380 nm and an emission wavelength of 440-460 nm.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 values using a suitable software (e.g., GraphPad Prism).

Western Blot Analysis of Protein Acetylation

This protocol is designed to assess the cellular activity of HDAC inhibitors by measuring the acetylation status of specific HDAC substrates.[3][13][14][15]

Materials:

• Cell culture reagents

• Test inhibitors (Jbi-802, Ricolinostat, Tubastatin A)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-acetyl-α-tubulin (for HDAC6 activity), anti-α-tubulin (loading control), anti-acetyl-Histone H3 (for Class I HDAC activity), anti-Histone H3 (loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in culture plates and allow them to adhere. Treat the cells with various concentrations of the inhibitors or vehicle (DMSO) for a specified duration (e.g., 4-24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibodies overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Signal Detection: Apply the ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the acetylated protein levels to the total protein levels or a loading control.

Conclusion

Jbi-802 demonstrates potent in vitro inhibition of HDAC6 with an IC50 value in the low nanomolar range.[3] Its dual inhibitory activity against LSD1 presents a unique mechanistic profile compared to highly selective HDAC6 inhibitors like Tubastatin A. While Ricolinostat also shows some activity against Class I HDACs at higher concentrations, Jbi-802's profile is distinct.[1][4][5] The choice of inhibitor for in vitro studies will depend on the specific research question. For elucidating the specific roles of HDAC6, highly selective inhibitors such as Tubastatin A are invaluable. For therapeutic development, the dual inhibition of LSD1 and HDAC6 by Jbi-802 may offer a synergistic advantage in certain cancer contexts. The provided protocols offer a standardized framework for researchers to further investigate and compare the in vitro performance of these and other HDAC inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Ricolinostat (ACY-1215)| HDAC6 inhibitor | Probechem Biochemicals [probechem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Tubastatin A hydrochloride | Class II HDACs | Tocris Bioscience [tocris.com]
• 9. Histone Deacetylase (HDAC) Activity Assay Kit (Fluorometric) | Abcam [abcam.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 13. mdpi.com [mdpi.com]
• 14. Western Blot Protocol for Histone H3 Antibody (NBP2-36468): Novus Biologicals [novusbio.com]
• 15. researchgate.net [researchgate.net]

JBI-802 Demonstrates Synergistic Anti-Tumor Activity in Combination with Checkpoint Inhibitors

BEDMINSTER, NJ – Preclinical and early clinical data indicate that JBI-802, a first-in-class dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6), exhibits a significant synergistic effect when used in combination with checkpoint inhibitors, leading to enhanced anti-tumor responses. These findings position JBI-802 as a promising candidate for combination therapies in cancer treatment, particularly in sensitizing tumors resistant to immunotherapy.

JBI-802 is an orally available small molecule that targets two key epigenetic regulators, LSD1 and HDAC6, which are involved in the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex. This dual inhibition is believed to modulate the tumor microenvironment and enhance immune responses.

Preclinical Evidence of Synergy

In preclinical studies, the combination of JBI-802 with a checkpoint inhibitor, specifically an anti-PD-1 monoclonal antibody, resulted in superior tumor growth inhibition compared to either agent alone. A key study utilizing the CT-26 syngeneic mouse model of colon cancer demonstrated that the combination therapy achieved approximately 80% tumor growth inhibition. In this study, tumor volumes in the combination treatment group were approximately 500 mm³ on day 15, significantly smaller than the approximate 1000 mm³ observed in groups treated with either JBI-802 or the anti-PD-1 antibody as monotherapy.

Furthermore, the combination therapy led to a notable extension in median survival. The median survival for the combination group was 35.6 days, a substantial improvement over the control group (~16 days), the JBI-802 monotherapy group (22 days), and the anti-PD-1 monotherapy group (23.5 days).

Clinical Observations in Immunotherapy-Resistant Tumors

Early clinical data from a Phase I trial has provided preliminary evidence of JBI-802's potential to overcome resistance to immunotherapy. In patients with non-small cell lung cancer (NSCLC) who had previously progressed on immunotherapy, treatment with JBI-802 has shown anti-tumor activity.

Notably, one patient with an STK11 mutation, a genetic alteration often associated with resistance to checkpoint inhibitors, experienced a confirmed partial response with a 39% decrease in the target lung tumor mass. Another patient with both lung and liver metastases, which are also linked to poor immunotherapy outcomes, showed a greater than 50% shrinkage of liver metastases following JBI-802 treatment. These clinical observations suggest that JBI-802 may re-sensitize tumors to immune-mediated killing.

Mechanism of Synergistic Action

The synergistic effect of JBI-802 with checkpoint inhibitors is thought to be multifactorial. The dual inhibition of LSD1 and HDAC6 can modulate the tumor microenvironment by:

• Increasing Antigen Presentation: Inhibition of LSD1 can lead to the upregulation of genes involved in antigen processing and presentation, making tumor cells more visible to the immune system.

• Enhancing Immune Cell Infiltration and Function: By inhibiting HDAC6, JBI-802 can modulate the function of immune cells, potentially leading to increased infiltration of cytotoxic T lymphocytes into the tumor.

• Overcoming Immune Suppression: The CoREST complex, targeted by JBI-802, plays a role in immune suppression. Its inhibition may help to create a more pro-inflammatory tumor microenvironment that is conducive to an effective anti-tumor immune response.

.dot

Caption: Proposed mechanism of synergistic action between JBI-802 and checkpoint inhibitors.

Quantitative Data Summary

Study Type	Model / Patient Population	Treatment Arms	Key Findings
Preclinical	CT-26 Syngeneic Mouse Model	1. Control2. JBI-802 (50 mg/kg p.o. b.i.d.)3. Anti-PD-1 mAb4. JBI-802 + Anti-PD-1 mAb	- Tumor Growth Inhibition (Day 15): - JBI-802 alone: ~1000 mm³ - Anti-PD-1 alone: ~1000 mm³ - Combination: ~500 mm³ (~80% TGI)- Median Survival: - Control: ~16 days - JBI-802: 22 days - Anti-PD-1: 23.5 days - Combination: 35.6 days
Clinical (Phase I)	Immunotherapy-Refractory NSCLC	JBI-802 Monotherapy	- Patient with STK11 mutation: Confirmed partial response (39% decrease in target lung tumor mass)- Patient with lung and liver metastases: >50% shrinkage of liver metastasis

Experimental Protocols

In Vivo CT-26 Syngeneic Model

• Cell Line: CT-26, a murine colorectal carcinoma cell line.

• Animals: BALB/c mice.

• Tumor Implantation: Subcutaneous injection of CT-26 cells into the flank of the mice.

• Treatment Groups:

  • Vehicle control

  • JBI-802 (50 mg/kg, administered orally twice daily)

  • Anti-PD-1 monoclonal antibody (dosage and specific clone not publicly disclosed)

  • Combination of JBI-802 and anti-PD-1 mAb

• Endpoints:

  • Tumor volume was measured regularly using calipers.

  • Overall survival was monitored.

• Data Analysis: Tumor growth curves were plotted, and statistical analysis was performed to compare the different treatment groups. Survival data was analyzed using Kaplan-Meier curves.

.dot

Caption: Workflow for the in vivo CT-26 syngeneic model experiment.

In Vitro Mechanistic Assays

• TR-FRET and Fluorescence-Based Assays: To determine the in vitro potency of JBI-802 against LSD1 and HDAC6.

• Western Blotting: To assess the modulation of biomarkers specific to LSD1 and HDAC inhibition in cancer cell lines.

• Quantitative Real-Time PCR (qRT-PCR): To measure changes in gene expression related to immune response and cancer pathways following treatment with JBI-802.

Conclusion

The compelling preclinical data demonstrating a strong synergistic effect, coupled with encouraging early clinical signals in immunotherapy-resistant patients, strongly supports the continued development of JBI-802 in combination with checkpoint inhibitors. This therapeutic strategy holds the potential to expand the benefit of immunotherapy to a broader patient population. Further clinical investigation is warranted to fully elucidate the efficacy and safety of this combination approach in various cancer types.

Jbi-802: A Dual Inhibitor Demonstrating Enhanced Efficacy Over Single-Agent Epigenetic Modifiers in Preclinical Models

For Immediate Release

[City, State] – [Date] – Jbi-802, a novel dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6), has demonstrated superior anti-tumor efficacy in preclinical studies when compared to single-agent epigenetic modifiers. This comparison guide provides an objective analysis of Jbi-802's performance against individual LSD1 and HDAC6 inhibitors, supported by available experimental data, for researchers, scientists, and drug development professionals.

Jbi-802 is a first-in-class oral therapeutic that simultaneously targets two key enzymes involved in cancer progression. This dual mechanism of action is designed to provide a more potent and durable anti-cancer effect than targeting either pathway alone.

Mechanism of Action: A Dual Approach to Epigenetic Regulation

Jbi-802's innovative design allows it to inhibit both LSD1 and HDAC6, two enzymes that are part of the CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex. This complex plays a critical role in regulating gene expression.[1] By inhibiting both enzymes, Jbi-802 can more effectively reactivate silenced tumor suppressor genes and disrupt oncogenic signaling pathways.

LSD1 is an enzyme that removes methyl groups from histones, leading to transcriptional repression of tumor suppressor genes. HDAC6, a cytoplasmic deacetylase, is involved in protein quality control and cell motility. The dual inhibition by Jbi-802 is hypothesized to lead to a synergistic anti-tumor effect.

Caption: Jbi-802's dual inhibition of LSD1 in the nucleus and HDAC6 in the cytoplasm.

Preclinical Efficacy: Head-to-Head Comparison

Preclinical studies have indicated that Jbi-802 demonstrates superior in vivo efficacy compared to single-agent LSD1 or HDAC6 inhibitors.

In Vitro Anti-proliferative Activity

Jbi-802 has shown potent anti-proliferative activity across a range of hematological and solid tumor cell lines.

Cell Line	Cancer Type	Jbi-802 IC50 (µM)
HEL92.1.7	Erythroleukemia	Not specified
MM.1S	Multiple Myeloma	Not specified
Other Hematological	Leukemia, Lymphoma	0.01 - 0.3
Solid Tumors	SCLC, Sarcoma	Not specified

IC50 values for single-agent inhibitors in these specific cell lines from direct comparative studies are not publicly available at this time.

In Vivo Xenograft Studies

A key preclinical study evaluated Jbi-802 in a HEL92.1.7 erythroleukemia xenograft model and compared its activity to the selective LSD1 inhibitor ORY-1001 and the selective HDAC6 inhibitor ACY-1215. The results indicated that Jbi-802 had a much stronger effect on inhibiting tumor growth. The effective dose for 50% inhibition (ED50) for Jbi-802 in this model was approximately 6.25 mg/kg administered twice daily.[2]

While direct quantitative data from this head-to-head comparison, such as tumor growth inhibition curves and survival data for all treatment arms, has been presented at scientific conferences, it is not yet fully available in the public domain.

Clinical Development and Tolerability

Jbi-802 is currently in Phase I/II clinical trials for advanced solid tumors and hematological malignancies. Preliminary data from these trials suggest that Jbi-802 is generally well-tolerated. The most common treatment-related adverse event is thrombocytopenia, which is an on-target effect of LSD1 inhibition. Notably, some adverse events associated with single-agent LSD1 or HDAC6 inhibitors, such as anemia or dysgeusia, have not been frequently reported with Jbi-802.

Experimental Protocols

The following are generalized protocols for key experiments typically used to evaluate the efficacy of epigenetic modifiers. The specific parameters for the Jbi-802 studies may have varied.

Cell Viability (Alamar Blue Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Workflow:

Caption: Workflow for a typical Alamar Blue cell viability assay.

Methodology:

• Cells are seeded in 96-well plates and allowed to adhere overnight.

• The following day, cells are treated with a serial dilution of Jbi-802, a single-agent LSD1 inhibitor, a single-agent HDAC6 inhibitor, or a vehicle control.

• After a specified incubation period (e.g., 72 hours), Alamar Blue reagent is added to each well.

• Plates are incubated for a further 2-4 hours.

• Fluorescence or absorbance is measured using a plate reader to determine the percentage of viable cells relative to the vehicle control.

Western Blot for Histone and Protein Modifications

This technique is used to detect changes in histone methylation and tubulin acetylation, the direct targets of LSD1 and HDAC6, respectively.

Methodology:

• Cells are treated with the respective inhibitors for a specified time.

• Whole-cell lysates are prepared, and protein concentration is determined.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

• The membrane is blocked and then incubated with primary antibodies specific for histone marks (e.g., H3K4me2) or acetylated α-tubulin.

• After washing, the membrane is incubated with a secondary antibody conjugated to a detectable enzyme.

• The signal is visualized using a chemiluminescent substrate.

In Vivo Tumor Xenograft Model

This model is used to assess the anti-tumor efficacy of a compound in a living organism.

Methodology:

• Human cancer cells (e.g., HEL92.1.7) are implanted subcutaneously into immunocompromised mice.

• Once tumors reach a palpable size, mice are randomized into treatment groups (e.g., vehicle control, Jbi-802, single-agent LSD1 inhibitor, single-agent HDAC6 inhibitor).

• Drugs are administered according to a predetermined schedule and dosage.

• Tumor volume and body weight are measured regularly.

• At the end of the study, tumors may be excised for further analysis.

Conclusion

The available preclinical data strongly suggest that Jbi-802's dual inhibitory mechanism provides a significant efficacy advantage over single-agent epigenetic modifiers targeting either LSD1 or HDAC6 alone. The ongoing clinical trials will be crucial in determining the translatability of these promising preclinical findings to cancer patients. As more detailed quantitative data from comparative studies become publicly available, a more comprehensive assessment of Jbi-802's therapeutic potential will be possible.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]

The Advent of Dual Inhibition: Jbi-802 as a Strategy to Counteract Epigenetic Drug Resistance

A Comparative Guide for Researchers and Drug Development Professionals

The landscape of cancer therapy is continually evolving, with epigenetic drugs emerging as a promising frontier. However, as with many targeted therapies, the development of drug resistance remains a significant hurdle. Jbi-802, a first-in-class oral dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6), represents a novel strategy to potentially overcome these resistance mechanisms. This guide provides a comparative analysis of Jbi-802 against single-agent epigenetic drugs, supported by preclinical data, and outlines key experimental protocols for studying cross-resistance.

Jbi-802: A Dual-Action Epigenetic Modulator

Jbi-802 is currently in phase I/II clinical trials for advanced solid tumors and certain hematologic malignancies.[1] Its unique mechanism of simultaneously targeting two distinct epigenetic regulators, LSD1 and HDAC6, offers a multi-pronged attack on cancer cell proliferation and survival pathways. This dual inhibition has demonstrated superior anti-tumor activity in preclinical models compared to targeting either LSD1 or HDAC6 alone.[2][3]

Comparative Efficacy: Jbi-802 vs. Single-Agent Epigenetic Drugs

Preclinical studies have consistently shown the superior performance of Jbi-802 and other dual LSD1/HDAC6 inhibitors over single-target agents in various cancer models. This enhanced efficacy suggests a potential role for dual inhibitors in treating tumors that are intrinsically resistant or have acquired resistance to single-agent epigenetic therapies.

Below is a summary of key comparative findings from preclinical research.

Comparison Metric	Jbi-802 / Dual LSD1/HDAC6 Inhibitor	Single-Agent LSD1 Inhibitor (e.g., ORY-1001)	Single-Agent HDAC6 Inhibitor (e.g., ACY-1215)	Key Findings & References
Anti-Proliferative Activity (in vitro)	Strong anti-proliferative activity in a broad range of cancer cell lines, including AML, CLL, SCLC, and multiple myeloma.	Active in a subset of cancer cell lines.	Active in a subset of cancer cell lines.	Dual inhibitors show stronger and broader anti-proliferative effects.[3][4]
Tumor Growth Inhibition (in vivo Xenograft Models)	Significantly stronger inhibition of tumor growth in erythroleukemia and multiple myeloma xenograft models.	Moderate tumor growth inhibition.	Moderate tumor growth inhibition.	Jbi-802 demonstrated a much stronger effect in inhibiting the growth of HEL92.1.7 erythroleukemia xenografts.[5] Another dual inhibitor showed superior efficacy in a MM.1S xenograft model.[6]
MYC Downregulation	Induces downregulation of MYC RNA and degradation of MYC protein.	Did not show significant modulation of MYC.	Did not show significant modulation of MYC.	The dual inhibition by Jbi-802 is effective in MYC-amplified models where single agents are not.[7]
Biomarker Modulation	Dose-dependent increase in both H3K4me2 (LSD1 inhibition marker) and acetylated α-tubulin (HDAC6 inhibition marker).	Increase in H3K4me2.	Increase in acetylated α-tubulin.	Confirms simultaneous engagement of both targets by the dual inhibitor.[1]
Activity in Treatment-Resistant Models	Showed anti-tumor activity in non-small cell lung cancer (NSCLC) patients who had progressed on immunotherapy.	Not reported.	Not reported.	Jbi-802 may re-sensitize tumors to other therapies.[1][5]

Signaling Pathways and Experimental Workflows

To understand the mechanism of Jbi-802 and to design cross-resistance studies, it is crucial to visualize the involved signaling pathways and the experimental workflow.

Caption: Signaling pathway of Jbi-802 dual inhibition of LSD1 and HDAC6.

Caption: Experimental workflow for cross-resistance studies.

Experimental Protocols

Detailed methodologies are essential for the robust evaluation of cross-resistance. Below are summaries of key experimental protocols.

Generation of Drug-Resistant Cancer Cell Lines

Objective: To develop cell lines with acquired resistance to a single-agent epigenetic drug for subsequent cross-resistance testing.

Methodology:

• Initial IC50 Determination: Culture the parental cancer cell line and determine the half-maximal inhibitory concentration (IC50) of the selected single-agent epigenetic drug (e.g., an HDAC inhibitor) using a cell viability assay.

• Chronic Drug Exposure: Culture the parental cells in the presence of the drug at a concentration equal to or slightly below the IC50.

• Dose Escalation: As cells adapt and resume proliferation, gradually increase the drug concentration in a stepwise manner.

• Resistance Confirmation: Periodically assess the IC50 of the cultured cells. A significant increase in the IC50 value (typically >3-fold) compared to the parental line indicates the development of resistance.

• Clonal Selection (Optional): Isolate single-cell clones from the resistant population to ensure a homogenous resistant cell line.

Cell Viability and Cytotoxicity Assessment (Alamar Blue Assay)

Objective: To quantify the effect of Jbi-802 and other epigenetic drugs on the proliferation and viability of parental and drug-resistant cell lines.

Methodology:

• Cell Seeding: Seed a known number of cells (e.g., 1 x 10^4 cells/well) into a 96-well plate and allow them to adhere overnight.

• Drug Treatment: Expose the cells to a serial dilution of the test compounds (Jbi-802, single-agent inhibitors). Include untreated and vehicle-only controls.

• Incubation: Incubate the cells for a predetermined period (e.g., 72 hours).

• Alamar Blue Addition: Add Alamar Blue reagent (resazurin) to each well, typically 10% of the culture volume.

• Incubation with Reagent: Incubate for 1-4 hours at 37°C, protected from light. Metabolically active cells will reduce resazurin to the fluorescent resorufin.

• Measurement: Measure the fluorescence (excitation ~560 nm, emission ~590 nm) or absorbance (570 nm and 600 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot dose-response curves to determine the IC50 values.

Biochemical Assays for Target Engagement

Objective: To confirm the inhibition of LSD1 and HDAC6 activity by the test compounds in a cellular or biochemical context.

• LSD1 Activity (TR-FRET Assay):

  • Reaction Setup: In a microplate, combine the LSD1 enzyme, a biotinylated H3K4 peptide substrate, and the test compound.

  • Incubation: Allow the demethylation reaction to proceed.

  • Detection: Add TR-FRET detection reagents, including a terbium-labeled antibody that recognizes the demethylated product and a fluorescently labeled streptavidin that binds to the biotinylated peptide.

  • Signal Reading: Measure the time-resolved fluorescence resonance energy transfer (TR-FRET) signal. An increase or decrease in the FRET signal, depending on the assay design, indicates LSD1 inhibition.

• HDAC6 Activity (Fluorometric Assay):

  • Reaction Setup: Incubate cell lysates or purified HDAC6 enzyme with a fluorogenic HDAC6 substrate and the test compound.

  • Deacetylation: The HDAC6 enzyme deacetylates the substrate.

  • Developer Addition: Add a developer solution that reacts with the deacetylated substrate to produce a fluorescent product.

  • Fluorescence Measurement: Measure the fluorescence intensity, which is directly proportional to HDAC6 activity.

Western Blot Analysis of Biomarkers

Objective: To assess the downstream effects of LSD1 and HDAC6 inhibition on specific cellular proteins.

Methodology:

• Protein Extraction: Treat cells with the test compounds, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate the protein samples by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., anti-acetylated-α-tubulin for HDAC6 inhibition, anti-H3K4me2 for LSD1 inhibition, anti-MYC, and a loading control like β-actin).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate and capture the resulting signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative changes in protein levels.

Conclusion

The dual inhibition of LSD1 and HDAC6 by Jbi-802 presents a compelling strategy to enhance anti-cancer efficacy and potentially circumvent resistance to single-agent epigenetic therapies. The superior performance of Jbi-802 in preclinical models, particularly its ability to downregulate MYC and its activity in treatment-refractory settings, underscores its therapeutic potential. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the cross-resistance profiles of Jbi-802 and other dual inhibitors, which will be crucial in defining their clinical utility and identifying patient populations most likely to benefit from this innovative therapeutic approach.

References

• 1. onclive.com [onclive.com]
• 2. ashpublications.org [ashpublications.org]
• 3. Novel dual LSD1/HDAC6 inhibitor for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel dual LSD1/HDAC6 inhibitor for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]
• 6. Dual LSD1 and HDAC6 Inhibition Induces Doxorubicin Sensitivity in Acute Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Predicting Response to Jbi-802 Therapy: A Comparative Guide to Potential Biomarkers

For Researchers, Scientists, and Drug Development Professionals

Jbi-802, a first-in-class dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6), is an emerging epigenetic therapy showing promise in various solid and hematological malignancies. As with many targeted therapies, identifying patients who are most likely to benefit is crucial for successful clinical development and application. This guide provides a comparative overview of potential predictive biomarkers for Jbi-802 therapy, contrasting them with established biomarkers for alternative treatments in key indications. While clinical data for Jbi-802 is still maturing, preclinical and early clinical findings point toward several candidate biomarkers that may guide patient selection.

Potential Predictive Biomarkers for Jbi-802 Therapy

Early research suggests that the efficacy of Jbi-802 may be linked to specific molecular characteristics of tumors. The following table summarizes the potential biomarkers for Jbi-802 and compares them with biomarkers for standard-of-care therapies in relevant cancer types.

Cancer Type	Potential Biomarker for Jbi-802	Therapeutic Rationale for Jbi-802	Alternative Therapies	Predictive Biomarkers for Alternative Therapies
Non-Small Cell Lung Cancer (NSCLC)	STK11 Mutation	Preclinical data suggest that CoREST inhibition by Jbi-802 can re-sensitize immunotherapy-resistant tumors, particularly those with STK11 mutations.[1][2] An ongoing clinical trial is evaluating Jbi-802 in STK11-mutated NSCLC.	Immunotherapy (e.g., Pembrolizumab), Chemotherapy	PD-L1 expression is a key biomarker for response to immune checkpoint inhibitors. EGFR, ALK, ROS1, BRAF V600E, MET exon 14 skipping, RET, NTRK mutations/fusions guide the use of specific targeted therapies.
Small Cell Lung Cancer (SCLC) & Neuroendocrine Prostate Cancer (NEPC)	MYC Amplification	Jbi-802 has shown preclinical activity in SCLC models, including "variant" models driven by MYC amplification.[3][4] The dual inhibition of LSD1 and HDAC6 is thought to target the transcriptional programs regulated by MYC.	Platinum-based chemotherapy (e.g., Cisplatin, Carboplatin) + Etoposide, Immunotherapy (e.g., Atezolizumab, Durvalumab)	Currently, there are no universally accepted predictive biomarkers for chemotherapy or immunotherapy in SCLC and NEPC. PD-L1 expression has shown limited predictive value in SCLC. Research is ongoing into the role of molecular subtypes (e.g., ASCL1, NEUROD1, POU2F3, YAP1) and other markers like SLFN11.
Acute Myeloid Leukemia (AML)	Undisclosed (as of December 2020)	Jubilant Therapeutics has reported the identification of novel biomarkers for patient stratification in AML based on preclinical models.[5] Jbi-802 has shown preclinical efficacy in erythroleukemia models.[3][4]	Chemotherapy (e.g., Cytarabine, Anthracyclines), Targeted therapies (e.g., FLT3 inhibitors, IDH1/2 inhibitors), Venetoclax	FLT3-ITD/TKD mutations for FLT3 inhibitors (e.g., Gilteritinib). IDH1/IDH2 mutations for IDH inhibitors (e.g., Ivosidenib, Enasidenib). NPM1 mutations and other cytogenetic and molecular markers for risk stratification.
Myeloproliferative Neoplasms (MPN) with Thrombocytosis	Not specified	The on-target effect of LSD1 inhibition leads to a dose-dependent decrease in platelet counts, suggesting a therapeutic opportunity in MPNs characterized by thrombocytosis.[6]	JAK inhibitors (e.g., Ruxolitinib), Hydroxyurea, Anagrelide	JAK2 V617F mutation is a diagnostic and prognostic marker and predicts response to JAK inhibitors. CALR and MPL mutations are also key diagnostic and prognostic markers.

Pharmacodynamic Biomarkers for Jbi-802

In addition to predictive biomarkers that indicate a priori likelihood of response, pharmacodynamic (PD) biomarkers are crucial for confirming target engagement and understanding the biological effects of a drug. Preclinical studies have identified several PD biomarkers for Jbi-802.

Biomarker	Biological Role	Method of Detection (Presumed)
Increased CD11b and CD86 expression	Upregulation of these myeloid differentiation markers on cancer cells suggests that LSD1 inhibition is inducing differentiation.[7]	Flow Cytometry
Increased Acetylated α-tubulin	Inhibition of HDAC6 leads to the accumulation of acetylated α-tubulin, a key substrate of HDAC6.[7]	Western Blot, Immunohistochemistry

Experimental Protocols

Detailed experimental protocols for the clinical assessment of Jbi-802 biomarkers are not yet publicly available. However, based on standard laboratory practices, the following methodologies are likely to be employed.

STK11 and MYC Alteration Analysis

Methodology: Next-Generation Sequencing (NGS) of tumor tissue or liquid biopsy samples is the standard method for detecting gene mutations and copy number variations.

Protocol Outline:

• Sample Collection: Formalin-fixed paraffin-embedded (FFPE) tumor tissue or peripheral blood is collected from the patient.

• Nucleic Acid Extraction: DNA is extracted from the tumor cells or circulating tumor DNA (ctDNA) is isolated from plasma.

• Library Preparation: The extracted DNA is prepared for sequencing, which involves fragmentation, adapter ligation, and amplification.

• Sequencing: The prepared library is sequenced on an NGS platform.

• Data Analysis: The sequencing data is analyzed to identify mutations in the STK11 gene and amplification of the MYC gene.

Pharmacodynamic Biomarker Analysis

Methodology: Flow cytometry for cell surface markers and Western blot or immunohistochemistry for intracellular protein modifications.

Protocol Outline (Flow Cytometry for CD11b/CD86):

• Sample Collection: Peripheral blood or bone marrow aspirate is collected from the patient.

• Cell Staining: The cells are incubated with fluorescently labeled antibodies specific for CD11b and CD86.

• Flow Cytometric Analysis: The stained cells are analyzed on a flow cytometer to quantify the percentage of cells expressing the markers and the intensity of expression.

Protocol Outline (Western Blot for Acetylated α-tubulin):

• Sample Collection: Tumor biopsy or peripheral blood mononuclear cells are collected.

• Protein Extraction: Proteins are extracted from the cells.

• Electrophoresis and Transfer: The protein extracts are separated by size using SDS-PAGE and transferred to a membrane.

• Antibody Incubation: The membrane is incubated with primary antibodies against acetylated α-tubulin and a loading control, followed by secondary antibodies.

• Detection: The protein bands are visualized and quantified using a detection reagent.

Visualizing the Jbi-802 Mechanism and Biomarker Strategy

The following diagrams illustrate the proposed mechanism of action of Jbi-802 and a potential workflow for biomarker-guided patient selection.

Caption: Jbi-802 dual mechanism of action.

Caption: Biomarker-guided patient selection workflow for Jbi-802.

Conclusion

The development of predictive biomarkers for Jbi-802 is in its early stages but holds significant promise for personalizing cancer therapy. STK11 mutations in NSCLC and MYC amplification in neuroendocrine tumors are emerging as key areas of investigation. As more data from ongoing clinical trials become available, the role of these and other potential biomarkers will be further clarified. For researchers and drug developers, focusing on these candidate biomarkers in preclinical and clinical studies will be essential for unlocking the full potential of this novel dual epigenetic therapy. The comparison with established biomarkers for alternative treatments underscores the need for robust validation to integrate Jbi-802 effectively into the oncology treatment landscape.

References

• 1. onclive.com [onclive.com]
• 2. JBI-802 initial Phase I data suggests therapeutic potential in sensitizing immunotherapy resistant tumors and in Myeloproliferative Neoplasms with thrombocytosis [prnewswire.com]
• 3. targetedonc.com [targetedonc.com]
• 4. onclive.com [onclive.com]
• 5. firstwordpharma.com [firstwordpharma.com]
• 6. ashpublications.org [ashpublications.org]
• 7. ascopubs.org [ascopubs.org]

JBI-802 Demonstrates Superior Antitumor Efficacy Over ACY-1215 in Xenograft Models

A detailed comparative analysis for researchers and drug development professionals.

In the landscape of epigenetic cancer therapies, the dual inhibition of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6) by JBI-802 has shown significant promise, exhibiting superior antitumor activity in preclinical xenograft models when compared to the selective HDAC6 inhibitor, ACY-1215 (also known as Ricolinostat). This guide provides a comprehensive comparison of JBI-802 and ACY-1215, focusing on their performance in xenograft models, supported by available experimental data and methodologies.

JBI-802 is a novel, orally available small molecule that acts as a dual inhibitor of LSD1 and HDAC6, two key enzymes in the CoREST complex that regulate gene expression.[1][2] This dual mechanism of action targets both stem cell modulation through LSD1 inhibition and immune suppression modulation via selective HDAC6 inhibition.[1] In contrast, ACY-1215 is a potent and selective inhibitor of HDAC6.[3] Preclinical evidence strongly suggests that the dual inhibitory action of JBI-802 results in a more potent antitumor effect than the single-target approach of ACY-1215.[4][5]

Head-to-Head Comparison in a Xenograft Model

A direct comparison in a HEL92.1.7 erythroleukemia xenograft model revealed the pronounced superiority of JBI-802. In this study, JBI-802 demonstrated a much stronger effect in inhibiting tumor growth when administered orally compared to ACY-1215.[4] The effective dose for 50% of the maximal response (ED50) for JBI-802 in this model was approximately 6.25 mg/kg administered twice daily (BID), highlighting its potent in vivo activity.[5]

Quantitative Data Summary

The following table summarizes the key efficacy data from the comparative xenograft study.

Parameter	JBI-802	ACY-1215	Reference
Xenograft Model	HEL92.1.7 Erythroleukemia	HEL92.1.7 Erythroleukemia	[4]
Relative Efficacy	Much stronger tumor growth inhibition	Less effective tumor growth inhibition
ED50	~6.25 mg/kg BID (oral)	Not reported, but demonstrably less potent	[5]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are the summarized experimental protocols for the key xenograft study.

HEL92.1.7 Erythroleukemia Xenograft Model

• Cell Line: HEL92.1.7 human erythroleukemia cells were utilized for tumor implantation.

• Animal Model: Immunocompromised mice were used as hosts for the xenograft.

• Drug Administration: JBI-802 was administered orally (p.o.) twice daily (BID). ACY-1215 was also administered, although the exact route and dosage demonstrating its lower efficacy were not detailed in the available abstract.[4][5]

• Endpoint: The primary endpoint was the inhibition of tumor growth over the course of the treatment.[4][5]

Signaling Pathways

The differential antitumor effects of JBI-802 and ACY-1215 can be attributed to their distinct mechanisms of action and the signaling pathways they modulate.

ACY-1215 , as a selective HDAC6 inhibitor, primarily impacts pathways regulated by HDAC6. Its inhibition leads to the accumulation of acetylated α-tubulin, which disrupts microtubule-dependent processes like cell migration and mitosis. ACY-1215 has also been shown to inhibit the MAPK/ERK and PI3K/AKT signaling pathways, which are critical for cell proliferation and survival.

JBI-802 , with its dual-action, impacts a broader range of oncogenic pathways. In addition to the effects of HDAC6 inhibition, the concurrent inhibition of LSD1 by JBI-802 leads to the reactivation of silenced tumor suppressor genes. LSD1 is a key regulator of chromatin structure and gene transcription. By inhibiting both enzymes, JBI-802 synergistically disrupts cancer cell growth, differentiation, and survival.

Caption: Comparative signaling pathways of JBI-802 and ACY-1215.

Experimental Workflow

The general workflow for evaluating the in vivo efficacy of these compounds in a xenograft model is outlined below.

Caption: General workflow for xenograft model experiments.

References

• 1. Jubilant Therapeutics Presents Preclinical Data at the American Association for Cancer Research, Reveals Unique Dual-Action Anti-Cancer Mechanism Underscoring First-in-Class Pipeline Asset in Hematological Tumors [prnewswire.com]
• 2. Role of Selective Histone Deacetylase 6 Inhibitor ACY-1215 in Cancer and Other Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Proper Disposal of Jbi-802: A Procedural Guide for Laboratory Professionals

Bedminster, NJ - For researchers, scientists, and drug development professionals, the lifecycle of an investigational drug extends beyond its experimental application. The proper disposal of compounds like Jbi-802, a novel, oral, potent and selective dual inhibitor of LSD1 and HDAC6, is a critical component of laboratory safety, environmental responsibility, and regulatory compliance.[1] As Jbi-802 is currently in clinical development, specific public information regarding its disposal procedures is limited.[2][3] Therefore, this guide provides essential, procedural information based on best practices for the disposal of potent investigational pharmaceutical agents. The first and most critical step for any laboratory handling Jbi-802 is to obtain and review the manufacturer's Safety Data Sheet (SDS) . The SDS is the primary source of comprehensive information regarding the compound's properties, hazards, and explicit disposal instructions. In the absence of a readily available SDS, the following general procedures should be followed in close consultation with your institution's Environmental Health and Safety (EHS) department.

Understanding Jbi-802

Jbi-802 is a dual epigenetic modifier that targets Lysine-specific demethylase 1 (LSD1) and histone deacetylase 6 (HDAC6).[2][4] It is under investigation for the treatment of various cancers, including solid tumors like small cell lung cancer and hematological malignancies such as essential thrombocythemia.[1][3] Preclinical and early clinical data suggest that Jbi-802 has a favorable safety profile, with the primary adverse effect being a dose-dependent decrease in platelet count.[4][5] Despite its therapeutic potential, as a potent bioactive molecule, Jbi-802 and all associated waste must be handled and disposed of with caution to prevent personnel exposure and environmental contamination.

General Disposal Protocol for Investigational Compounds like Jbi-802

The following step-by-step guidance outlines a general operational plan for the proper disposal of Jbi-802. This protocol is based on standard practices for handling hazardous and potent pharmaceutical compounds.

Step 1: Personal Protective Equipment (PPE)

Before handling Jbi-802 for disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE) to minimize exposure risk.

PPE Category	Specification
Hand Protection	Chemical-resistant gloves (e.g., nitrile)
Eye Protection	Safety glasses with side shields or goggles
Respiratory Protection	N95 (US) or equivalent dust mask
Skin and Body Protection	Laboratory coat

Step 2: Waste Segregation and Containment

Proper segregation of Jbi-802 waste at the point of generation is crucial to ensure safe handling and disposal.

• Do not mix Jbi-802 waste with other chemical waste streams unless explicitly approved by your EHS department.

• Place all materials contaminated with Jbi-802, including unused product, partially used vials, and contaminated labware (e.g., pipette tips, tubes, gloves, gowns), into a designated, leak-proof, and clearly labeled hazardous waste container.

• The container should be compatible with the chemical properties of Jbi-802 and adhere to your institution's and local regulations for pharmaceutical or chemotherapy waste.

Step 3: Final Disposal Method

The universally recommended method for the final disposal of potent pharmaceutical compounds and associated waste is high-temperature incineration by a licensed hazardous waste disposal contractor. This method ensures the complete destruction of the active pharmaceutical ingredient.

Experimental Protocols: Information to Obtain from the Safety Data Sheet (SDS)

While a specific SDS for Jbi-802 is not publicly available, the following table outlines the critical sections to review in any chemical's SDS to determine the appropriate disposal protocol.

SDS Section	Information Provided	Relevance to Disposal
Section 2: Hazard(s) Identification	GHS hazard classifications (e.g., toxic, corrosive), signal words, hazard statements, and pictograms.	Determines the primary hazards of the waste and informs segregation, labeling, and handling requirements.
Section 7: Handling and Storage	Precautions for safe handling, conditions for safe storage, and incompatibilities with other chemicals.	Informs how the waste should be stored prior to disposal to prevent dangerous reactions.
Section 8: Exposure Controls/Personal Protection	Permissible exposure limits (PELs), threshold limit values (TLVs), and required personal protective equipment (PPE).	Dictates the necessary PPE to be worn when handling the waste to ensure personnel safety.
Section 13: Disposal Considerations	Specific guidance on proper disposal methods, including information on recycling, reclamation, and waste codes.	Provides the manufacturer's recommended procedures for environmentally sound and compliant disposal.

Mandatory Visualizations

Jbi-802 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Jbi-802, from the point of generation to final destruction. Adherence to this workflow is essential to mitigate risks of exposure and ensure regulatory compliance.

Caption: Jbi-802 Disposal Workflow Diagram.

Jbi-802 Mechanism of Action Signaling Pathway

Jbi-802 functions as a dual inhibitor of LSD1 and HDAC6 within the CoREST complex, which plays a role in epigenetic regulation and gene expression.

Caption: Jbi-802 Dual Inhibition Signaling Pathway.

By adhering to these general guidelines and, most importantly, the specific instructions provided in the manufacturer's Safety Data Sheet and by your institution's EHS department, you can ensure the safe and compliant disposal of the investigational drug Jbi-802, thereby protecting yourself, your colleagues, and the environment.

References

• 1. Jubilant Therapeutics Announces FDA Clearance of IND for JBI-802, a Novel Dual LSD1 and HDAC6 Inhibitor, for treatment of Solid Tumors [prnewswire.com]
• 2. JBI-802: the first orally available LSD1/HDAC6 dual inhibitor to enter clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. JBI-802 by Jubilant Therapeutics for Non-Small Cell Lung Cancer: Likelihood of Approval [pharmaceutical-technology.com]
• 4. ascopubs.org [ascopubs.org]
• 5. onclive.com [onclive.com]

Essential Safety and Logistical Information for Handling Jbi-802

Audience: Researchers, scientists, and drug development professionals.

This document provides essential guidance on the safe handling and disposal of Jbi-802, a potent, orally bioavailable dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6). Given the absence of a specific Material Safety Data Sheet (MSDS) for Jbi-802, this guidance is based on established safety protocols for handling potent pharmaceutical compounds and enzyme inhibitors in a laboratory setting.

Personal Protective Equipment (PPE)

Due to the potent nature of Jbi-802, a comprehensive approach to personal protective equipment is mandatory to prevent skin contact, inhalation, and ingestion. The following table summarizes the required PPE for various laboratory activities involving Jbi-802.

Activity	Required PPE	Rationale
Weighing and Aliquoting (Solid Form)	- Disposable Nitrile Gloves (double-gloved) - Disposable Gown/Lab Coat - Safety Goggles with Side Shields or Face Shield - N95 or higher-rated Respirator	To prevent inhalation of fine particles and skin contact with the potent compound.
Solution Preparation and Handling	- Disposable Nitrile Gloves - Disposable Gown/Lab Coat - Safety Goggles	To protect against splashes and skin contact with the dissolved compound.
Cell Culture and In Vitro Assays	- Disposable Nitrile Gloves - Disposable Gown/Lab Coat - Safety Goggles	Standard laboratory practice to prevent contamination and exposure.
General Laboratory Operations	- Disposable Nitrile Gloves - Lab Coat - Safety Goggles	Minimum PPE required when working in any area where Jbi-802 is handled.[1][2]

Note: Always inspect gloves for tears or punctures before and during use. Change gloves immediately if they become contaminated.

Engineering Controls

To minimize exposure to Jbi-802, all handling of the solid compound and concentrated solutions should be performed within certified engineering controls.

Control Measure	Application
Certified Chemical Fume Hood	Weighing, aliquoting, and preparation of stock solutions.
Ventilated Balance Enclosure	Recommended for weighing small quantities to minimize air turbulence.
Glove Box or Isolator	For handling highly potent compounds or when a higher level of containment is required.[3][4]

Experimental Protocol: Standard Operating Procedure for Handling Jbi-802

The following workflow outlines the procedural steps for safely handling Jbi-802 in a laboratory setting.

Caption: Workflow for the safe handling of Jbi-802 in a laboratory setting.

Disposal Plan

All waste contaminated with Jbi-802 is considered hazardous pharmaceutical waste and must be disposed of accordingly.

• Solid Waste: This includes contaminated gloves, disposable lab coats, plasticware, and any material that has come into contact with Jbi-802.

  • Segregate all Jbi-802 contaminated solid waste into a clearly labeled, leak-proof, and puncture-resistant hazardous waste container.[5]

• Liquid Waste: This includes unused solutions of Jbi-802 and contaminated solvents.

  • Collect all liquid waste in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Method: The preferred method for the disposal of potent pharmaceutical waste is high-temperature incineration by a licensed hazardous waste management company.[5][6][7][8] Do not dispose of this waste down the drain or in regular trash.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Signaling Pathway Context

Jbi-802 functions by inhibiting two key epigenetic regulators: LSD1 and HDAC6. Understanding this dual-inhibition mechanism is crucial for researchers designing experiments and interpreting results.

Caption: Simplified signaling pathway showing the dual inhibitory action of Jbi-802 on LSD1 and HDAC6.

By adhering to these safety protocols and operational plans, researchers can minimize their risk of exposure to Jbi-802 and ensure a safe laboratory environment. This guidance is intended to supplement, not replace, institutional safety policies and procedures. Always consult with your institution's Environmental Health and Safety (EHS) department for specific requirements.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. canada.altasciences.com [canada.altasciences.com]
• 5. benchchem.com [benchchem.com]
• 6. research.cuanschutz.edu [research.cuanschutz.edu]
• 7. medicalcenter.virginia.edu [medicalcenter.virginia.edu]
• 8. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]